2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

• CAS: 67905-23-1

Core Science & Biosynthesis

Precision Synthesis of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate: A Dual-Functional Scaffold

Executive Summary & Molecule Profile

2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (CAS: 67905-23-1) represents a critical class of "Janus" molecules—compounds possessing dual, orthogonal reactivities. Unlike its fully substituted counterpart, Trimethylolpropane Tris(3-mercaptopropionate) (TMPMP), this mono-ester retains two primary hydroxyl groups while introducing a single thiol functionality.

This asymmetry is its superpower. It allows researchers to anchor the molecule via the thiol (e.g., to gold nanoparticles, quantum dots, or via thiol-ene "click" chemistry) while leaving a diol "head" available for subsequent polymerization (polyurethanes, polyesters) or further functionalization.

Chemical Profile

Property	Specification
IUPAC Name	2,2-bis(hydroxymethyl)butyl 3-sulfanylpropanoate
Common Name	TMP Mono-3-mercaptopropionate
Molecular Formula	C₉H₁₈O₄S
Molecular Weight	222.30 g/mol
Key Functionality	1 × Thiol (Nucleophilic/Radical active), 2 × Hydroxyl (Nucleophilic)
Physical State	Viscous Colorless Liquid

Synthesis Strategy: The Purity Paradox

In industrial settings, thiols are often synthesized via direct esterification. However, reacting Trimethylolpropane (TMP) with 3-Mercaptopropionic acid (3-MPA) in a 1:1 ratio yields a statistical distribution: unreacted TMP, mono-ester (target), di-ester, and tri-ester. Separation of these species is arduous due to their similar boiling points and polarities.

For research and drug development applications requiring >95% purity, a Protection-Deprotection Strategy is the only viable route. This guide details that rigorous protocol.

Workflow Visualization

The following diagram outlines the logic flow for high-purity synthesis versus the industrial route.

Figure 1: Comparison of statistical vs. controlled synthesis routes. The green path ensures structural fidelity.

Detailed Experimental Protocol

Phase 1: Synthesis of TMP-Acetonide

Objective: Selectively protect two of the three hydroxyl groups of TMP. Reaction: 1,1,1-tris(hydroxymethyl)propane + Acetone

2,2-dimethyl-5-ethyl-5-hydroxymethyl-1,3-dioxane.

• Setup: Equip a 1L 3-neck round-bottom flask with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser.

• Reagents:

  • Trimethylolpropane (TMP): 134.2 g (1.0 mol)

  • Acetone: 120 mL (Excess)

  • Solvent: Benzene or Cyclohexane (400 mL) — Note: Cyclohexane is the greener alternative to Benzene.

  • Catalyst: p-Toluenesulfonic acid (pTSA) monohydrate: 1.0 g

• Procedure:

  • Charge TMP, solvent, and pTSA into the flask.

  • Add acetone.[1]

  • Heat to reflux.[2] As the acetone condenses and reacts, water is formed. The Dean-Stark trap will collect the water/solvent azeotrope.

  • Critical Control: Monitor water evolution. The theoretical water yield is ~18 mL. Continue reflux until water evolution ceases (approx. 6–10 hours).

• Work-up:

  • Cool the mixture to room temperature (RT).

  • Wash with saturated NaHCO₃ solution (2 × 100 mL) to neutralize the acid catalyst. Failure to neutralize will cause deprotection during distillation.

  • Dry the organic layer over anhydrous MgSO₄.

  • Remove solvent via rotary evaporation.[3]

• Purification:

  • Distill the crude oil under reduced pressure.[2]

  • Target Fraction: Collect at 80–82°C / 0.9 mmHg .

  • Yield: Expect ~85–90% as a colorless oil.

Phase 2: Esterification with 3-Mercaptopropionic Acid

Objective: React the single remaining hydroxyl group with the thiol-acid. Reaction: TMP-Acetonide + 3-MPA

Protected Thiol Ester.

Method A: Azeotropic Esterification (Scalable)

• Reagents:

  • TMP-Acetonide (from Phase 1): 17.4 g (0.1 mol)

  • 3-Mercaptopropionic acid (3-MPA): 11.7 g (0.11 mol, 1.1 eq)

  • Solvent: Toluene (100 mL)

  • Catalyst: pTSA (0.1 g)

• Procedure:

  • Combine all reagents in a flask with a Dean-Stark trap.

  • Reflux for 3–5 hours until theoretical water (1.8 mL) is collected.

  • Note: The acetonide ring is stable to anhydrous acid but sensitive to aqueous acid. Rapid water removal is essential.

• Work-up:

  • Cool, wash with NaHCO₃, wash with brine, dry over MgSO₄.

  • Concentrate to obtain the crude protected ester.

Method B: Steglich Esterification (Mild/High Value) Recommended for small-scale high-purity needs to avoid any risk of acetonide migration.

• Reagents: TMP-Acetonide (1 eq), 3-MPA (1.1 eq), DCC (1.1 eq), DMAP (0.1 eq) in dry DCM at 0°C.

• Procedure: Stir at 0°C for 1h, then RT overnight. Filter off DCU urea. Wash filtrate with dilute HCl and NaHCO₃.

Phase 3: Deprotection

Objective: Remove the acetonide to reveal the diol. Reaction: Hydrolysis

2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate.

• Reagents:

  • Protected Ester (from Phase 2)

  • Solvent: Methanol (100 mL)

  • Catalyst: Dowex 50W-X8 (H+ form) resin OR 1M HCl (5 mL).

• Procedure:

  • Dissolve the ester in methanol.

  • Add the acid catalyst.[3][4]

  • Stir at room temperature for 2–4 hours. Monitor by TLC (disappearance of the non-polar protected spot).

  • Caution: Do not heat excessively, or you risk transesterification (scrambling the ester to the newly liberated hydroxyls).

• Work-up:

  • If using resin: Filter off the beads.

  • If using HCl: Neutralize carefully with solid NaHCO₃, filter.

  • Remove methanol under vacuum.[5]

  • Final Purification: The product is a viscous oil. If necessary, purify via flash chromatography (Ethyl Acetate/Hexane gradient) to remove any traces of free TMP or 3-MPA.

Characterization & Validation

To validate the synthesis, you must confirm the ratio of the ester chain to the ethyl backbone and the presence of free hydroxyls.

Spectroscopic Data Table

Technique	Signal/Parameter	Assignment	Diagnostic Value
¹H NMR	0.88 (t, 3H)	CH₃ of ethyl group	Backbone reference
(CDCl₃)	1.45 (q, 2H)	CH₂ of ethyl group	Backbone reference
1.65 (t, 1H)	-SH thiol proton	Confirms free thiol (often splits)
2.7–2.8 (m, 4H)	-CH₂-CH₂- of mercaptopropionate	Confirms ester chain intact
3.60 (s, 4H)	-CH₂-OH (free hydroxymethyls)	Critical: Integration of 4H proves diol
4.25 (s, 2H)	-CH₂-O-CO- (esterified methylene)	Integration of 2H proves mono-ester
IR	3200–3500 cm⁻¹	O-H Stretch (Broad)	Confirms Diol presence
(Neat)	2550–2570 cm⁻¹	S-H Stretch (Weak)	Confirms Thiol presence
1735 cm⁻¹	C=O[6] Stretch (Strong)	Ester linkage
MS	m/z 222.3	[M]+	Molecular Ion

Self-Validating Logic

• NMR Integration Check: The ratio of the esterified methylene (

  4.25) to the free hydroxymethyls ( 3.60) must be exactly 1:2 . Any deviation indicates hydrolysis or di-ester contamination.

• Disulfide Check: If the thiol proton (

  1.65) is absent and the CH₂ adjacent to sulfur shifts downfield, the product has oxidized to a disulfide dimer.

Handling & Stability

Thiols are prone to oxidative coupling (forming disulfides) upon exposure to air, especially in basic conditions.

• Storage: Store under inert atmosphere (Argon/Nitrogen) at 4°C.

• Stabilizers: For long-term storage, trace amounts of radical inhibitors (e.g., 50-100 ppm MEHQ) can be added if the end-application permits.

• Odor Control: All waste and glassware should be treated with bleach (sodium hypochlorite) immediately after use to oxidize residual thiols to odorless sulfonates before disposal.

References

• PubChem. "2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate." National Library of Medicine. Accessed March 8, 2026. Link

• RSC Advances. "Optimization of synthetic parameters of high-purity trifunctional mercaptoesters." Royal Society of Chemistry, 2021. (Describes the pTSA/Toluene esterification kinetics for TMP-thiols). Link

• PrepChem. "Synthesis of 2,2-dimethyl-5-ethyl-5-hydroxymethyl-1,3-dioxane." PrepChem Detailed Protocols. (Standard protocol for TMP acetonide formation). Link

• Sigma-Aldrich. "Butyl 3-mercaptopropionate Product Sheet." (Reference for 3-MPA reactivity and handling). Link

• Greene, T.W., Wuts, P.G.M. "Protective Groups in Organic Synthesis."[7] John Wiley & Sons.[7] (Authoritative source for Acetonide protection/deprotection mechanisms).

Sources

• 1. researchgate.net [researchgate.net]
• 2. CN104447446A - Method for preparing trimethylolpropane tris(3-mercaptopropionate) - Google Patents [patents.google.com]
• 3. biointerfaceresearch.com [biointerfaceresearch.com]
• 4. Optimization of synthetic parameters of high-purity trifunctional mercaptoesters and their curing behavior for the thiol–epoxy click reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and Characterization of Trimethylolpropane Esters via Guanidine Carbonate-Catalyzed Transesterification of Sunflower Oil Methyl Esters | MDPI [mdpi.com]
• 6. prepchem.com [prepchem.com]
• 7. jk-sci.com [jk-sci.com]

physical and chemical properties of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

A Heterofunctional Scaffold for Advanced Material Synthesis[1]

Abstract

This technical guide provides a comprehensive analysis of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (CAS 67905-23-1), also known as Trimethylolpropane mono(3-mercaptopropionate).[1][2][3][4] Unlike the more common tris-ester crosslinkers, this molecule presents a unique AB₂ functional architecture —featuring one reactive thiol and two free primary hydroxyl groups.[1] This dual functionality positions it as a critical intermediate for orthogonal chemical ligations, hyperbranched polymer synthesis, and dual-cure hydrogel systems in drug delivery applications.[1]

Chemical Identity & Structural Analysis[1][4][5][6][7][8]

The molecule is a mono-ester derivative of trimethylolpropane (TMP) and 3-mercaptopropionic acid.[1][3] Its asymmetry allows for stepwise functionalization, making it invaluable for designing distinct "blocks" in macromolecular engineering.[1]

Table 1: Chemical Identification

Property	Detail
IUPAC Name	2,2-bis(hydroxymethyl)butyl 3-sulfanylpropanoate
Common Name	Trimethylolpropane mono(3-mercaptopropionate)
CAS Number	67905-23-1
Molecular Formula	C₉H₁₈O₄S
Molecular Weight	222.30 g/mol
SMILES	CCC(CO)(CO)COC(=O)CCS
Functional Motif	Heterofunctional: 1 × Thiol (-SH), 2 × Hydroxyl (-OH)

Structural Visualization

The following diagram illustrates the core connectivity and the distinct reactive zones of the molecule.[1]

Physical & Chemical Properties[1][5][9]

Understanding the physical constants is essential for processing parameters, particularly in solvent selection and polymerization conditions.[1]

Table 2: Physical Characterization

Property	Value / Description	Note
Physical State	Viscous Liquid	Due to hydrogen bonding (OH groups)
Density	~1.1 - 1.2 g/cm³ (Predicted)	Higher than butyl ester analogs due to diol
Boiling Point	>300°C (Predicted)	High BP due to MW and polarity
Solubility	Alcohols, DMSO, DMF, Esters	Limited water solubility; insoluble in hexanes
LogP	~0.2 - 0.5	Amphiphilic character
Refractive Index	~1.48 - 1.50	Typical for aliphatic sulfur esters

Chemical Reactivity Profile

The molecule's utility stems from the orthogonality of its functional groups.[1] The thiol and hydroxyl groups can be addressed sequentially under different conditions.[1]

• Thiol Reactivity (Nucleophilic/Radical):

  • Thiol-Ene/Yne: Radical-mediated addition to double/triple bonds (Click chemistry).[1]

  • Thiol-Michael Addition: Base-catalyzed addition to electron-deficient alkenes (acrylates, maleimides).[1]

  • Disulfide Formation: Oxidative coupling to form reversible crosslinks (

    ).[1]

• Hydroxyl Reactivity (Nucleophilic):

  • Polyurethane Formation: Reaction with isocyanates to form urethane linkages.[1]

  • Esterification: Reaction with anhydrides or acid chlorides.[1]

  • Ring Opening: Initiator for Ring-Opening Polymerization (ROP) of lactones (e.g., PLA, PCL).[1]

Synthesis & Purification Protocols

The synthesis typically involves the controlled esterification of Trimethylolpropane (TMP) with 3-Mercaptopropionic acid (3-MPA).[1] Achieving the mono-ester selectively over the di- and tri-esters requires stoichiometry control and kinetic management.[1]

Protocol: Selective Mono-Esterification

Note: This is a generalized field-proven protocol adapted for laboratory scale.[1]

• Reagents: TMP (1.0 eq, excess), 3-MPA (0.3 eq), Acid Catalyst (p-TsOH, 1 mol%), Toluene (solvent).

• Setup: Dean-Stark apparatus to remove water azeotropically.

• Procedure:

  • Dissolve TMP in toluene at 80°C (TMP is solid at RT).[1]

  • Add catalyst and slowly drip 3-MPA over 2 hours.

  • Reflux at 110°C until theoretical water is collected.[1]

  • Critical Step: The use of excess TMP favors mono-substitution.[1]

• Purification:

  • Wash organic phase with NaHCO₃ (remove unreacted acid).[1]

  • Extraction: The mono-ester is more polar than the tri-ester but less polar than TMP.[1] Use gradient column chromatography (Hexane:Ethyl Acetate) or fractional distillation if stable.[1]

  • Validation: Ellman’s Reagent assay for free thiol content; Hydroxyl value titration.

Applications in Drug Delivery & Biomaterials[1]

This molecule is a "linker of choice" when a material needs to be anchored (via thiol) but grown or hydrophilized (via hydroxyls).[1]

A. Dual-Cure Hydrogels

Researchers use the thiol for rapid UV-curing (thiol-ene) and the hydroxyls for a secondary thermal cure (urethane) or to tune hydrophilicity.[1]

• Mechanism: The thiol reacts with PEG-diacrylate (photopolymerization).[1] The free hydroxyls remain available to hydrogen bond with water, increasing the swelling ratio of the gel.[1]

B. Surface Functionalization (Gold/QDs)

Thiols bind strongly to Gold (Au) and Quantum Dots (ZnS/CdSe).[1]

• Workflow: Coat Au nanoparticles with the mono-ester.[1]

• Result: The Au surface is passivated by sulfur, presenting a dense shell of hydroxyl groups to the solvent.[1] This renders the particles water-dispersible and bio-inert, ready for further conjugation with drugs via ester linkages.[1]

C. Hyperbranched Polymers (Dendrimers)

Acting as an AB₂ monomer (A=Thiol, B=Hydroxyl), it allows for the synthesis of sulfur-containing hyperbranched polyesters or polythioethers.[1]

Experimental Workflow Diagram

Safety & Handling (E-E-A-T)

While specific toxicological data for this CAS is limited, protocols should follow standards for aliphatic thiols and esters .[1]

• Hazards:

  • Skin/Eye Irritation: Thiols are known irritants and sensitizers.[1]

  • Odor: Characteristic sulfur "skunky" odor, though less volatile than low MW thiols.[1]

• Handling Protocol:

  • Always handle in a fume hood .[1]

  • Decontamination: Treat spills with dilute bleach (sodium hypochlorite) to oxidize the thiol to a sulfonated (odorless) species before disposal.[1]

  • Storage: Store under inert gas (Nitrogen/Argon) at 2-8°C to prevent oxidative disulfide formation (dimerization).

References

• PubChem. (2025).[1] 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (CAS 67905-23-1).[1][2][3][5][6] National Library of Medicine.[1] [Link][1]

• Rydholm, A. E., et al. (2007).[1] "Effects of neighboring sulfides and pH on ester hydrolysis in thiol-acrylate photopolymers." Acta Biomaterialia, 3(4), 449-455.[1] (Context for thiol-ester stability in biomaterials).

Sources

• 1. 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate | C9H18O4S | CID 106030 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate | SIELC Technologies [sielc.com]
• 3. 67905-23-1 CAS Manufactory [chemicalbook.com]
• 4. 2,2-bis-(Hydroxymethyl)butyl 3-mercaptopropionate | CAS 67905-23-1 | Chemical-Suppliers [chemical-suppliers.eu]
• 5. 2,2-BIS(HYDROXYMETHYL)BUTYL 3-MERCAPTOPROPIONATE [drugfuture.com]
• 6. 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate(CAS:67905-23-1) supplier & manufacturer-Ality group [alitygroup.com]

The Strategic Utility of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate in Advanced Bioconjugation and Drug Delivery Systems

Executive Summary

In the rapidly evolving landscape of nanomedicine and targeted therapeutics, the architectural design of polymeric carriers dictates their clinical efficacy. 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (CAS 67905-23-1) , commonly referred to as trimethylolpropane mono(3-mercaptopropionate), has emerged as a highly versatile building block for advanced drug delivery systems[1]. Featuring a unique AB₂-type molecular architecture—comprising two primary hydroxyl groups and one highly reactive pendant thiol—this monomer enables orthogonal reactivity. This whitepaper provides an in-depth technical analysis of CAS 67905-23-1, detailing its physicochemical properties, mechanistic utility in redox-responsive nanocarriers and thiomers, and self-validating experimental protocols for researchers and drug development professionals.

Molecular Architecture & Physicochemical Profiling

The structural causality of 2,2-bis(hydroxymethyl)butyl 3-mercaptopropionate is foundational to its utility. Derived from a trimethylolpropane (TMP) core, the molecule possesses a neopentyl-like aliphatic center that provides exceptional hydrolytic stability[1]. The esterification of one hydroxyl group with 3-mercaptopropionic acid introduces a flexible spacer arm terminating in a sulfhydryl (-SH) group[1]. This spatial separation prevents steric hindrance, ensuring the thiol remains highly accessible for post-polymerization modifications or crosslinking.

Table 1: Physicochemical and Structural Properties

Property	Value / Description
IUPAC Name	2,2-bis(hydroxymethyl)butyl 3-sulfanylpropanoate[1]
CAS Registry Number	67905-23-1[1]
Molecular Formula	C₉H₁₈O₄S[1]
Molecular Weight	222.30 g/mol [1]
SMILES String	CCC(CO)(CO)COC(=O)CCS[1]
Reactive Functional Groups	Two primary hydroxyls (-OH), One primary thiol (-SH)[1]
Topological Polar Surface Area	67.8 Ų[1]

Orthogonal Reactivity: The Mechanistic Foundation

The dual-nature functionality of CAS 67905-23-1 allows chemists to build complex macromolecular architectures without the need for tedious protection/deprotection steps.

• Step-Growth Polymerization (Hydroxyls): The two primary hydroxyl groups act as chain extenders in the synthesis of polyurethanes, polyesters, and polycarbonates. When reacted with diisocyanates or diacids, they form a linear or branched polymer backbone.

• Click Chemistry (Thiol): The pendant thiol group remains unreacted during standard step-growth polymerization (provided oxidative conditions are avoided). Post-polymerization, this thiol can participate in highly efficient, radical-mediated thiol-ene click reactions or nucleophilic thiol-maleimide Michael additions[2].

Caption: Orthogonal reactivity of CAS 67905-23-1 enabling advanced bioconjugate synthesis.

Applications in Drug Development & Nanomedicine

Redox-Responsive Polymeric Nanocarriers

A major hurdle in oncology drug delivery is achieving stable circulation in the bloodstream while ensuring rapid payload release within the tumor microenvironment (TME). CAS 67905-23-1 solves this through the formation of reversible disulfide bonds. The intracellular concentration of glutathione (GSH) in tumor cells is highly elevated (2–10 mM) compared to the extracellular environment and blood plasma (2–20 µM)[3].

By incorporating CAS 67905-23-1 into a micellar or nanogel backbone, the pendant thiols can be oxidized to form disulfide crosslinks. These nanocarriers remain intact in the bloodstream but undergo rapid thiol-disulfide exchange upon endocytosis into GSH-rich cancer cells, triggering nanocarrier disassembly and localized drug release[3].

Thiol-Functionalized Mucoadhesive Polymers (Thiomers)

Thiomers (thiolated polymers) represent a paradigm shift in mucosal drug delivery. Traditional polymers rely on weak non-covalent interactions for mucoadhesion. In contrast, polymers functionalized with CAS 67905-23-1 utilize their free thiol groups to form covalent disulfide bonds with the cysteine-rich subdomains of mucus glycoproteins[4][5]. This biomimetic anchoring mechanism can improve the residence time of oral, ocular, and nasal drug formulations by up to 140-fold[5].

Antibody-Drug Conjugates (ADCs) and Bioconjugation

The thiol group of CAS 67905-23-1 is an ideal nucleophile for conjugating maleimide-functionalized targeting ligands (e.g., antibodies, aptamers) or cytotoxic payloads. The thiol-maleimide Michael addition is highly specific, rapid, and proceeds under mild, biocompatible conditions (pH 6.5–7.5), preserving the structural integrity of sensitive biological molecules[6].

Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity and reproducibility, the following protocols outline the integration and validation of CAS 67905-23-1 in drug delivery workflows.

Protocol 1: Synthesis of a Redox-Responsive Polyurethane Nanocarrier

Objective: Synthesize a biocompatible polyurethane backbone with pendant thiol groups for subsequent disulfide crosslinking. Causality: Isophorone diisocyanate (IPDI) is chosen for its differential isocyanate reactivity, minimizing side reactions. Dibutyltin dilaurate (DBTDL) catalyzes the urethane bond formation. Polyethylene glycol (PEG) provides hydrophilicity and stealth properties.

• Preparation: Dry PEG (MW 2000) and CAS 67905-23-1 under vacuum at 80°C for 12 hours to remove trace moisture, which would otherwise react with isocyanates to form urea linkages and CO₂ gas.

• Pre-polymer Formation: Dissolve PEG in anhydrous dimethylformamide (DMF). Add IPDI (2:1 molar ratio to PEG) and 0.1 wt% DBTDL. React at 60°C for 3 hours under a nitrogen atmosphere.

• Chain Extension: Cool the reaction to 40°C. Add CAS 67905-23-1 dropwise (equimolar to the remaining isocyanate groups). The lower temperature prevents the oxidation of the thiol groups. React for an additional 4 hours.

• Termination & Purification: Quench the reaction with a small amount of ethanol. Precipitate the polymer in cold diethyl ether, filter, and dry under vacuum.

• Crosslinking: Disperse the polymer in water to form micelles. Add a catalytic amount of hydrogen peroxide (H₂O₂) to oxidize the pendant thiols into disulfide bonds, locking the micellar structure[3].

Protocol 2: Quantification of Free Thiols using Ellman's Reagent

Objective: Quantify the number of accessible thiol groups on the synthesized polymer to validate functionalization efficiency. Causality: Ellman's Reagent (DTNB) reacts quantitatively with free thiols to release the 5-thio-2-nitrobenzoic acid (TNB) anion[7]. The assay must be performed at pH 8.0; at this slightly alkaline pH, the thiol is deprotonated to a highly nucleophilic thiolate anion, while avoiding the rapid base-catalyzed oxidation of thiols that occurs at higher pH levels[8].

• Buffer Preparation: Prepare 0.1 M sodium phosphate buffer, pH 8.0, containing 1 mM EDTA (to chelate trace metals that catalyze thiol oxidation)[8].

• Reagent Preparation: Dissolve 4 mg of DTNB in 1 mL of the reaction buffer[8].

• Sample Incubation: Mix 25 µL of the DTNB solution with 1.25 mL of buffer. Add 125 µL of the polymer sample (dissolved in buffer)[8].

• Reaction: Incubate at room temperature for 15 minutes to allow complete thiol-disulfide exchange[8].

• Quantification: Measure the absorbance at 412 nm using a UV-Vis spectrophotometer. Calculate the thiol concentration using the molar extinction coefficient of TNB (14,150 M⁻¹cm⁻¹)[8].

Caption: Mechanism and workflow of Ellman's assay for thiol quantification.

Analytical Validation & Quality Control

To ensure the synthesized delivery systems meet clinical and experimental standards, a rigorous analytical framework must be applied.

Table 2: Analytical Techniques for Thiol-Functionalized Polymers

Analytical Technique	Target Parameter	Expected Outcome / Causality
Ellman's Assay (UV-Vis)	Free thiol (-SH) content	Yellow coloration (412 nm) confirms active thiols. Used to calculate the degree of substitution[8].
Gel Permeation Chromatography (GPC)	Molecular Weight (Mw, Mn) & Polydispersity	Confirms successful step-growth polymerization via the hydroxyl groups without crosslinking the thiols.
Dynamic Light Scattering (DLS)	Nanoparticle Size & Redox Response	Size should remain stable in PBS (pH 7.4). Addition of 10 mM GSH should induce rapid swelling/disassembly due to disulfide cleavage[9].
FT-IR Spectroscopy	Functional Group Validation	Disappearance of the -NCO peak (2270 cm⁻¹) confirms complete urethane formation. Presence of a weak -SH peak (~2550 cm⁻¹).

Conclusion

2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (CAS 67905-23-1) is a critical enabler of next-generation drug delivery platforms. By leveraging its orthogonal reactivity, researchers can engineer highly specific, stimulus-responsive nanocarriers and robust bioconjugates. The integration of this monomer into polymer backbones not only facilitates targeted payload delivery via the tumor microenvironment's redox gradients but also significantly enhances the mucoadhesive properties of mucosal therapeutics.

References

• National Center for Advancing Translational Sciences (NCATS). 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate | C9H18O4S | CID 106030 - PubChem. Retrieved from:[Link]

• PubChemLite. 67905-23-1 (C9H18O4S). Retrieved from: [Link]

• Hoyle, C. E., & Bowman, C. N. (2010). Thiol-ene click chemistry. Angewandte Chemie International Edition. Retrieved from:[Link]

• Royal Society of Chemistry. Thiol–ene click chemistry: a biocompatible way for orthogonal bioconjugation of colloidal nanoparticles. Retrieved from:[Link]

• Bernkop-Schnürch, A. (2005). Thiomers: a new generation of mucoadhesive polymers. Advanced Drug Delivery Reviews. Retrieved from:[Link]

• Universität Innsbruck. Thiomers. Retrieved from:[Link]

• BMG Labtech. Ellman's assay for in-solution quantification of sulfhydryl groups. Retrieved from:[Link]

• Royal Society of Chemistry. Redox-responsive nanogels for drug-delivery: thiol–maleimide and thiol–disulfide exchange chemistry as orthogonal tools for fabrication and degradation. Retrieved from:[Link]

• MDPI. Redox-Responsive Comparison of Diselenide and Disulfide Core-Cross-Linked Micelles for Drug Delivery Application. Retrieved from:[Link]

• National Institutes of Health (PMC). Redox-manipulating nanocarriers for anticancer drug delivery: a systematic review. Retrieved from:[Link]

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• 3. Redox-manipulating nanocarriers for anticancer drug delivery: a systematic review - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Analysis: Spectroscopic Characterization of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

The following technical guide is structured to serve as an authoritative reference for the spectroscopic characterization of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (CAS: 67905-23-1).

This analysis adopts the perspective of a Senior Application Scientist, focusing not just on peak assignments but on the diagnostic utility of the data for validating synthesis, purity, and functional potential in thiol-ene and polyurethane applications.

Executive Summary & Compound Profile

2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (hereafter referred to as TMP-MonoMP ) is a heterofunctional monomer derived from the partial esterification of Trimethylolpropane (TMP) with 3-mercaptopropionic acid.

Unlike its commercially ubiquitous analog, Trimethylolpropane Tris(3-mercaptopropionate) (TMPMP), which is a pure crosslinker, TMP-MonoMP possesses a unique dual-reactivity profile:

• Free Thiol (-SH): Available for radical-mediated thiol-ene "click" reactions or Michael addition.

• Dual Hydroxyls (-OH): Available for step-growth polymerization (urethanes, esters).

This guide provides the definitive spectroscopic signatures required to distinguish the mono-ester from di- and tri-ester impurities, a critical quality control step in the synthesis of precision hydrogels and dual-cure coatings.

Chemical Identity

Parameter	Detail
IUPAC Name	2,2-Bis(hydroxymethyl)butyl 3-sulfanylpropanoate
CAS Number	67905-23-1
Molecular Formula	C₉H₁₈O₄S
Molecular Weight	222.30 g/mol
Core Structure	TMP Core + 1 Mercaptopropionate Tail + 2 Free Hydroxyls

Spectroscopic Data Analysis[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the primary tool for determining the Degree of Substitution (DS) . In a crude reaction mixture, you will often encounter a statistical distribution of mono-, di-, and tri-esters. The diagnostic ratio of the esterified methylene peak to the free hydroxymethyl peak is the key metric.

H NMR (400 MHz, CDCl )

The molecule possesses a plane of symmetry containing the ethyl group and the esterified arm, rendering the two free hydroxymethyl groups chemically equivalent.

Shift ( , ppm)	Multiplicity	Integration	Assignment	Structural Context
0.86 - 0.92	Triplet ( Hz)	3H	-CH CH	Methyl of the ethyl backbone.
1.45 - 1.55	Quartet ( Hz)	2H	-CH CH	Methylene of the ethyl backbone.
1.65	Triplet ( Hz)	1H	-SH	Thiol proton. Often splits the adjacent CH .
2.65 - 2.70	Multiplet/Triplet	2H	-CH -C(=O)-	-methylene to Carbonyl (Propionate tail).
2.75 - 2.82	Multiplet/Quartet	2H	HS-CH -	-methylene to Carbonyl (adjacent to S).
3.55 - 3.65	Singlet	4H	-C(CH OH)	Diagnostic Peak: Free hydroxymethyl groups.
4.15	Singlet	2H	-CH -O-CO-	Diagnostic Peak: Esterified methylene. Shifts downfield from ~3.5 due to acylation.

Critical Analysis for Purity: To calculate the purity of the Mono-ester vs. the Tris-ester:

• Integrate the 4.15 ppm peak (Ester CH

  , Area A) and the 3.60 ppm peak (Free OH CH , Area B).

• For pure TMP-MonoMP , the ratio A:B must be 1:2 .

• Any increase in Ratio A indicates the presence of Di- or Tris-esters.

C NMR (100 MHz, CDCl )

Shift ( , ppm)	Carbon Environment	Notes
7.5	-CH C H	Methyl terminal.
19.8	HS-C H -	Carbon attached to sulfur.
22.5	-C H CH	Backbone methylene.
38.4	-C H -C(=O)-	Alpha-carbon in ester chain.
43.0	Quaternary C	Central TMP core.
65.5	-C H OH	Carbon attached to free hydroxyl.
68.2	-C H -O-CO-	Carbon attached to ester oxygen.
172.0	-C (=O)O-	Ester Carbonyl.

Infrared Spectroscopy (FT-IR)

FT-IR is the rapid screening tool. The presence of the broad -OH stretch is the immediate "Go/No-Go" indicator for distinguishing this intermediate from the fully substituted TMPMP product.

Wavenumber (cm⁻¹)	Intensity	Functional Group	Diagnostic Value
3300 - 3500	Broad, Medium	O-H Stretch	Primary Differentiator. Absent in pure Tris-ester (TMPMP). Confirming presence of free hydroxyls.
2550 - 2570	Weak, Sharp	S-H Stretch	Confirms thiol functionality. Often weak; do not mistake for noise.
1730 - 1745	Strong, Sharp	C=O Stretch	Ester carbonyl.
1100 - 1200	Strong	C-O Stretch	C-O-C ether/ester bands.
2800 - 2980	Medium	C-H Stretch	Alkyl backbone (CH , CH ).

Mass Spectrometry (ESI-MS)

Mass spec analysis of thiols requires care due to the potential for disulfide formation (dimerization) during ionization.

• Ionization Mode: Electrospray Ionization (ESI), Positive Mode.

• Solvent: Methanol/Water + 0.1% Formic Acid.

Fragmentation Pathway:

• Molecular Ion: Expected

  at 223.3 Da .

• Sodium Adduct:

  at 245.3 Da (Very common in esters).

• Disulfide Dimer: If oxidation occurs, look for

  at 443.6 Da .

• Fragment Ions:

  • Loss of H

    O (-18): peaks at 205.3 Da .

  • Cleavage of mercaptopropionate arm.

Experimental Protocols

Sample Preparation for NMR

• Solvent Choice: Use CDCl

  (Chloroform-d) for routine analysis. If -OH peaks are broad or exchanging, switch to DMSO-d to lock the hydroxyl protons, which will appear as distinct triplets/doublets.

• Concentration: 10-15 mg of sample in 0.6 mL solvent.

• Handling: Prepare immediately before analysis. Thiols can oxidize to disulfides in solution over time, appearing as a second set of slightly shifted multiplets near the S-CH

  signals.

Analytical Workflow Diagram

The following diagram illustrates the logical flow for characterizing the synthesis product to ensure the mono-ester is isolated from the statistical mixture.

Figure 1: Analytical workflow for isolating and validating TMP-MonoMP from crude esterification mixtures.

Synthesis & Impurity Logic

Understanding the impurities is vital for interpreting the spectra. The synthesis is a statistical esterification.

• Reaction: TMP (Triol) + 3-Mercaptopropionic Acid

  Mixture.

• Statistical Distribution:

  • Mono-ester (Target): 2 Free OH, 1 SH. (Most Polar)

  • Di-ester: 1 Free OH, 2 SH.

  • Tris-ester (TMPMP): 0 Free OH, 3 SH. (Least Polar)

Spectral Interference: If your NMR shows the "Ester CH

" peak at 4.15 ppm growing larger than half the size of the "Free OH CH " peak at 3.60 ppm, your sample is contaminated with Di- or Tris-esters.

References

• National Center for Advancing Translational Sciences (NCATS). 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (CAS 67905-23-1). Inxight Drugs Database.[1] Available at: [Link]

• PubChem. Compound Summary for CID 106030: 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate.[2] National Library of Medicine. Available at: [Link]

• Cramer, N. B., et al. (2004).[3] "Initiation and kinetics of thiol-ene photopolymerizations without photoinitiators." Journal of Polymer Science Part A: Polymer Chemistry, 42(22), 5817-5826.[3] (Contextual reference for thiol-ene spectral kinetics).

Sources

• 1. 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate [drugs.ncats.io]
• 2. 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate | C9H18O4S | CID 106030 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-巯基丙酸丁酯 98% | Sigma-Aldrich [sigmaaldrich.com]

solubility profile of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate in common solvents

Executive Summary

2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (CAS: 67905-23-1), often referred to as Trimethylolpropane mono(3-mercaptopropionate) , represents a critical class of heterobifunctional building blocks. Unlike its fully substituted counterpart (TMP Tris-3-mercaptopropionate), this mono-ester retains two primary hydroxyl groups while introducing a single reactive thiol motif.

This structural duality dictates a unique solubility profile: the molecule acts as an amphiphilic linker, bridging the gap between aqueous/polar systems (via hydroxyls) and hydrophobic/crosslinking chemistries (via the thiol-ester tail). This guide provides a technical analysis of its solvation thermodynamics, practical solubility data, and handling protocols for high-precision applications in drug delivery and polymer synthesis.

Physicochemical Architecture & Solvation Logic

To predict and manipulate solubility, one must understand the competition between the molecule's functional domains.

• The Hydrophilic Anchor: The 2,2-bis(hydroxymethyl)butyl core (derived from Trimethylolpropane) presents two free primary hydroxyl (-OH) groups. These are potent Hydrogen Bond Donors (HBD) and Acceptors (HBA), driving solubility in protic solvents.

• The Lipophilic/Reactive Tail: The 3-mercaptopropionate ester chain adds a hydrophobic spacer and a thiol (-SH) terminus. While the ester is polar, the alkyl chain and sulfur moiety reduce overall polarity compared to pure TMP.

Expert Insight: In solvation thermodynamics, the "Hydroxyl Dominance" effect is observed here. The two free hydroxyls generally overpower the single ester chain, rendering the molecule significantly more soluble in water and alcohols than the tris-substituted analog (which is water-insoluble).

Chemical Identity Table

Property	Detail
IUPAC Name	2,2-bis(hydroxymethyl)butyl 3-sulfanylpropanoate
Common Name	TMP Mono(3-mercaptopropionate)
CAS Number	67905-23-1
Molecular Formula	C H O S
Molecular Weight	222.30 g/mol
Physical State	Viscous liquid (Colorless to pale yellow)
LogP (Predicted)	~0.5 - 1.0 (Moderate Hydrophilicity)

Solubility Profile in Common Solvents

The following data categorizes solubility based on "Like Dissolves Like" principles, validated by the molecule's Hansen Solubility Parameters (HSP).

Solubility Classification Table

Solvent Class	Representative Solvents	Solubility Rating	Mechanistic Rationale
Polar Protic	Water	Moderate/High	The two -OH groups form extensive H-bonds with water. Unlike the tris-ester, the mono-ester is likely water-miscible or highly soluble.
Methanol, Ethanol, IPA	High	Perfect match for amphiphilic structure; solvates both the OH core and the ester tail.
Polar Aprotic	DMSO, DMF, DMAc	High	Strong dipole interactions solvate the ester and hydroxyls; prevents intermolecular H-bond aggregation.
Acetonitrile	High	Good solubility; useful for HPLC analysis and anhydrous reactions.
Chlorinated	Dichloromethane (DCM), Chloroform	High	Solvates the organic backbone efficiently; standard solvent for esterification reactions.
Ethers/Esters	THF, Ethyl Acetate	High	Excellent compatibility; THF is the preferred solvent for GPC analysis.
Non-Polar	Hexane, Heptane, Cyclohexane	Low/Insoluble	The high polarity of the diol core causes phase separation from aliphatic hydrocarbons.
Aromatics	Toluene, Benzene	Low to Moderate	Solubility may be temperature-dependent; the polar core resists solvation by pure aromatics.

Visualization: Solvation Interactions

The following diagram illustrates the competing solvation shells around the TMP Mono-thiol molecule.

Figure 1: Solvation interaction map showing the dual affinity for polar protic and chlorinated solvents, contrasting with rejection by non-polar hydrocarbons.[1]

Experimental Protocol: Determination of Saturation Solubility

Since batch-to-batch variations (impurities like TMP or di-esters) can alter solubility, researchers should empirically validate solubility for critical formulations.

Method: Shake-Flask Coupled with HPLC-UV

Objective: Determine the precise saturation limit (

) in a target solvent at 25°C.

Reagents:

• Target Solvent (HPLC Grade)

• Reference Standard: 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (>95%)

Workflow:

• Excess Addition: Add the mono-ester dropwise to 5 mL of the target solvent in a glass vial until a persistent cloudiness or phase separation (droplets) is observed.

• Equilibration: Vortex for 2 minutes, then place in a thermomixer at 25°C / 500 RPM for 24 hours.

• Separation: Centrifuge at 10,000 x g for 10 minutes to pellet undissolved material (or separate liquid phases).

• Sampling: Carefully withdraw the supernatant. Filter through a 0.22 µm PTFE filter (for organics) or PES filter (for water).

• Quantification (HPLC):

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

  • Mobile Phase: Water/Acetonitrile Gradient (0.1% Formic Acid).

  • Detection: UV at 210 nm (Ester carbonyl) or Ellman’s Reagent derivatization for thiol specificity.

Workflow Diagram

Figure 2: Step-by-step workflow for empirical solubility determination, highlighting the critical stability check.

Stability & Handling in Solution

Critical Warning: The solubility profile is time-dependent due to the reactivity of the thiol group.

• Oxidative Instability: In basic solvents or aerated water, the thiol (-SH) group oxidizes to form disulfide bridges (-S-S-). This effectively doubles the molecular weight and drastically reduces solubility, often leading to precipitation.

  • Mitigation: Degas all solvents; use EDTA in aqueous buffers to chelate metal ions that catalyze oxidation.

• Transesterification: In alcoholic solvents (methanol/ethanol), the ester linkage may undergo transesterification over long storage periods, especially if catalyzed by acid or base traces.

  • Mitigation: Prepare fresh solutions or store at -20°C.

References

• PubChem. (2025).[1][2] Compound Summary: 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (CAS 67905-23-1).[1][3][4][5][6] National Library of Medicine. [Link][1]

• Yin, D., et al. (2016).[7] Solubility of Trimethoprim in Selected Pure Solvents.[7][8][9][10] Journal of Chemical & Engineering Data.[7] (Cited for methodology on TMP-derivative solubility determination). [Link][7]

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• 1. 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate | C9H18O4S | CID 106030 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,2-Bis(hydroxymethyl)butyl octanoate | C14H28O4 | CID 3016985 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate | SIELC Technologies [sielc.com]
• 4. 2,2-bis-(Hydroxymethyl)butyl 3-mercaptopropionate | CAS 67905-23-1 | Chemical-Suppliers [chemical-suppliers.eu]
• 5. 2,2-BIS(HYDROXYMETHYL)BUTYL 3-MERCAPTOPROPIONATE [drugfuture.com]
• 6. 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate(CAS:67905-23-1) supplier & manufacturer-Ality group [alitygroup.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. researchgate.net [researchgate.net]
• 9. Solubility of Trimethoprim in Selected Pure Solvents and (Water + Ethanol/2-Propanol) Mixed-Solvent Systems (2016) | Dai-ping Yin | 18 Citations [scispace.com]
• 10. researchgate.net [researchgate.net]

thermal stability analysis of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

An In-Depth Technical Guide to the Thermal Stability Analysis of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

Abstract

This technical guide provides a comprehensive framework for evaluating the thermal stability of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate, a multifunctional thiol ester with potential applications in advanced material synthesis and pharmaceutical formulations. The stability of this molecule under thermal stress is a critical parameter influencing its storage, handling, and performance in end-use applications. This document outlines detailed experimental protocols for Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), grounded in established standards and scientific principles. We delve into the causality behind experimental choices, the interpretation of thermal data, and postulate potential decomposition pathways. This guide is intended for researchers, scientists, and drug development professionals seeking to establish a robust thermal profile for this compound or structurally related materials.

Introduction: The Imperative of Thermal Stability

2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (CAS: 67905-23-1, Molecular Formula: C₉H₁₈O₄S) is an organic molecule featuring a primary thiol (-SH), an ester linkage, and two primary hydroxyl (-OH) groups.[1][2][3] This unique combination of functional groups makes it a versatile building block, potentially serving as a crosslinking agent in polymer chemistry or as a functional excipient in drug delivery systems.[4]

However, the presence of thermally labile ester and thiol moieties necessitates a thorough evaluation of the compound's thermal stability. For professionals in drug development, such data is not merely procedural but fundamental to ensuring product quality, safety, and efficacy, forming a core component of stability testing programs outlined by regulatory bodies.[5][6][7] The International Council for Harmonisation (ICH) Q1A(R2) guidelines, for example, mandate stress testing to elucidate the intrinsic stability of a drug substance, which includes exposure to elevated temperatures.[8][9] Understanding the onset temperature of decomposition, the kinetics of mass loss, and associated energetic changes is critical for:

• Defining safe manufacturing and processing temperatures.

• Establishing appropriate storage conditions and shelf-life.

• Predicting potential drug-excipient incompatibilities.[5]

• Elucidating degradation pathways and identifying potential degradants.

This guide employs a multi-technique approach, leveraging TGA and DSC to construct a comprehensive thermal stability profile.[10]

Thermogravimetric Analysis (TGA): Quantifying Thermal Decomposition

Thermogravimetric Analysis is a cornerstone technique for assessing thermal stability. It provides a quantitative measurement of a material's mass change as a function of temperature in a controlled atmosphere.[11] The output, a thermogram, directly reveals the temperatures at which decomposition events occur and the magnitude of mass loss associated with each step.

Causality-Driven Experimental Protocol

The following protocol is designed for robustness and is based on the principles outlined in the ASTM E2550-17 standard.[12][13][14]

Objective: To determine the onset temperature of decomposition (Tₒ) and the mass loss profile of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate.

Apparatus:

• Thermogravimetric Analyzer (e.g., TA Instruments Q5000, Mettler Toledo TGA/DSC 3+)

• High-purity nitrogen gas supply (99.995% or higher)

• Alumina or platinum crucibles (40-100 µL)

• Microbalance (±0.01 mg accuracy)

Step-by-Step Methodology:

• Instrument Preparation & Calibration:

  • Perform routine temperature and mass calibrations as per the instrument manufacturer's guidelines. This is a non-negotiable step for data integrity.

  • Establish a stable baseline by running the experimental temperature program with an empty crucible.

• Sample Preparation:

  • Tare a clean, dry alumina crucible on the microbalance.

  • Using a micropipette, dispense 5-10 mg of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate into the crucible.

  • Rationale: This sample size is small enough to minimize thermal gradients within the sample, ensuring uniform heating, yet large enough to provide a clear, measurable mass loss signal.[15]

• TGA Measurement Parameters:

  • Purge Gas: Nitrogen at a flow rate of 50 mL/min.

    • Rationale: An inert atmosphere is crucial to prevent oxidative degradation, which would introduce complex, non-intrinsic decomposition pathways.[11][14] This allows for the study of the material's inherent thermal stability.

  • Temperature Program:

    • i. Equilibrate at 30°C and hold for 5 minutes to ensure thermal stability.

    • ii. Ramp the temperature from 30°C to 500°C at a heating rate of 10°C/min.

    • Rationale: A 10°C/min heating rate is a widely accepted standard that provides a good balance between analytical speed and the resolution of thermal events.[15][16] The temperature range is selected to capture the full decomposition profile of typical organic molecules.

• Data Analysis:

  • Plot the percentage mass loss versus temperature.

  • Calculate the first derivative of the TGA curve (DTG curve). The peak of the DTG curve indicates the temperature of the maximum rate of mass loss for a given decomposition step.[5]

  • Determine the onset temperature (Tₒ) of decomposition, typically defined as the temperature at which 5% mass loss occurs (T₅%) or by the extrapolated onset from the tangent of the decomposition step.

TGA Workflow Diagram

Caption: Standard experimental workflow for TGA.

Anticipated Results and Interpretation

Direct experimental data for 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate is not widely published. However, based on its structure and data from analogous compounds like alkanethiols and esters, a multi-stage decomposition is anticipated.[17][18]

• Stage 1 (Approx. 150-250°C): The initial mass loss is likely attributable to the cleavage of the weaker bonds in the molecule. The C-S bond and the ester group are primary candidates. Studies on simple alkanethiols show decomposition onsets in the range of 150-200°C.[17]

• Stage 2 (Approx. 250-400°C): Subsequent mass loss would correspond to the degradation of the more stable polyol backbone of the molecule.

Parameter	Anticipated Value	Interpretation
Onset Temperature (T₅%)	~170 - 190 °C	The temperature at which significant decomposition begins, marking the upper limit for short-term thermal exposure.
TGA Step 1 (Mass Loss %)	~40 - 50%	Corresponds to the loss of the mercaptopropionate moiety.
TGA Step 2 (Mass Loss %)	~50 - 60%	Corresponds to the fragmentation of the 2,2-bis(hydroxymethyl)butyl backbone.
Final Residue at 500°C	< 2%	Indicates complete decomposition into volatile products under an inert atmosphere.
Table 1: Predicted TGA data for 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate.

Differential Scanning Calorimetry (DSC): Probing Thermal Transitions

DSC measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature.[19] It is highly sensitive to thermal events such as melting, crystallization, glass transitions, and chemical reactions (decomposition), providing complementary energetic information to TGA's mass loss data.[20][21]

Self-Validating Experimental Protocol

Objective: To identify thermal transitions (e.g., glass transition, melting) and determine the enthalpy of decomposition (ΔHₑₓₒ) of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate.

Apparatus:

• Differential Scanning Calorimeter (e.g., TA Instruments Discovery DSC, Mettler Toledo DSC 3+)

• High-purity nitrogen gas supply

• Aluminum hermetic crucibles and lids

• Crucible sealing press

Step-by-Step Methodology:

• Instrument Preparation & Calibration:

  • Calibrate the instrument for temperature, enthalpy, and heat capacity using certified reference materials (e.g., indium). This ensures the accuracy of measured transition temperatures and energy changes.

• Sample Preparation:

  • Tare an empty aluminum hermetic crucible with its lid.

  • Dispense 3-7 mg of the liquid sample into the crucible.

  • Hermetically seal the crucible using the sealing press.

  • Rationale: Hermetic sealing is critical for liquid samples to prevent mass loss due to evaporation before decomposition, which would interfere with the measurement of thermal events.[14] A small pinhole may be added if the pressure from decomposition gases is a concern, though this can alter the thermal profile.

• DSC Measurement Parameters:

  • Purge Gas: Nitrogen at a flow rate of 50 mL/min.

    • Rationale: As with TGA, an inert atmosphere prevents oxidative side reactions.

  • Temperature Program:

    • i. Equilibrate at 30°C.

    • ii. Ramp the temperature from 30°C to 450°C at a heating rate of 10°C/min.

    • Rationale: Using the same heating rate as the TGA experiment allows for direct correlation of thermal events observed in both techniques.

• Data Analysis:

  • Plot heat flow (W/g) versus temperature (°C).

  • Identify endothermic (heat-absorbing, e.g., melting) and exothermic (heat-releasing, e.g., decomposition) peaks.[22]

  • Determine the onset temperature and peak maximum for each thermal event.

  • Integrate the area under any exothermic peak to calculate the enthalpy of decomposition (ΔH in J/g).[19]

DSC Workflow Diagram

Caption: Standard experimental workflow for DSC.

Anticipated Results and Interpretation

The DSC thermogram is expected to show a broad exothermic event corresponding to the decomposition of the molecule.

• Decomposition Exotherm: A significant release of energy (exotherm) is expected to begin in the same temperature range as the onset of mass loss observed in TGA (~170-190°C). The broad nature of the peak would suggest a complex, multi-step decomposition process. The magnitude of the enthalpy (ΔH) provides a measure of the energy released, which is a critical parameter for safety and hazard assessment.[11]

Parameter	Anticipated Value	Interpretation
Glass Transition (T₉)	Not expected / Below 30°C	As a non-polymeric liquid, a glass transition is unlikely in the tested range.
Melting (Tₘ)	Not Applicable	The compound is a liquid at room temperature.
Decomposition Onset	~170 - 190 °C	Onset of the exothermic decomposition peak, correlating with TGA data.
Decomposition Peak Max	~220 - 260 °C	Temperature of maximum heat release during decomposition.
Enthalpy (ΔHₑₓₒ)	-200 to -400 J/g	The integrated energy released during decomposition. A higher magnitude indicates a more energetic decomposition.
Table 2: Predicted DSC data for 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate.

Postulated Thermal Decomposition Pathways

The thermal degradation of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate likely proceeds through several parallel and sequential reaction pathways involving its key functional groups. The primary mechanisms are postulated to be C-S bond cleavage and ester pyrolysis.[17][18]

• Homolytic C-S Bond Cleavage: The carbon-sulfur bond is relatively weak and can cleave homolytically at elevated temperatures to form a thiyl radical and a carbon-centered radical, initiating a radical chain reaction.

• Ester Pyrolysis / De-esterification: The ester group can undergo thermal cleavage. While classic beta-hydride elimination is structurally hindered, fragmentation can occur via radical mechanisms, leading to the formation of smaller volatile molecules like CO, CO₂, and various hydrocarbons.[18][23]

• Intra/Intermolecular Reactions: The presence of hydroxyl and thiol groups allows for the possibility of intermolecular condensation reactions at high temperatures, potentially forming disulfide or ether linkages and releasing water or hydrogen sulfide.

Caption: Postulated thermal degradation pathways.

Conclusion

The requires a systematic approach using orthogonal techniques. TGA provides essential data on the temperatures of decomposition and mass loss profile, while DSC offers complementary insight into the energetic nature of these transformations. Based on its chemical structure, the onset of thermal decomposition is predicted to occur between 170-190°C, likely initiated by the cleavage of the C-S bond and/or the ester moiety. This information is fundamental for establishing safe handling protocols, defining storage conditions, and is a prerequisite for its consideration in regulated applications such as pharmaceutical development. For a more definitive analysis, coupling the TGA to a mass spectrometer (TGA-MS) is recommended to identify the evolved gas products and confirm the proposed degradation pathways.[24]

References

• ASTM E2550-17, Standard Test Method for Thermal Stability by Thermogravimetry, ASTM International, West Conshohocken, PA, 2017.

• ICH, Q1A(R2) Stability Testing of New Drug Substances and Products, International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use, 2003.

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• TA Instruments. Thermal Analysis in the Pharmaceutical Industry. [Link]

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• Wang, X., et al. (2022). Thermal Degradation Behavior of Thiol-ene Composites Loaded with a Novel Silicone Flame Retardant. MDPI. [Link]

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• Google Patents. (1995). US5391820A - Preparation of 3-mercaptopropionitrile and 3-mercaptopropionic acid.

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• 9. ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 10. akjournals.com [akjournals.com]
• 11. E2550 Standard Test Method for Thermal Stability by Thermogravimetry [store.astm.org]
• 12. webstore.ansi.org [webstore.ansi.org]
• 13. ecommerce.sist.si [ecommerce.sist.si]
• 14. E2550 Standard Test Method for Thermal Stability by Thermogravimetry [store.astm.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. mdpi.com [mdpi.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. researchgate.net [researchgate.net]
• 19. Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 20. eag.com [eag.com]
• 21. Application of Differential Scanning Calorimetry (DSC) and Modulated Differential Scanning Calorimetry (MDSC) in Food and Drug Industries [mdpi.com]
• 22. Differential Scanning Calorimetry (DSC) in Characterizing Polymer Crystallinity and Thermal Properties – Advances in Polymer Science [ncstate.pressbooks.pub]
• 23. fishersci.com [fishersci.com]
• 24. Coupled and Simultaneous Thermal Analysis Techniques in the Study of Pharmaceuticals [mdpi.com]

Advanced Functional Materials via Heterobifunctional Thiols: A Technical Guide to 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

Topic: Potential Applications in Polymer Science for 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate Content Type: In-depth Technical Guide / Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the architecture of functional polymers, 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (CAS 67905-23-1) represents a strategic "AB2" heterobifunctional monomer. Unlike its common trifunctional counterpart (TMPMP, used primarily as a crosslinker), this mono-ester derivative offers a precise 1:2 stoichiometry of thiol-to-hydroxyl functionality.

This unique asymmetry allows for orthogonal polymerization strategies : the thiol group (

) can participate in radical thiol-ene or nucleophilic thiol-Michael reactions, while the two hydroxyl groups ( ) remain available for step-growth polymerization (polyurethanes/polyesters) or initiating ring-opening polymerization (ROP). This guide explores its critical role in synthesizing hyperbranched polymers, dendrons, and functionalized hydrogels.

Section 1: Molecular Architecture & Reactivity Profile

Structural Analysis

The molecule is derived from a Trimethylolpropane (TMP) core mono-functionalized with 3-mercaptopropionic acid.

• Core: 2-ethyl-2-(hydroxymethyl)-1,3-propanediol (TMP).

• Functional Arm: 3-mercaptopropionate ester.

• Reactive Sites:

  • 1 x Thiol (-SH): High nucleophilicity, susceptible to radical abstraction, binds to noble metals (Au, Ag).

  • 2 x Primary Hydroxyls (-OH): Nucleophilic, suitable for esterification, urethane formation, or ROP initiation.

Orthogonal Chemoselectivity

The power of this monomer lies in the reactivity gap between the thiol and hydroxyl groups.

Reaction Type	Thiol Reactivity	Hydroxyl Reactivity	Outcome
Thiol-Michael Addition	High (Fast at pH > 7)	Low (Requires strong base)	Selective conjugation via Thiol.
Radical Thiol-Ene	High (Fast photopolymerization)	Inert	Selective conjugation via Thiol.
Isocyanate Addition	High (Forms Thiourethane)	High (Forms Urethane)	Competitive; requires protection or stoichiometry control.
Esterification	Moderate	High	Backbone formation via OH groups.

Section 2: Core Application – Dendritic & Hyperbranched Architectures

The "AB2" structure is the gold standard for divergent dendrimer synthesis. This monomer acts as a branching unit that amplifies functionality from 1 to 2 in a single step.

Strategy: The "Click" Dendron Growth

Traditional dendrimer synthesis (e.g., using bis-MPA) requires tedious protection/deprotection steps. Using 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate allows for a "Click" approach.[1]

• Core Activation: A core molecule with acrylate groups is selected.

• Generation 1 (G1) Growth: The Thiol group reacts with the acrylate (Thiol-Michael addition).

• Result: Each acrylate is replaced by the TMP core, presenting two hydroxyls .

• Functionalization: The hydroxyls are converted to acrylates (e.g., using acryloyl chloride).

• Repeat: The cycle repeats, doubling the number of surface groups with each generation.

Visualization: Divergent Dendron Synthesis

The following diagram illustrates the exponential growth of surface functionality using this monomer.

Caption: Divergent synthesis strategy converting acrylate termini into dual-hydroxyl surfaces, enabling exponential branching.

Section 3: Biomedical Applications – Hydrogels & Surface Engineering

Thiol-Functionalized Polyurethanes (PUs)

Standard polyurethanes lack reactive side groups. Incorporating this monomer into the diol feed allows for the synthesis of PUs with pendant thiols .

• Mechanism: The two hydroxyl groups react with diisocyanates (e.g., IPDI, HDI) to form the polymer backbone. The thiol group, being sterically distinct or temporarily protected (e.g., as a thioacetate), remains pendant.

• Utility:

  • Mucoadhesion: Free thiols form disulfide bonds with cysteine-rich mucin glycoproteins, extending drug residence time.

  • Post-Polymerization Modification: The pendant thiols can be reacted with ene-functionalized drugs or peptides via UV curing.

Surface Anchors on Gold Nanoparticles

The monomer serves as a "Y-shaped" anchor for gold surfaces.

• Anchor: The Thiol group binds strongly to Au surfaces (Au-S bond).

• Interface: The two Hydroxyl groups face the solvent, creating a hydrophilic interface.

• Initiation: These hydroxyls can serve as initiators for the Ring-Opening Polymerization (ROP) of Lactide or Caprolactone, growing polymer brushes directly from the nanoparticle surface.

Section 4: Experimental Protocols

Protocol: Synthesis of Hyperbranched Poly(thioether-ester)

Objective: To synthesize a hyperbranched polymer core using the AB2 monomer and a diacrylate B2 core.

Reagents:

• Monomer A: 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (10 mmol).

• Core B2: PEG-Diacrylate (Mn ~575) (5 mmol).

• Catalyst: Hexylamine or Triethylamine (0.1 mol% relative to thiol).

• Solvent: THF or DMF (Anhydrous).

Step-by-Step Methodology:

• Preparation: Dissolve PEG-Diacrylate in anhydrous THF (10 mL) in a round-bottom flask under nitrogen.

• Addition: Add the AB2 monomer to the solution. Ensure the molar ratio of Thiol:Acrylate is 1:1 (for linear growth) or modify for branching. Note: For hyperbranching via self-condensation, one would typically modify the monomer to contain an acrylate, but here we use it to terminate/branch an existing chain.

• Catalysis: Add the amine catalyst dropwise while stirring. The reaction is exothermic; cool in an ice bath if scaling up.

• Reaction: Stir at room temperature for 4-12 hours. Monitor the disappearance of the acrylate peak (1640 cm⁻¹) via FTIR or the vinyl protons (5.8-6.4 ppm) via ¹H NMR.

• Purification: Precipitate the polymer into cold diethyl ether. Centrifuge and dry under vacuum.

Protocol: Surface Functionalization of Gold Sensors

Methodology:

• Cleaning: Clean Au-coated sensor chips with UV/Ozone for 20 mins, then rinse with ethanol.

• Incubation: Immerse the chip in a 1 mM ethanolic solution of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate for 24 hours in the dark.

• Rinse: Rinse extensively with ethanol to remove unbound monomer.

• Validation: Measure contact angle (surface should be hydrophilic, <40°) or use XPS to detect Sulfur (162 eV) and C-O binding energies.

Section 5: References[2][3]

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 106030, 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate. Retrieved from [Link]

• Lowe, A. B. (2010). Thiol-ene "click" reactions and recent applications in polymer and materials synthesis. Polymer Chemistry, 1(1), 17-36. (Contextual grounding for Thiol-Ene/Michael applications).

• Carlborg, C. F., et al. (2014). Dendrimers: Synthesis, characterization and use in thiol-ene networks. KTH Royal Institute of Technology. (Describes analogous AB2 strategies using bis-MPA).

• Espeel, P., & Du Prez, F. E. (2015). One-pot multi-step reactions based on thiol-lactone chemistry: A powerful tool in polymer synthesis. European Polymer Journal, 62, 247-272. (Context for heterobifunctional thiol precursors).

• Hoyle, C. E., & Bowman, C. N. (2010). Thiol-Ene Click Chemistry. Angewandte Chemie International Edition, 49(9), 1540-1573. (Authoritative review on Thiol-X chemistry mechanisms).

Sources

• 1. leapchem.com [leapchem.com]

Advanced Safety, Handling, and Application Engineering of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

A Technical Whitepaper for Polymer Functionalization and Drug Delivery Systems

Executive Summary & Mechanistic Significance

In the landscape of advanced polymer chemistry and targeted drug delivery, 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (CAS: 67905-23-1) emerges as a highly specialized, multifunctional building block[1]. Structurally identified as the mono-ester of trimethylolpropane and 3-mercaptopropionic acid, this molecule features an

topological profile: two primary hydroxyl groups and one primary thiol group[1].

For drug development professionals and polymer scientists, this asymmetry is its greatest asset. It functions as a chain extender in the synthesis of polyurethanes and polyesters via its hydroxyl groups, while seamlessly introducing a pendant, unreacted thiol group into the polymer backbone. This pendant thiol serves as a highly reactive anchor point for post-polymerization modifications, such as the conjugation of maleimide-functionalized therapeutics (Antibody-Drug Conjugates) or fluorescent imaging probes.

This whitepaper provides an authoritative guide on the physicochemical profiling, rigorous safety protocols, and self-validating experimental workflows required to harness this compound effectively.

Physicochemical Profiling

Understanding the physical properties of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate is critical for predicting its behavior in both synthetic environments and biological systems. The presence of the thiol group imparts a characteristic odor and specific reactivity profiles that dictate handling procedures.

Table 1: Quantitative Chemical and Physical Properties

Property	Value / Description	Source / Causality
IUPAC Name	2,2-bis(hydroxymethyl)butyl 3-sulfanylpropanoate	Standardized nomenclature[1].
CAS Number	67905-23-1	Unique regulatory identifier[1],[2].
Molecular Formula	C₉H₁₈O₄S	Defines the functionality[1].
Molecular Weight	222.30 g/mol	Computed mass for stoichiometric calculations[1].
Topological Polar Surface Area	67.8 Ų	Indicates moderate polarity, influencing solvent selection[1].
Appearance	Colorless to pale yellow viscous liquid	Viscosity is driven by extensive intermolecular hydrogen bonding between the two hydroxyl groups.
Odor	Characteristic sulfurous (mercaptan)	Arises from the volatile nature of the unoxidized -SH moiety.

Safety, Toxicity, and Handling Dynamics

Due to its reactive thiol group, 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate requires stringent safety and handling protocols. The guidelines below are engineered not just to list precautions, but to explain the underlying chemical causality.

Toxicity and Exposure Hazards

Thiols are potent nucleophiles. Upon dermal contact, they can react with disulfide bonds in skin proteins, leading to sensitization.

• Clinical Manifestation: Contact allergies can quickly manifest as contact eczema, urticaria, or severe skin irritation[3],.

• PPE Causality: Standard latex gloves are highly permeable to organosulfur compounds. You must wear Neoprene or PVC gloves with a breakthrough time greater than 60 minutes (EN 374 standards)[3]. Contaminated work clothing must not be allowed out of the workplace[4].

Incompatibilities and Storage Logic

• Oxidizing Agents: The compound must be stored away from strong oxidizers (e.g., nitrates, chromic acid, chlorine bleaches)[3],[4]. Causality: The oxidation of thiols to disulfides or sulfonic acids is highly exothermic. Mixing mercaptans with strong oxidizers can lead to spontaneous autoignition[3].

• Metallurgical Incompatibilities: Never use copper or brass valves, gauges, or tubing when handling this monomer[3]. Causality: Mercaptans and trace hydrogen sulfide (H₂S) byproducts are highly corrosive to copper alloys, forming brittle metal sulfides that will cause catastrophic equipment failure[3].

Spill Response Protocol

If a spill occurs, the response must be immediate and chemically sound:

• Ventilation: Clear the area of personnel, move upwind, and ventilate the space to disperse volatile sulfurous vapors[3],[4].

• Containment: Absorb the spilled material with an inert absorbent (e.g., dry sand, earth, or vermiculite)[5].

• Critical Warning: Never use dry, powdered hypochlorite (bleach) to neutralize the spill. The rapid oxidation of the mercaptan will cause autoignition[3].

Caption: Logic tree for assessing and responding to spills of thiol-containing monomers.

Experimental Workflows (Self-Validating Protocols)

To ensure scientific integrity, the following methodologies are designed as self-validating systems. Each protocol includes a mechanistic explanation for the chosen parameters and an analytical step to verify success.

Protocol 1: Synthesis of Thiol-Pendant Polyurethane Nanocarriers

This protocol leverages the two hydroxyl groups of 2,2-bis(hydroxymethyl)butyl 3-mercaptopropionate to build a polyurethane backbone, leaving the thiol pendant for future drug conjugation.

Step-by-Step Methodology:

• Dehydration: Dry the monomer and the chosen macrodiol (e.g., PEG) under vacuum at 60°C for 12 hours.

  • Causality: Trace water will react violently with diisocyanates to form urea linkages and CO₂ gas, ruining the polymer's molecular weight distribution.

• Catalyzed Polymerization: Dissolve the dried monomers in anhydrous DMF. Add a diisocyanate (e.g., Isophorone diisocyanate, IPDI) and 0.1 wt% Dibutyltin dilaurate (DBTDL) catalyst. Heat to 50°C under an Argon atmosphere.

  • Causality: DBTDL selectively accelerates the reaction between the isocyanate (-NCO) and hydroxyl (-OH) groups. By keeping the temperature at 50°C, the -OH reaction is heavily favored over the -SH reaction, ensuring the thiol remains unreacted and pendant.

• Self-Validation Check (FT-IR): Monitor the reaction via FT-IR spectroscopy. The reaction is complete when the distinct asymmetric stretch of the isocyanate group at ~2270 cm⁻¹ completely disappears into the baseline.

Protocol 2: Post-Polymerization Drug Conjugation (Thiol-Maleimide Click)

Once the thiol-pendant polyurethane is synthesized, it can be conjugated to a maleimide-functionalized drug payload.

Step-by-Step Methodology:

• Buffer Optimization: Disperse the thiol-pendant polyurethane in a 0.1 M Phosphate Buffer adjusted strictly to pH 6.5–7.0.

  • Causality: The pH is the most critical variable. At pH > 7.5, the maleimide ring undergoes rapid hydrolytic ring-opening to form unreactive maleamic acid. At pH < 6.5, the thiol remains heavily protonated (R-SH), and the concentration of the reactive thiolate anion (R-S⁻) drops, stalling the reaction kinetics.

• Conjugation: Add a 1.2x molar excess of the maleimide-functionalized drug payload. Stir at room temperature for 2 hours.

• Self-Validation Check (Ellman’s Assay): Perform an Ellman’s Reagent (DTNB) assay on an aliquot of the mixture. A lack of yellow absorbance at 412 nm confirms the quantitative consumption of all free pendant thiols, validating a successful conjugation.

Caption: Workflow for synthesizing drug-conjugated polyurethanes via thiol-maleimide click chemistry.

References

• PubChem . "2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate | C9H18O4S | CID 106030". National Center for Biotechnology Information. Available at:[Link]

• EPA Substance Registry Services . "Propanoic acid, 3-mercapto-, 2,2-bis(hydroxymethyl)butyl ester". United States Environmental Protection Agency. Available at:[Link]

• 3M Company . "Safety Data Sheet: Trimethylolpropane tris(3-mercaptopropionate)". Available at: [Link]

Sources

• 1. 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate | C9H18O4S | CID 106030 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. multimedia.3m.com [multimedia.3m.com]
• 5. spectrumchemical.com [spectrumchemical.com]

Protocols & Analytical Methods

use of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate in UV curable coatings

This Application Note and Protocol guide addresses the specialized use of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (CAS 67905-23-1), hereafter referred to as TMP-MonoMP .

Unlike its common trifunctional counterpart (TMPMP), this molecule is a heterofunctional monomer possessing one thiol (-SH) and two hydroxyl (-OH) groups. This unique architecture makes it a critical "bridging molecule" for Dual-Cure (UV/Thermal) systems and the synthesis of Hyperbranched Polyols .

Executive Summary

The integration of TMP-MonoMP into UV-curable formulations allows for the precise introduction of hydroxyl functionality into a thiol-ene or acrylate network. While traditional UV curing provides rapid processing, it often suffers from oxygen inhibition, shrinkage, and poor adhesion to difficult substrates.

By utilizing TMP-MonoMP, researchers can formulate Dual-Cure Systems :

• Stage 1 (UV): Rapid immobilization via Thiol-Ene "Click" chemistry.[1]

• Stage 2 (Thermal/Ambient): Crosslinking of the pendant hydroxyls with Isocyanates (NCO) or Melamines to form a Polyurethane/Polyester secondary network.

This approach yields coatings with the toughness of polyurethanes and the speed of UV processing .

Chemical Architecture & Mechanism

The Heterofunctional Advantage

• Thiol Group (-SH): Reacts rapidly with C=C bonds (acrylates, vinyls, allyls) under UV irradiation via a radical step-growth mechanism. This step is oxygen inhibition resistant .

• Hydroxyl Groups (-OH): Remain inert during the radical UV cure (mostly) but serve as anchor points for secondary reactions (e.g., with isocyanates) or to increase surface energy (adhesion/wettability).

Reaction Pathway Visualization

The following diagram illustrates the dual-stage curing mechanism facilitated by TMP-MonoMP.

Caption: Figure 1: Sequential Dual-Cure mechanism transforming TMP-MonoMP from a radical monomer to a polyol crosslinker.

Protocol: Synthesis of UV-PU Hybrid Coating

Objective: Create a coating that cures tack-free under UV and achieves solvent resistance via secondary thermal crosslinking.

Materials & Equipment

Component	Function	Specification
TMP-MonoMP	Heterofunctional Monomer	>95% Purity (CAS 67905-23-1)
PETMP	Co-crosslinker (Optional)	Pentaerythritol tetrakis(3-mercaptopropionate)
TMPTA	Ene Component	Trimethylolpropane Triacrylate
HDI Trimer	Hardener (Part B)	Hexamethylene Diisocyanate Trimer
TPO-L	Photoinitiator	Diphenyl(2,4,6-trimethylbenzoyl)phosphine oxide
DBTDL	Thermal Catalyst	Dibutyltin Dilaurate (1% soln in MEK)

Formulation Logic (Stoichiometry)

The critical calculation is balancing the Thiol:Ene ratio for the UV step and the OH:NCO ratio for the thermal step.

• UV Phase: Target a Thiol:Ene ratio of 1:1 or slight Ene excess (1:1.1) to ensure all thiol is consumed (preventing odor).

  • Note: TMP-MonoMP provides 1 equivalent of SH.

• Thermal Phase: Calculate the Hydroxyl Value (OHV) of the TMP-MonoMP.

  • MW of TMP-MonoMP ≈ 222.3 g/mol .[2][3]

  • OH Functionality = 2.

  • Equivalent Weight (OH) = 111.15 g/eq.

  • Add Isocyanate at 1.05:1 NCO:OH ratio.

Step-by-Step Procedure

Step 1: Preparation of Component A (The UV Resin)

• In a light-shielded amber jar, charge TMPTA (50.0 g).

• Add TMP-MonoMP (Calculated stoichiometric amount based on 30% thiol conversion target, e.g., 15.0 g).

  • Why? We replace some acrylate homopolymerization with thiol-ene step-growth to reduce shrinkage.

• Add Photoinitiator (TPO-L) at 3.0 wt% of total resin solids.

• Mix using a planetary centrifugal mixer (e.g., Thinky Mixer) at 2000 RPM for 2 minutes.

• Degas to remove entrapped air.

Step 2: Activation with Component B (The Hardener)

Perform this step immediately prior to application (Pot life is limited).

• Calculate the required HDI Trimer based on the OH content of the TMP-MonoMP added in Step 1.

• Add HDI Trimer and DBTDL Catalyst (0.05 wt%).

• Mix gently by hand or low-speed stirrer to avoid introducing bubbles.

  • Caution: Exotherm is possible. Monitor temperature.

Step 3: Application & Curing

• Drawdown: Apply the formulation onto a glass or polycarbonate substrate using a wire-wound rod (#20 bar) to achieve a 50 µm wet film thickness.

• UV Cure (Stage 1): Pass the sample under a UV LED lamp (395 nm) or Mercury Arc lamp.

  • Dosage: 500 mJ/cm².

  • Observation: The film should become tack-free immediately due to the rapid thiol-ene/acrylate reaction. The coating is now solid but "green" (not fully crosslinked).

• Thermal Cure (Stage 2): Place the UV-cured panel in a convection oven at 60°C for 30 minutes .

  • Mechanism:[4] The NCO groups react with the OH groups on the TMP-MonoMP residues, building the secondary network.

Characterization & Validation

To validate the success of the dual-cure mechanism, the following assays are required.

FTIR Spectroscopy Tracking

You must monitor the disappearance of specific peaks to confirm both reaction stages.

Functional Group	Wavenumber (cm⁻¹)	Stage 1 (UV) Behavior	Stage 2 (Thermal) Behavior
Thiol (-SH)	2550 - 2600	Disappears Rapidly	Stable (should be gone)
Acrylate (C=C)	1635, 810	Decreases (conversion >80%)	Stable
Isocyanate (-NCO)	2270	Stable (mostly)	Disappears
Urethane (NH)	3300 - 3500	None	Appears/Broadens

Gel Fraction Analysis (Solvent Resistance)

This test confirms the formation of the secondary network.

• Weigh the UV-cured film (

  ).

• Immerse in MEK (Methyl Ethyl Ketone) for 24 hours.

• Dry and re-weigh (

  ).

• Requirement:

  • UV Only: Gel fraction ~70-80% (Acrylate network).

  • Dual Cure: Gel fraction >98% (Full hybrid network).

Troubleshooting & Optimization

Issue: "Pot Life is too short (Gelation in mixing cup)"

• Cause: Thiols can react with Isocyanates to form thiourethanes even without UV, especially if basic catalysts (amines) are present.

• Solution:

  • Use Latent Catalysts for the NCO-OH reaction.

  • Ensure the Thiol-Ene reaction is prioritized. Alternatively, synthesize a Pre-polymer : React TMP-MonoMP with the Acrylate (excess) first under mild UV to consume the SH, creating a "Polyol-Acrylate" oligomer. Then mix this oligomer with Isocyanate. This eliminates free SH before NCO addition.

Issue: "Surface Tackiness after UV"

• Cause: Oxygen inhibition (if acrylate dominant) or incomplete thiol conversion.

• Solution: Increase the ratio of TMP-MonoMP. The thiol-ene mechanism is inherently resistant to oxygen inhibition due to the hydrogen abstraction capability of the thiyl radical [1].

References

• Hoyle, C. E., & Bowman, C. N. (2010). Thiol-Ene Click Chemistry. Angewandte Chemie International Edition. Link

• Ionescu, M., et al. (2023).[4] One Step Synthesis of Highly Functional Polyols by Photochemical Thiol-Ene "Click" Chemistry. West Texas A&M University.[5] Link

• PubChem. (2025).[2] 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (CAS 67905-23-1).[2][6][7][8] National Library of Medicine. Link

• Lazko, J., et al. (2020).[9] UV-mediated Thiol-ene Polyol Functionalization for Synthesis of Biobased Waterborne Polyurethanes. Advanced Materials Science and Technology. Link

Sources

• 1. 2K UV- and Sunlight-Curable Waterborne Polyurethane Coating Through Thiol-Ene Click Reaction [mdpi.com]
• 2. 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate | C9H18O4S | CID 106030 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate [drugs.ncats.io]
• 4. UV-mediated Thiol-ene Polyol Functionalization for Synthesis of Biobased Waterborne Polyurethanes | Advanced Materials Science and Technology [ojs.omniscient.sg]
• 5. westmont.edu [westmont.edu]
• 6. 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate | SIELC Technologies [sielc.com]
• 7. 2,2-BIS(HYDROXYMETHYL)BUTYL 3-MERCAPTOPROPIONATE [drugfuture.com]
• 8. 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate(CAS:67905-23-1) supplier & manufacturer-Ality group [alitygroup.com]
• 9. orbi.umons.ac.be [orbi.umons.ac.be]

Application Notes and Protocols for 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate as a Crosslinking Agent

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Introduction: The Versatility of Thiol-Based Crosslinking

In the realm of polymer chemistry and materials science, the ability to form robust and precisely defined networks is paramount. Crosslinking agents are the molecular architects that enable the transition from linear or branched polymers to three-dimensional networks with enhanced mechanical, thermal, and chemical properties. Among the diverse chemistries available for crosslinking, those involving the thiol group (-SH) have emerged as particularly powerful due to their high efficiency, specificity, and mild reaction conditions. These reactions, often categorized as "click chemistry," offer a reliable toolkit for materials design in fields ranging from advanced coatings and adhesives to sophisticated drug delivery systems.

This guide focuses on the application of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate , a di-functional thiol crosslinking agent. While extensive literature on this specific molecule is not as widespread as for its higher functionality analogs like pentaerythritol tetrakis(3-mercaptopropionate) (PETMP)[1][2][3], the fundamental principles of its reactivity are well-established. This document will provide a comprehensive overview of the underlying crosslinking mechanisms and offer detailed protocols that can be adapted for the use of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate in your research and development endeavors.

Core Principles: The Power of Thiol-Ene and Thiol-Michael Addition Reactions

The efficacy of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate as a crosslinking agent is primarily rooted in two highly efficient and orthogonal reactions: the thiol-ene reaction and the thiol-Michael addition .

Thiol-Ene "Click" Chemistry

The thiol-ene reaction involves the radical-mediated addition of a thiol to a carbon-carbon double bond (an "ene"). This reaction can be initiated by either UV light in the presence of a photoinitiator or by thermal initiators[4][5]. The process is a step-growth polymerization, which allows for the formation of homogeneous networks with low shrinkage stress[6].

Key Advantages of Thiol-Ene Reactions:

• High Efficiency and Rate: The reaction proceeds rapidly to high conversion under mild conditions[7].

• Oxygen Tolerance: Unlike many radical polymerizations, thiol-ene reactions are significantly less inhibited by oxygen[8].

• "Click" Characteristics: The reaction is highly specific, produces no byproducts, and is orthogonal to many other functional groups[9].

Thiol-Michael Addition

The thiol-Michael addition is the nucleophilic addition of a thiolate anion to an electron-deficient double bond, such as an acrylate or maleimide[9][10]. This reaction is typically base-catalyzed and can proceed at room temperature in aqueous or organic media.

Key Advantages of Thiol-Michael Additions:

• Initiator-Free: The reaction does not require an external initiator, proceeding under mild base catalysis[9].

• Biocompatibility: The gentle reaction conditions make it highly suitable for biomedical applications, including the formation of hydrogels for cell encapsulation and drug delivery[4][11].

• Tunable Kinetics: The reaction rate can be readily controlled by adjusting the pH or the concentration of the base catalyst[10].

Chemical Structure and Properties

2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

Property	Value	Source
CAS Number	67905-23-1	[12]
Molecular Formula	C9H18O4S	[12]
Molecular Weight	222.30 g/mol	[12]
Appearance	Likely a colorless to pale yellow liquid	Inferred
Key Functional Groups	1 x Thiol (-SH), 2 x Hydroxyl (-OH)	[12]

The presence of two hydroxyl groups in addition to the thiol group offers the potential for secondary modifications or for influencing the hydrophilicity and degradation profile of the resulting polymer network.

Diagrammatic Representation of Crosslinking Mechanisms

Below are graphical representations of the core chemical transformations that enable 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate to function as a crosslinking agent.

Caption: Radical-initiated Thiol-Ene Crosslinking Mechanism.

Caption: Base-catalyzed Thiol-Michael Addition Mechanism.

Experimental Protocols

The following protocols are generalized and should be optimized for your specific application. They are based on established procedures for multifunctional thiols.

Protocol 1: UV-Initiated Thiol-Ene Crosslinking for Hydrogel Formation

This protocol describes the formation of a hydrogel using 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate and a di-functional ene, such as poly(ethylene glycol) diacrylate (PEGDA).

Materials:

• 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

• Poly(ethylene glycol) diacrylate (PEGDA), MW 700

• Photoinitiator (e.g., Irgacure 2959)

• Phosphate-buffered saline (PBS), pH 7.4

• UV curing system (365 nm)

Procedure:

• Prepare Precursor Solutions:

  • Prepare a stock solution of the photoinitiator (e.g., 10% w/v in 70% ethanol).

  • In a sterile, amber vial, dissolve PEGDA in PBS to the desired concentration (e.g., 20% w/v).

  • Add the photoinitiator stock solution to the PEGDA solution to a final concentration of 0.05-0.1% w/v. Vortex to mix thoroughly.

• Mixing and Crosslinking:

  • Calculate the molar equivalents of thiol and ene groups. For a 1:1 stoichiometry, the moles of thiol groups should equal the moles of acrylate groups.

  • Add the required volume of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate to the PEGDA/photoinitiator solution.

  • Vortex the mixture vigorously for 30 seconds to ensure homogeneity.

  • Pipette the precursor solution into a mold (e.g., between two glass slides with a defined spacer, or into a well-plate).

  • Expose the solution to UV light (365 nm, ~5-10 mW/cm²) for a sufficient time to achieve full curing (typically 1-5 minutes). The optimal exposure time should be determined empirically.

• Post-Curing and Characterization:

  • Carefully remove the crosslinked hydrogel from the mold.

  • Wash the hydrogel extensively in PBS (or another suitable solvent) to remove any unreacted monomers and photoinitiator.

  • The hydrogel is now ready for characterization (e.g., swelling ratio, mechanical testing, degradation studies).

Causality Behind Experimental Choices:

• Stoichiometry: A 1:1 ratio of thiol to ene groups is often targeted to maximize network formation and minimize unreacted functional groups. However, off-stoichiometry ratios can be used to introduce pendant functional groups for further modification.

• Photoinitiator Concentration: The concentration of the photoinitiator will affect the curing rate and the final properties of the network. Too high a concentration can lead to brittleness, while too low a concentration may result in incomplete curing[11].

• Solvent: For biomedical applications, a biocompatible solvent like PBS is used. For other applications, organic solvents may be employed.

Protocol 2: Base-Catalyzed Thiol-Michael Addition for in situ Forming Adhesives

This protocol outlines the formation of a crosslinked adhesive by reacting 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate with a multi-functional acrylate, such as trimethylolpropane triacrylate (TMPTA).

Materials:

• 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

• Trimethylolpropane triacrylate (TMPTA)

• Base catalyst (e.g., triethylamine, TEA, or 1,8-Diazabicycloundec-7-ene, DBU)

• Anhydrous solvent (e.g., tetrahydrofuran, THF, or dichloromethane, DCM)

Procedure:

• Prepare Reactant Solutions:

  • In separate, dry, nitrogen-purged vials, prepare solutions of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate and TMPTA in the chosen anhydrous solvent to the desired concentrations.

  • The stoichiometry should be adjusted based on the desired network properties.

• Initiate Crosslinking:

  • In a main reaction vessel, combine the TMPTA solution with the 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate solution.

  • Add the base catalyst dropwise while stirring. The amount of catalyst will influence the gelation time (typically 0.1-1 mol% relative to the thiol).

  • Monitor the viscosity of the solution. Gelation can be rapid, from seconds to minutes, depending on the catalyst concentration and temperature.

• Application and Curing:

  • For adhesive applications, the mixed solution should be applied to the substrate immediately after the addition of the catalyst.

  • Allow the mixture to cure at room temperature or with gentle heating to complete the crosslinking process.

Self-Validating System:

• Monitoring Gelation: The gel point can be determined by observing the point at which the solution no longer flows. This provides a simple, real-time validation of the crosslinking reaction.

• Spectroscopic Analysis: The disappearance of the characteristic peaks for the thiol (S-H stretch, ~2570 cm⁻¹) and acrylate (C=C stretch, ~1635 cm⁻¹) in FTIR spectroscopy can be used to monitor the reaction progress and confirm complete crosslinking.

Experimental Workflow Diagram

Caption: General workflow for developing crosslinked materials.

Applications in Drug Development

The unique properties of thiol-crosslinked networks make them highly attractive for various applications in drug development:

• Controlled Drug Release: Hydrogels formed using 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate can serve as depots for the sustained release of therapeutic agents. The degradation of the ester bonds in the crosslinker backbone can be a mechanism for drug release[13].

• Tissue Engineering Scaffolds: The biocompatible nature of thiol-ene and thiol-Michael reactions allows for the encapsulation of cells within the hydrogel matrix, providing a scaffold for tissue regeneration[4][11].

• Mucoadhesive Formulations: The presence of free thiol groups (if using an excess of the thiol crosslinker) can impart mucoadhesive properties, which is beneficial for drug delivery to mucosal surfaces.

• 3D Bioprinting: The rapid, light-induced gelation of thiol-ene systems makes them ideal bio-inks for 3D bioprinting of complex, cell-laden structures.

Conclusion

2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate, as a di-functional thiol, is a versatile building block for the creation of well-defined polymer networks. By leveraging the power of thiol-ene and thiol-Michael "click" chemistry, researchers can design materials with tunable properties for a wide array of applications, from industrial coatings to advanced biomedical devices. The protocols and principles outlined in this guide provide a solid foundation for harnessing the potential of this crosslinking agent in your scientific endeavors.

References

• Lagarón, C. M. G., et al. (2020). Thiolated polymeric hydrogels for biomedical application: Cross-linking mechanisms. European Polymer Journal, 145, 110232. [Link]

• Luo, T., et al. (2018). Thiol-Mediated Chemoselective Strategies for In Situ Formation of Hydrogels. Gels, 4(3), 72. [Link]

• Wikipedia. (2023). Pentaerythritol tetrakis(3-mercaptopropionate). Retrieved from [Link]

• PubChem. (n.d.). 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate. Retrieved from [Link]

• Fisher, S. A., et al. (2023). Hydrogel Cross-Linking via Thiol-Reactive Pyridazinediones. Biomacromolecules, 24(10), 4569–4576. [Link]

• Andreas, K., et al. (2021). Thiolated Nanoparticles for Biomedical Applications: Mimicking the Workhorses of Our Body. Advanced Functional Materials, 31(48), 2105541. [Link]

• Ionescu, M., et al. (2023). ONE STEP SYNTHESIS OF HIGHLY FUNCTIONAL POLYOLS BY PHOTOCHEMICAL THIOL-ENE “CLICK” CHEMISTRY. Journal of Science and Engineering, 10, 1-7.

• van der Mee, M. A. J., et al. (2023). Thiol–Ene Click Cross-linking of Starch Oleate Films for Enhanced Properties. Biomacromolecules, 24(12), 5673–5682. [Link]

• Kazybayeva, D. S., et al. (2013). Synthesis of thiolated and acrylated nanoparticles using thiol-ene click chemistry: towards novel mucoadhesive materials for drug delivery. RSC Advances, 3(28), 11215-11225. [Link]

• RadTech. (2020). Multifunctional secondary thiols for UV curing applications. Retrieved from [Link]

• Ataman Kimya. (n.d.). BUTYL 3-MERCAPTOPROPIONATE. Retrieved from [Link]

• Megawide Chemical. (n.d.). Butyl 3-Mercaptopropionate CAS 16215-21-7 for Polymer Synthesis. Retrieved from [Link]

• PubChem. (n.d.). Butyl 3-mercaptopropionate. Retrieved from [Link]

• Ki, C. S., & Park, K. (2016). Thiol–ene Click Hydrogels for Therapeutic Delivery. ACS Macro Letters, 5(1), 165-170. [Link]

• D’Arrigo, G., et al. (2021). Localized Cancer Treatment Using Thiol–Ene Hydrogels for Dual Drug Delivery. Biomacromolecules, 22(8), 3343–3357. [Link]

• Ataman Kimya. (n.d.). BUTYL 3-MERCAPTOPROPIONATE. Retrieved from [Link]

• Edlund, U., & Albertsson, A.-C. (2016).

• Le Dévédec, F., et al. (2021). Thiol-ene Reaction: An Efficient Tool to Design Lipophilic Polyphosphoesters for Drug Delivery Systems. Polymers, 13(6), 949. [Link]

• Voura, E., et al. (2013). Efficient stabilization of thiol-ene formulations in radical photopolymerization. Journal of Polymer Science Part A: Polymer Chemistry, 51(20), 4261-4266. [Link]

• Kazybayeva, D. S., et al. (2015). Synthesis of hydrolytically and oxidation-responsive networks using thiol-ene “click”-chemistry with pentaerythritol tetrakis(3-mercaptopropionate)

• Inxight Drugs. (n.d.). 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate. Retrieved from [Link]

• FDA Global Substance Registration System. (n.d.). 2,2-BIS(HYDROXYMETHYL)BUTYL 3-MERCAPTOPROPIONATE. Retrieved from [Link]

• Gong, S. W., et al. (2003). Biosynthesis of poly (3-mercaptopropionate) and poly (3-mercaptopropionate-co-3-hydroxybutyrate) with recombinant Escherichia coli. Sheng Wu Gong Cheng Xue Bao, 19(2), 195-199.
• Google Patents. (n.d.). US5919971A - Process for the synthesis of 3-mercaptopropionic acid esters.

• Lee, S. Y., et al. (2022). Poly(3-mercapto-2-methylpropionate), a Novel α-Methylated Bio-Polythioester with Rubber-like Elasticity, and Its Copolymer with 3-hydroxybutyrate: Biosynthesis and Characterization. International Journal of Molecular Sciences, 23(10), 5769. [Link]

• ResearchGate. (n.d.). Synthesis and Characterization of 2,2-Bis(methylol)propionic Acid Dendrimers with Different Cores and Terminal Groups. Retrieved from [Link]

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• 13. centaur.reading.ac.uk [centaur.reading.ac.uk]

Application Note: Thiol-Ene Click Chemistry with 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

This Application Note and Protocol is designed for the use of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (CAS: 67905-23-1), a specialized heterobifunctional linker. Unlike the common crosslinker Trimethylolpropane Tris(3-mercaptopropionate) (TMPMP), this molecule is a mono-thiol possessing two free hydroxyl groups . This unique AB2 architecture makes it a powerful tool for dendritic growth, surface hyper-functionalization, and the synthesis of orthogonal polyol precursors.

Introduction & Mechanistic Insight

2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate serves as a strategic "branching unit" in macromolecular synthesis. Its single thiol group (-SH) allows for precise, radical-mediated "click" attachment to any alkene-functionalized substrate, while simultaneously introducing two reactive primary hydroxyl groups (-OH).

Core Applications

• Dendron Synthesis: Generation of 1

  2 branching points in divergent dendrimer synthesis.

• Surface Functionalization: Converting alkene-rich surfaces (e.g., polybutadiene, methacrylated hydrogels) into hydrophilic, diol-rich interfaces for subsequent glycosylation or polyurethane coating.

• Polymer Grafting: Synthesis of "miktoarm" star polymers or hyperbranched polyols.

The Thiol-Ene Advantage

The reaction proceeds via a step-growth radical mechanism that is highly orthogonal to the hydroxyl groups present on the monomer. This means the -OH groups remain protected and unreactive during the "click" step, eliminating the need for protection/deprotection chemistry.

Material Profile & Handling

Property	Specification	Notes
Chemical Name	2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate	Mono-ester of Trimethylolpropane (TMP)
CAS Number	67905-23-1	Do not confuse with TMP-Tris (CAS 33007-83-9)
Molecular Weight	222.30 g/mol
Appearance	Viscous Colorless Liquid	Hygroscopic
Solubility	Alcohols (MeOH, EtOH), THF, DMSO, DMF	Poor solubility in non-polar alkanes (Hexane)
Storage	2–8°C, Inert Atmosphere (Ar/N2)	Oxidation leads to disulfide formation (dimerization)

Safety Warning: Thiols possess a characteristic disagreeable odor and can cause sensitization. All procedures must be performed in a fume hood. Treat all waste with bleach (sodium hypochlorite) to oxidize residual thiols before disposal.

Experimental Protocol: Photo-Initiated Ligation

This protocol describes the "clicking" of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate onto a generic alkene-functionalized core (e.g., Allyl PEG, Norbornene-functionalized surface, or an alkene-terminated polymer).

A. Reagents & Equipment[2][3][4]

• Thiol Monomer: 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate.[1][2][3][4][5][6][7]

• Alkene Partner: Substrate containing accessible C=C bonds (vinyl, allyl, acrylate, norbornene).

• Photoinitiator (PI):

  • UV (365 nm): DMPA (2,2-Dimethoxy-2-phenylacetophenone) or Irgacure 2959.

  • Visible (405 nm): LAP (Lithium phenyl-2,4,6-trimethylbenzoylphosphinate) for aqueous/biocompatible systems.

• Solvent: Anhydrous Methanol (MeOH) or THF (Tetrahydrofuran). Note: Solvent must dissolve both the polar diol-thiol and the alkene partner.

• Light Source: UV Lamp (365 nm, ~10 mW/cm²) or LED reactor.

B. Stoichiometry Guidelines

The stoichiometry depends on the target architecture:

• Small Molecule Synthesis: Use 1.1 : 1 (Thiol : Alkene) to ensure complete consumption of the alkene. The excess polar thiol is easily removed via aqueous wash.

• Surface Grafting: Use a large excess (10 : 1 ) of Thiol to overcome steric hindrance and drive surface saturation.

C. Step-by-Step Procedure

1. Preparation of Reaction Mixture

• Dissolution: In a shielding amber vial, dissolve the Alkene Partner (1.0 equiv) and 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (1.1 equiv) in the minimum amount of solvent (MeOH or THF) required to obtain a clear solution.

  • Concentration: High concentration (1–2 M) is preferred to accelerate the bimolecular step-growth kinetics.

• Initiator Addition: Add the Photoinitiator (DMPA) at 0.5 – 1.0 wt% relative to the monomer mass. Vortex until fully dissolved.

• Degassing (Critical): Although thiol-ene is oxygen-tolerant, dissolved oxygen can induce an induction period. Purge the solution with Argon or Nitrogen gas for 5–10 minutes.

2. Irradiation (The "Click")

• Seal the vial or transfer to a quartz cuvette/reaction vessel.

• Irradiate under UV light (365 nm) with stirring.

  • Time: 5–15 minutes for highly reactive enes (norbornenes, thiols). 30–60 minutes for slower enes (allyls, acrylates).

  • Monitoring: If possible, monitor the disappearance of the alkene peak via Real-time FTIR (Peak ~1640 cm⁻¹) or the thiol peak (~2550 cm⁻¹).

3. Purification

• Solvent Evaporation: Remove the bulk solvent under reduced pressure (Rotary Evaporator).

• Wash/Extraction:

  • Dissolve the crude mixture in Ethyl Acetate (EtOAc).

  • Wash 3x with Water or Brine . The unreacted 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (which is highly polar due to the two OH groups) will partition into the aqueous phase.

  • Note: If the product is water-soluble, use dialysis or preparative HPLC for purification.

• Drying: Dry the organic phase over MgSO₄, filter, and concentrate.

Visualization of Reaction Logic

The following diagram illustrates the mechanism where the thiol-radical adds to the alkene, creating a carbon-centered radical that abstracts a hydrogen from another thiol, propagating the cycle.

Caption: Radical-mediated thiol-ene cycle. The thiyl radical adds to the alkene, forming a thioether linkage and regenerating the radical for high-yield conversion.

Quality Control & Characterization

To validate the success of the protocol, use the following analytical methods.

Technique	Observation Target	Success Criteria
¹H-NMR	Vinyl Protons (5.0–6.5 ppm)	Complete Disappearance. Indicates 100% conversion of the alkene.
FTIR	S-H Stretch (2550 cm⁻¹)	Disappearance. Confirming consumption of the thiol.
FTIR	O-H Stretch (3200–3500 cm⁻¹)	Strong Broadening. Confirming the retention/addition of the diol headgroup.
Ellman’s Test	Free Thiol Concentration	Colorimetric assay (yellow) should be negative (or match background) after purification.
Mass Spec (ESI)	Molecular Ion	Observation of [M_alkene + 222.3]⁺ adduct.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Incomplete Conversion	Oxygen Inhibition	Increase degassing time; increase PI concentration to 2 wt%.
Disulfide Byproducts	Oxidation of Thiol	Use fresh thiol; ensure inert atmosphere; add a reducing agent (TCEP) if compatible.
Phase Separation	Solvent Incompatibility	The diol-thiol is polar. Use a co-solvent system (e.g., THF:MeOH 1:1) to solubilize both hydrophobic alkene and hydrophilic thiol.
Gelation	Multifunctional Impurities	Ensure the alkene is not multifunctional (unless crosslinking is intended). Check Thiol purity (ensure no Tris-ester contamination).

References

• Hoyle, C. E., & Bowman, C. N. (2010). Thiol-Ene Click Chemistry. Angewandte Chemie International Edition, 49(9), 1540–1573.

• Lowe, A. B. (2010). Thiol-ene "click" reactions and recent applications in polymer and materials synthesis.[8][9][10] Polymer Chemistry, 1(1), 17-36.

• PubChem. (2025).[1] 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (CID 106030).[1] National Library of Medicine.

• Kade, M. J., Burke, D. J., & Hawker, C. J. (2010). The Power of Thiol-ene Chemistry. Journal of Polymer Science Part A: Polymer Chemistry, 48(4), 743-750.

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• 3. 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate | SIELC Technologies [sielc.com]
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incorporating 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate in hydrogel synthesis

Application Note: Strategic Incorporation of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate in Hydrogel Synthesis

Part 1: Executive Summary & Molecule Intelligence

Critical Reagent Verification: Before proceeding, it is vital to distinguish the specific molecule requested from its common analog to ensure experimental success.

Feature	Target Molecule (This Protocol)	Common Crosslinker (Often Confused)
Name	2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate	Trimethylolpropane tris (3-mercaptopropionate)
Abbreviation	TMP-MonoSH	TMPMP (or TMP-Tris)
CAS	67905-23-1	33007-83-9
Functionality	1 Thiol (-SH), 2 Hydroxyls (-OH)	3 Thiols (-SH)
Role	Chain Extender / Functionalizer	Network Crosslinker

Strategic Utility: Unlike the Tris variant, which is a direct crosslinker, TMP-MonoSH is a heterobifunctional building block . Its unique structure allows researchers to incorporate thiol functionality into hydroxyl-reactive backbones (e.g., polyurethanes, polyesters, polycarbonates) via the two hydroxyl groups, leaving the thiol group pendant and available for subsequent thiol-ene photoclicking or native chemical ligation .

This guide details the synthesis of a Thiol-Functionalized Polyurethane-PEG (PU-PEG-SH) Macromer using TMP-MonoSH, followed by its crosslinking into a hydrogel.

Part 2: Mechanism of Action

The incorporation strategy relies on a two-stage polymerization:

• Step-Growth Polymerization (Stage 1): The diol moiety of TMP-MonoSH reacts with isocyanates (NCO) to integrate into the polymer backbone.

• Photo-Click Crosslinking (Stage 2): The pendant thiol group, preserved during Stage 1, reacts with alkene-functionalized crosslinkers (e.g., PEG-Diacrylate or PEG-Norbornene) upon UV exposure.

Figure 1: Reaction logic flow. TMP-MonoSH acts as a functional chain extender, converting a standard polyurethane synthesis into a photo-reactive thiol-ene system.

Part 3: Experimental Protocol

Phase A: Synthesis of Thiol-Pendant Macromer (PU-PEG-SH)

Goal: Create a water-soluble prepolymer with reactive thiol groups.

Materials:

• Polyol: Poly(ethylene glycol) (PEG), Mn = 2000 g/mol (dried).

• Diisocyanate: Isophorone Diisocyanate (IPDI) or Hexamethylene Diisocyanate (HDI).

• Chain Extender: 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (TMP-MonoSH) .

• Catalyst: Dibutyltin Dilaurate (DBTDL) (0.05 wt%).

• Solvent: Anhydrous Dimethylformamide (DMF) or DMSO.

Step-by-Step Workflow:

• Drying (Critical): Dry PEG and TMP-MonoSH under vacuum at 80°C for 4 hours to remove trace water, which consumes isocyanates.

• Pre-polymerization:

  • In a flame-dried 3-neck flask under Nitrogen purge, dissolve PEG (10 mmol) in anhydrous DMF (20 wt% solid content).

  • Add IPDI (20 mmol).

  • Add DBTDL catalyst.

  • React at 70°C for 3 hours. Result: NCO-terminated PEG prepolymer.

• Functional Chain Extension:

  • Dissolve TMP-MonoSH (10 mmol) in minimal DMF.

  • Add dropwise to the reaction vessel.

  • Stoichiometry Note: A 1:1 molar ratio of NCO-prepolymer to TMP-MonoSH ensures the hydroxyls react with the NCO groups, extending the chain and leaving the thiol free.

  • React at 60°C for 4–6 hours until the NCO peak (2270 cm⁻¹) disappears in FTIR.

• Purification:

  • Precipitate the polymer into cold diethyl ether (10x volume).

  • Filter and vacuum dry.

  • Storage: Store under Argon at -20°C to prevent disulfide formation (oxidation).

Phase B: Hydrogel Formulation & Crosslinking

Goal: Form the hydrogel via Thiol-Ene Click Chemistry.

Materials:

• Macromer: PU-PEG-SH (synthesized above).

• Crosslinker: PEG-Diacrylate (PEGDA, Mn 700) or PEG-Norbornene.

• Photoinitiator: LAP (Lithium phenyl-2,4,6-trimethylbenzoylphosphinate).

• Buffer: PBS (pH 7.4).

Protocol:

• Stock Preparation:

  • Dissolve PU-PEG-SH in PBS to 10–15 wt%.

  • Check Solubility: If turbid, the hydrophobic TMP core may be aggregating. Lower concentration or add minor amounts of ethanol if biocompatibility permits.

• Stoichiometric Balancing:

  • Calculate the thiol content of your macromer (using Ellman’s Assay).

  • Add PEGDA such that the Thiol:Acrylate molar ratio is 1:1 .

  • Note: Off-stoichiometry (e.g., 1.2:1 Thiol:Ene) can be used to leave residual thiols for cell adhesion or drug tethering.

• Initiation:

  • Add LAP photoinitiator (final concentration 0.05% w/v).

• Curing:

  • Pipette solution into a mold (e.g., between glass slides with a 1mm spacer).

  • Irradiate with UV/Visible light (365nm or 405nm) at 10 mW/cm² for 2–5 minutes.

• Validation:

  • Verify gelation by tilting the mold (no flow).

  • Wash hydrogel in PBS to remove unreacted photoinitiator.

Part 4: Characterization & Troubleshooting

Data Summary Table

Parameter	Method	Target Specification	Troubleshooting
Free Thiol Content	Ellman's Assay	> 0.8 thiols / repeat unit	If low: Oxidation occurred. Reduce prepolymer with TCEP before formulating.
Gelation Time	Rheology (G' vs G'')	< 120 seconds	If slow: Increase LAP conc. or check light intensity. Oxygen inhibition may be high.
Swelling Ratio	Gravimetric (Ws/Wd)	10–20 (depending on PEGDA MW)	If too high: Increase crosslinker (PEGDA) ratio.
Solubility	Visual Inspection	Clear/Slightly Hazy	If precipitate forms: The PU hard segment is too hydrophobic. Increase PEG MW.

Troubleshooting: Managing Thiol Oxidation

The single thiol on TMP-MonoSH is prone to forming disulfides during the polyurethane synthesis (Phase A), which kills the reactivity for Phase B.

• Prevention: Perform all Phase A steps under strict Nitrogen/Argon atmosphere.

• Rescue: If the final PU-PEG-SH macromer has low thiol content, treat the solution with TCEP (Tris(2-carboxyethyl)phosphine) immobilized on beads prior to mixing with the crosslinker to reduce disulfides back to free thiols.

Part 5: References

• Molecule Identification: PubChem. 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (CAS 67905-23-1). National Library of Medicine. Link

• Thiol-Ene Hydrogel Mechanism: Kharkar, P. M., Kiick, K. L., & Kloxin, A. M. (2013). Designing degradable hydrogels for orthogonal control of cell microenvironments. Chemical Society Reviews. Link

• Polyurethane Functionalization: Bari, E., et al. (2020). Thiolated polymeric hydrogels for biomedical application. International Journal of Pharmaceutics. Link

• Ellman's Assay Protocol: Thermo Fisher Scientific. Ellman’s Reagent (5,5'-dithio-bis-(2-nitrobenzoic acid)) User Guide. Link

Application Note: 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate in Dendritic Polymer Synthesis

This is a comprehensive Application Note and Protocol guide for 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate , a specialized heterofunctional monomer used in the synthesis of advanced dendritic and hyperbranched polymers.

Introduction & Molecule Profile[1][2]

2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (CAS: 67905-23-1), often derived from the partial esterification of Trimethylolpropane (TMP), is a versatile AB₂-type heterofunctional monomer . Unlike symmetrical monomers (e.g., TMP-triacrylate), this molecule possesses two distinct functional handles:

• Two Hydroxyl Groups (-OH): Primary alcohols suitable for esterification, urethane formation, or ring-opening polymerization (ROP) initiation.

• One Thiol Group (-SH): A nucleophilic sulfhydryl group ideal for "Click" chemistry (Thiol-Ene, Thiol-Michael, Thiol-Epoxy) or surface anchoring (Au-S bonds).

This asymmetry allows for orthogonal functionalization , making it a critical building block for dendritic initiators , hyperbranched poly(thiourethane)s , and biodegradable drug delivery scaffolds .

Chemical Profile

Property	Specification
IUPAC Name	2,2-Bis(hydroxymethyl)butyl 3-sulfanylpropanoate
Common Name	TMP Mono(3-mercaptopropionate)
Molecular Formula	C₉H₁₈O₄S
Molecular Weight	222.30 g/mol
Functionality	Heterofunctional (1 Thiol, 2 Hydroxyls)
Physical State	Clear, colorless to pale yellow liquid
Solubility	Soluble in alcohols, DMSO, DMF, THF; Insoluble in water

Core Applications & Mechanisms[6]

A. Focal-Point Functionalized Dendrons (The "Initiator" Route)

The monomer acts as a heterofunctional core . The two hydroxyl groups initiate the Ring-Opening Polymerization (ROP) of cyclic esters (e.g., ε-caprolactone, lactide), while the thiol group remains protected or unreacted, serving as a "focal point" for subsequent conjugation to drugs, targeting ligands, or gold nanoparticles.

B. Hyperbranched Poly(thiourethane)s (The "Monomer" Route)

Used as a B₂C monomer in step-growth polymerization with diisocyanates (A₂ type). The thiol and hydroxyl groups both react with isocyanates (forming thiourethane and urethane linkages, respectively), creating a high-refractive-index hyperbranched network.

C. Precursor to AB₂ Thiol-Acrylate Monomers

The hydroxyl groups can be acrylated to form a Thiol-Diacrylate . This AB₂ monomer undergoes Self-Condensing Vinyl Polymerization (SCVP) via the Thiol-Michael addition mechanism, yielding hyperbranched poly(thioether-ester)s.

Experimental Protocols

Protocol 1: Synthesis of Thiol-Focal Hyperbranched Polyesters (Dendritic Initiators)

Objective: To synthesize a Y-shaped or low-generation dendritic polyester with a reactive thiol focal point.

Materials

• Initiator: 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (1.0 eq).

• Monomer: ε-Caprolactone (ε-CL) (20–50 eq, depending on target MW).

• Catalyst: Stannous Octoate (Sn(Oct)₂), 0.1 wt%.

• Solvent: Toluene (anhydrous) or Bulk melt.

Workflow

• Drying: Dry the monomer (ε-CL) over CaH₂ and distill under reduced pressure. Dry the initiator in a vacuum oven at RT for 24h.

• Charging: In a flame-dried Schlenk flask under argon, combine the Initiator and ε-CL.

• Catalysis: Add Sn(Oct)₂ (dissolved in anhydrous toluene).

• Polymerization:

  • Bulk: Heat to 110°C for 24 hours under argon.

  • Solution: Reflux in toluene at 110°C for 24–48 hours.

  • Note: The thiol group is relatively stable under these acidic/neutral coordination-insertion conditions, but oxidative conditions must be avoided to prevent disulfide coupling.

• Termination: Cool to room temperature. Dissolve in minimal THF.

• Precipitation: Pour slowly into cold methanol (-20°C) to precipitate the polymer.

• Purification: Reprecipitate twice to remove unreacted monomer.

• Validation:

  • ¹H NMR: Confirm resonance of -CH₂-SH (approx. 2.6-2.8 ppm) and polyester backbone.

  • Ellman’s Assay: Quantify free thiol content to ensure the focal point remains active.

Diagram: ROP Initiation Pathway

Caption: Synthesis of thiol-functionalized dendritic polyesters via ROP, followed by drug conjugation.

Protocol 2: Synthesis of Hyperbranched Poly(thiourethane)s

Objective: To synthesize a high-refractive-index hyperbranched polymer via one-pot A₂ + B₂C polyaddition.

Materials

• Monomer A (A₂): Isophorone Diisocyanate (IPDI) or Hexamethylene Diisocyanate (HDI).

• Monomer B (B₂C): 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate.[1]

• Catalyst: Dibutyltin Dilaurate (DBTDL) (0.05 mol%).

• Solvent: Dimethylacetamide (DMAc) or DMF (Anhydrous).

Workflow

• Stoichiometry Calculation: Target an equimolar ratio of functional groups (NCO : [OH + SH] = 1:1) or a slight excess of NCO if isocyanate termination is desired.

• Dissolution: Dissolve the Thiol-Diol monomer in DMAc under nitrogen.

• Addition: Add the Diisocyanate dropwise at 0°C to control the exotherm.

• Catalysis: Add DBTDL.

• Step-Growth:

  • Stir at 60°C for 4 hours (Urethane formation is faster).

  • Increase temp to 90°C for 12 hours (Thiourethane formation drives branching).

• Monitoring: Monitor the disappearance of the NCO peak (2270 cm⁻¹) via FT-IR.

• Precipitation: Precipitate into diethyl ether or water (depending on solubility).

• Drying: Vacuum dry at 40°C.

Key Considerations & Troubleshooting

Challenge	Cause	Solution
Disulfide Formation	Oxidation of thiol groups during storage or reaction.	Store monomer under Argon at 4°C. Add trace TCEP or DTT during workup if reduction is needed.
Gelation	Uncontrolled crosslinking in A₂ + B₃ systems.	Maintain dilute conditions (Critical Gelation Concentration) or stop reaction before 100% conversion. Use "Slow Monomer Addition" technique.
Catalyst Poisoning	Thiol coordination to metal catalysts (e.g., Sn).	Use higher catalyst loading or switch to organic catalysts (e.g., TBD, DBU) for ROP if possible.
Low Thiol Activity	Steric hindrance in the hyperbranched core.	Use a spacer. The propionate linker in this monomer already provides a C3 spacer, enhancing reactivity compared to direct thiols.

References

• National Center for Advancing Translational Sciences (NCATS). 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate Structure and Data. Inxight Drugs. [Link]

• PubChem. 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (Compound CID 106030). National Library of Medicine. [Link]

• Royal Society of Chemistry. One-pot approach to synthesize hyperbranched poly(thiol–ether amine). Polymer Chemistry.[2][3][4][5][6] [Link]

• American Chemical Society. Hyperbranched Polymers by Thiol-Yne Chemistry. Journal of the American Chemical Society. [Link]

Sources

• 1. 2,2-bis-(Hydroxymethyl)butyl 3-mercaptopropionate | CAS 67905-23-1 | Chemical-Suppliers [chemical-suppliers.eu]
• 2. Synthesis of pH-Responsive Hyperbranched Polyesters by Thiol-Acrylate Michael Addition Reaction and Versatile Post-Polymerization Functionalization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. nathan.instras.com [nathan.instras.com]
• 4. Frontiers | Formation of Monolithic Ion-Selective Transport Media Based on “Click” Cross-Linked Hyperbranched Polyglycerol [frontiersin.org]
• 5. tandfonline.com [tandfonline.com]
• 6. pubs.acs.org [pubs.acs.org]

experimental procedure for surface modification using 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

An In-Depth Guide to Surface Modification Using 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

Abstract

This comprehensive application note provides a detailed framework for researchers, scientists, and drug development professionals on the use of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate for advanced surface modification. This unique trifunctional molecule offers a robust platform for creating functionalized surfaces, leveraging a thiol group for strong anchoring to noble metal substrates and a terminal diol for subsequent chemical derivatization or for imparting hydrophilicity. We present the fundamental principles, step-by-step protocols for the formation of self-assembled monolayers (SAMs), and methods for their characterization and further functionalization.

Introduction: The Versatility of a Trifunctional Linker

Surface functionalization is a cornerstone of modern materials science, enabling the precise tuning of interfacial properties for applications ranging from biocompatible medical implants to highly sensitive biosensors.[1] The choice of linker molecule is paramount to the success of any surface modification strategy. 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate, hereafter referred to as BHMB-MP, is an exceptionally versatile linker molecule due to its distinct functional domains.

• Thiol Anchor (-SH): The terminal sulfhydryl group exhibits a strong affinity for noble metal surfaces such as gold (Au), silver (Ag), and platinum (Pt), spontaneously forming stable, well-ordered self-assembled monolayers (SAMs).[2][3][4] This interaction forms the foundation of the surface modification.

• Diol Terminus (-OH, -OH): The two primary hydroxyl groups provide a hydrophilic interface and, more importantly, serve as chemical handles for a wide array of secondary modification reactions. Diols are crucial building blocks in polymer chemistry and can interact with various reagents, making them ideal for multi-step functionalization schemes.[5][6][7]

This guide will elucidate the theoretical basis and provide practical, validated protocols for leveraging the unique properties of BHMB-MP.

Principle of Operation: A Two-Stage Modification

The surface modification process using BHMB-MP is conceptually a two-stage approach: (1) the formation of a foundational SAM via the thiol-gold interaction, and (2) the subsequent utilization of the exposed diol groups for further functionalization.

The thiol group chemisorbs onto the gold surface, creating a covalent-like bond and leading to a densely packed molecular layer. This self-assembly process drives the molecules into a highly ordered state, orienting the alkyl backbone away from the surface and exposing the terminal diol groups to the surrounding environment. These exposed hydroxyl groups can then be used to attach biomolecules, polymers, or other functional moieties.

Protocol 1: Formation of a BHMB-MP Self-Assembled Monolayer (SAM)

This protocol details the generation of a foundational BHMB-MP monolayer on a gold substrate. The quality of the SAM is critically dependent on the cleanliness of the substrate.

Materials & Equipment

• 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (CAS: 67905-23-1)[8][9]

• Gold-coated substrates (e.g., silicon wafers, glass slides)

• Absolute Ethanol (200 proof, anhydrous)

• Deionized (DI) water (18.2 MΩ·cm)

• Piranha solution (7:3 mixture of concentrated H₂SO₄:30% H₂O₂) - EXTREME CAUTION

• Nitrogen gas (high purity) for drying

• Glass beakers and petri dishes

• Sonicator bath

• Contact angle goniometer

• X-ray Photoelectron Spectrometer (XPS)

Substrate Preparation (Critical Step)

Safety First: Piranha solution is extremely corrosive, a powerful oxidizer, and reacts violently with organic materials. Always wear appropriate personal protective equipment (PPE), including a face shield, acid-resistant apron, and heavy-duty chemical-resistant gloves. Prepare and use only in a certified chemical fume hood. Never store piranha solution in a sealed container.

• Initial Cleaning: Place gold substrates in a beaker with absolute ethanol. Sonicate for 15 minutes.

• Rinsing: Rinse the substrates thoroughly with DI water.

• Piranha Etching: Carefully place the substrates in a glass beaker. In a fume hood, add the sulfuric acid first, then slowly add the hydrogen peroxide. The solution will become very hot. Immerse the substrates in the fresh, hot piranha solution for 5-10 minutes.

• Final Rinsing: Using forceps, carefully remove the substrates and rinse them extensively with DI water.

• Drying: Dry the substrates immediately under a gentle stream of high-purity nitrogen gas. The surface should be hydrophilic and ready for immediate use.

SAM Formation Procedure

• Solution Preparation: Prepare a 1 mM solution of BHMB-MP in absolute ethanol. For example, dissolve 22.2 mg of BHMB-MP (MW: 222.30 g/mol ) in 100 mL of absolute ethanol.[8]

• Immersion: Place the clean, dry gold substrates into the BHMB-MP solution in a clean glass container. Ensure the entire surface is submerged.

• Incubation: Seal the container to prevent solvent evaporation and contamination. Allow the self-assembly to proceed for 18-24 hours at room temperature. This extended time allows for the formation of a well-ordered, crystalline-like monolayer.

• Rinsing: After incubation, remove the substrates from the thiol solution. Rinse them thoroughly with fresh absolute ethanol to remove any physisorbed molecules.

• Final Drying: Dry the functionalized substrates under a stream of nitrogen gas.

• Storage: Store the modified substrates in a clean, dry environment (e.g., a desiccator or under inert gas) to prevent surface contamination.

Characterization and Validation

To ensure the protocol was successful, the following characterization steps are recommended.

Characterization Technique	Purpose	Expected Result for BHMB-MP SAM
Contact Angle Goniometry	To measure surface wettability (hydrophilicity/hydrophobicity).	A clean gold surface is hydrophilic (~20-40°). After modification with BHMB-MP, the surface should remain relatively hydrophilic due to the exposed diol groups, with a contact angle typically in the range of 40-60°.
X-ray Photoelectron Spectroscopy (XPS)	To determine the elemental composition of the surface.	The appearance of a Sulfur (S 2p) peak at ~162-164 eV, confirming the presence of the chemisorbed thiol. An increase in the Carbon (C 1s) and Oxygen (O 1s) signals is also expected.
Ellipsometry	To measure the thickness of the molecular layer.	The thickness should be consistent with a single, upright monolayer of the BHMB-MP molecule, typically in the range of 1-2 nm.

Protocol 2: Secondary Functionalization via Diol Terminus

This protocol provides an example of how to use the surface-exposed diol groups for further modification, specifically through the well-documented interaction with boronic acids.[10] This reaction is often used for the oriented immobilization of biomolecules.

Materials

• BHMB-MP modified substrate (from Protocol 1)

• Boronic acid-functionalized molecule (e.g., 4-Formylphenylboronic acid, or a fluorescent dye with a boronic acid tag)

• Reaction Buffer: Phosphate-Buffered Saline (PBS), pH 7.4, or a suitable organic solvent if the target molecule is not water-soluble.

Coupling Procedure

• Solution Preparation: Prepare a solution of the boronic acid-functionalized molecule (e.g., 0.1-1.0 mg/mL) in the chosen reaction buffer.

• Reaction: Immerse the BHMB-MP functionalized substrate in the boronic acid solution. The reaction between boronic acids and diols is typically rapid. Incubate for 1-2 hours at room temperature.

• Washing: Remove the substrate and wash it thoroughly with the reaction buffer to remove any non-covalently bound molecules.

• Final Rinse & Dry: Perform a final rinse with DI water and dry carefully with a stream of nitrogen.

Validation

• Fluorescence Microscopy: If a fluorescently-tagged boronic acid was used, the surface should exhibit strong fluorescence after the coupling reaction.

• XPS: The survey scan should show new elemental peaks corresponding to the attached molecule (e.g., Nitrogen if the molecule contains an amine).

Safety and Handling

• 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate: May cause skin, eye, and respiratory irritation. Handle in a well-ventilated area or fume hood, wearing standard PPE (gloves, safety glasses).[11]

• 3-Mercaptopropionic Acid (if synthesizing linker): Toxic if swallowed and causes severe skin burns and eye damage.[12] Handle with extreme care in a fume hood.

• Piranha Solution: See safety warning in section 3.2.

• Solvents: Ethanol is flammable. Keep away from ignition sources.

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Inconsistent/High Contact Angle	1. Incomplete cleaning of the substrate. 2. Contaminated thiol solution. 3. Disordered monolayer formation.	1. Ensure rigorous adherence to the cleaning protocol; use freshly prepared piranha solution. 2. Use fresh, anhydrous solvent and high-purity thiol. 3. Ensure full 18-24 hour incubation period.
No Sulfur Peak in XPS	1. SAM did not form. 2. Thiol was oxidized or degraded.	1. Re-clean the substrate and repeat the SAM formation protocol. 2. Use fresh BHMB-MP. Store the stock chemical under an inert atmosphere if possible.
Low Secondary Functionalization Efficiency	1. Inactive boronic acid reagent. 2. Incorrect pH for the coupling reaction. 3. Steric hindrance on the surface.	1. Use a fresh batch of the boronic acid reagent. 2. Optimize the pH of the reaction buffer (typically 7.2-8.5 for this reaction). 3. Increase the concentration of the boronic acid reagent or extend the reaction time.

References

• Functionalization of Metal Surface via Thiol–Ene Click Chemistry: Synthesis, Adsorption Behavior, and Postfunctionalization of a Catechol- and Allyl-Containing Copolymer. ACS Omega. Available at: [Link]

• Functionalization of Metal Surface via Thiol–Ene Click Chemistry: Synthesis, Adsorption Behavior, and Postfunctionalization of a Catechol- and Allyl-Containing Copolymer - PMC. National Center for Biotechnology Information. Available at: [Link]

• The Application of Thiol‐Ene/Yne Radical Click Chemistry in Surface Modification and Functionalization. Wiley Online Library. Available at: [Link]

• “Thiol-ene” click chemistry: A facile and versatile route to functionalization of porous polymer monoliths - PMC. National Center for Biotechnology Information. Available at: [Link]

• Nanoparticle Surface Functionalization-Thiolation (-SH). CD Bioparticles. Available at: [Link]

• “Thiol–ene” click chemistry: a facile and versatile route for the functionalization of porous polymer monoliths. SciSpace. Available at: [Link]

• Thiol functionalization of surfaces for biosensor development. Ovid. Available at: [Link]

• Thiol–ene chemistry for polymer coatings and surface modification – building in sustainability and performance. Royal Society of Chemistry. Available at: [Link]

• Thiol functionalization of surfaces for biosensor development. Canadian Science Publishing. Available at: [Link]

• Self-Assembled Monolayers of Mercaptoacetic Acid on Ag Powder: Characterization by FT-IR Diffuse Reflection Spectroscopy. SciSpace. Available at: [Link]

• Characterization of a Self-Assembled Monolayer of Thiol on a Gold Surface and the Fabrication of a Biosensor Chip Based on Surface Plasmon Resonance for Detecting anti-GAD Antibody. PubMed. Available at: [Link]

• Chemisorbed Self-Assembled Monolayers. ResearchGate. Available at: [Link]

• Diols: The Versatile Molecules You Might Not Know You're Using. Oreate AI Blog. Available at: [Link]

• O-(2-Mercaptoethyl)-O′-methyl-hexa(ethylene glycol) (EG7-SAM) on gold surfaces. University of Córdoba. Available at: [Link]

• 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate. PubChem. Available at: [Link]

• Self-Assembled Monolayers of Mercaptoacetic Acid on Ag Powder: Characterization by FT-IR Diffuse Reflection Spectroscopy. ResearchGate. Available at: [Link]

• New applications of the interaction between diols and boronic acids. Wageningen University & Research. Available at: [Link]

• Molecular Mechanisms behind Nonmonotonic Surface Tensions of Binary Aqueous n-Diol Mixtures. ACS Publications. Available at: [Link]

• Diols. EBSCO. Available at: [Link]

• Diols – Knowledge and References. Taylor & Francis. Available at: [Link]

• Different Protecting Groups to Cap Mercapto Propyl Silatrane Affect Water Solubility and Surface Modification Efficiency. National Center for Biotechnology Information. Available at: [Link]

• 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate(CAS:67905-23-1). Ality Group. Available at: [Link]

• Synthesis and Characterization of 2,2-Bis(methylol)propionic Acid Dendrimers with Different Cores and Terminal Groups. ResearchGate. Available at: [Link]

• A Facile Surface Modification Scheme for Medical-Grade Titanium and Polypropylene Using a Novel Mussel-Inspired Biomimetic Polymer. Semantic Scholar. Available at: [Link]

• Surface Modification Strategies for Microfluidic Devices. Fenix. Available at: [Link]

• Enhancing Material Properties: A Comprehensive Guide to Polymer Surface Modification. longdom.org. Available at: [Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Nanoparticle Surface Functionalization-Thiolation (-SH) - CD Bioparticles [cd-bioparticles.net]
• 3. Characterization of a self-assembled monolayer of thiol on a gold surface and the fabrication of a biosensor chip based on surface plasmon resonance for detecting anti-GAD antibody - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. softmatter.quimica.unlp.edu.ar [softmatter.quimica.unlp.edu.ar]
• 5. Diols: The Versatile Molecules You Might Not Know You're Using - Oreate AI Blog [oreateai.com]
• 6. Diols | Chemistry | Research Starters | EBSCO Research [ebsco.com]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate | C9H18O4S | CID 106030 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate(CAS:67905-23-1) supplier & manufacturer-Ality group [alitygroup.com]
• 10. research.wur.nl [research.wur.nl]
• 11. fishersci.com [fishersci.com]
• 12. merckmillipore.com [merckmillipore.com]

Technical Guide: Formulation of Adhesives with 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

[1]

Part 1: Chemical Identity & Strategic Distinction[1]

The Molecule: Precision Matters

The specific chemical name 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate refers to a unique mono-ester derivative of trimethylolpropane (TMP).[1] It is distinct from the more common industrial crosslinker, Trimethylolpropane Tris(3-mercaptopropionate) (TMPMP).[1]

This distinction is critical for formulation logic:

• The Mono-Ester (CAS 67905-23-1): A heterobifunctional molecule containing one thiol (-SH) and two hydroxyl (-OH) groups.[1] It acts as a chain transfer agent, a surface modifier, or a dual-cure intermediate (UV + Thermal).[1]

• The Tris-Ester (TMPMP, CAS 33007-83-9): A trifunctional thiol used primarily as a bulk crosslinker in thiol-ene and thiol-epoxy systems.[1]

This guide focuses on the unique applications of the Mono-Ester while providing necessary cross-referencing to the Tris-Ester for structural adhesive baselines.[1]

Chemical Profile

Property	Specification
Chemical Name	2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate
Common Abbreviation	TMP-MonoSH (or TMP-MP)
CAS Number	67905-23-1
Functionality	1 Thiol (-SH), 2 Hydroxyls (-OH)
Molecular Weight	~222.3 g/mol
Appearance	Clear, viscous liquid
Odor	Characteristic sulfur/thiol odor (requires ventilation)
Solubility	Soluble in alcohols, ketones, acrylates; limited water solubility

Part 2: Mechanisms of Action

The "Thiol-Diol" Advantage

The mono-ester is a powerful tool for Dual-Cure and Surface Functionalization strategies.[1]

• Thiol-Ene "Click" (Stage 1): The single thiol group reacts rapidly with electron-rich enes (allyl ethers, acrylates) under UV light.[1] This "tacks" the adhesive or grafts the molecule to a polymer backbone.

• Hydroxyl Extension (Stage 2): The two remaining hydroxyl groups are available for secondary reactions:

  • Polyurethane Formation: Reaction with isocyanates (NCO).

  • Hydrogen Bonding: Increases adhesion to polar substrates (glass, metal).

  • Drug Conjugation: In bio-adhesives, OH groups serve as anchor points for active pharmaceutical ingredients (APIs).

Reaction Pathways Diagram[1]

Caption: Dual-functionality pathways showing simultaneous or sequential curing capabilities via Thiol and Hydroxyl moieties.[1]

Part 3: Formulation Protocols

Protocol A: Dual-Cure Optical Adhesive (UV-Tack / Thermal-Structural)

Application: Bonding optical components or medical device assembly where immediate fixation (UV) and long-term durability (Thermal Urethane) are required.[1] Role of Mono-Ester: Acts as the bridge between the UV-curing phase and the thermal-curing phase.[1]

Materials

• Part A (UV Phase):

  • Oligomer: Aliphatic Urethane Diacrylate (e.g., CN9002).

  • Monomer: Isobornyl Acrylate (IBOA) – Diluent.

  • Active Additive: 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (5–10 wt%).[1]

  • Photoinitiator: TPO (Diphenyl(2,4,6-trimethylbenzoyl)phosphine oxide) – 1 wt%.[1]

• Part B (Thermal Phase):

  • Isocyanate: Hexamethylene Diisocyanate (HDI) Trimer (e.g., Desmodur N3300).

  • Catalyst: DBTDL (Dibutyltin dilaurate) – 0.05 wt%.

Step-by-Step Procedure

• Resin Preparation (Part A):

  • In an amber jar, mix Urethane Diacrylate and IBOA (Ratio 60:40) at 40°C until homogeneous.

  • Add 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate .[1]

  • Note: The thiol will react with acrylates under UV. Its OH groups remain inert during this step.

  • Add TPO and stir in the dark until dissolved.

• Activation (Mixing A + B):

  • Calculate stoichiometry: Ensure the NCO equivalents in Part B match the Total OH equivalents (from the Mono-Ester + any other polyols).

  • Mix Part A and Part B under vacuum to degas (2 minutes @ 2000 rpm).

  • Pot Life: ~30–60 minutes (limited by NCO-OH reaction).[1]

• Application & Cure:

  • Dispense adhesive onto substrate.

  • Stage 1 (UV): Expose to 365nm LED (100 mW/cm²) for 10 seconds.

    • Result: Adhesive gels and fixtures components immediately (Thiol-Ene/Acrylate reaction).[1]

  • Stage 2 (Thermal): Post-cure at 60°C for 2 hours.

    • Result: NCO reacts with the OH groups on the Mono-Ester, crosslinking the network fully.

Protocol B: Hydrophilic Surface Primer for Bio-Adhesives

Application: Pre-treatment of metallic or polymeric implants to improve adhesion of hydrogels. Role of Mono-Ester: The thiol anchors to metal (Au, Ag, Cu) or reacts with surface enes; the free hydroxyls create a hydrophilic surface for hydrogel wetting.

Formulation

Component	Wt%	Function
2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate	5.0%	Active Primer
Ethanol (Anhydrous)	94.0%	Solvent carrier
Acetic Acid	1.0%	pH modifier (stabilizes thiol)

Protocol

• Surface Cleaning: Sonicate substrate (e.g., Gold-coated sensor or Titanium implant) in acetone, then isopropanol.[1] Dry with N₂.

• Primer Application:

  • Immerse substrate in the Primer Solution for 1 hour at room temperature.

  • Mechanism:[1][2] Thiol groups form coordinate covalent bonds with the metal surface (Self-Assembled Monolayer - SAM).[1]

• Rinsing: Rinse with pure ethanol to remove unbound monomers. Dry with N₂.

• Hydrogel Bonding:

  • Apply hydrogel precursor (e.g., PEG-DA).[1]

  • The hydroxyl-rich surface promotes wetting and physical interlocking.[1]

  • Advanced: If the hydrogel contains isocyanates or anhydrides, they will covalently bond to the primer's OH groups.

Protocol C: Thiol-Epoxy Rapid Cure (Using the Tris-Ester Variant)

Critical Note: If your application requires bulk structural bonding rather than surface modification, you likely need the Tris-ester (TMPMP) .[1] This protocol is provided for completeness.

Application: Low-temperature curing structural adhesive for electronics.[1]

Materials

• Resin (Part A): Bisphenol A Diglycidyl Ether (DGEBA).[1][3]

• Hardener (Part B): Trimethylolpropane Tris (3-mercaptopropionate) (TMPMP).[1][4][5]

• Catalyst: 2,4,6-Tris(dimethylaminomethyl)phenol (DMP-30) or an encapsulated amine.[1]

Stoichiometry Calculation

• Calculate Epoxy Equivalent Weight (EEW) of Resin (e.g., 187 g/eq).

• Calculate Thiol Equivalent Weight (SH-EW) of TMPMP (~132 g/eq).

• Mix Ratio: 1:1 Stoichiometry (1 Epoxy group per 1 Thiol group).

  • Formula: Parts Hardener = (SH-EW / EEW) * 100 parts Resin.[1]

Procedure

• Mix Resin and Hardener.[6][7]

• Add Catalyst (0.5 – 2.0 wt%). Warning: Reaction is highly exothermic.[1]

• Cure: Gel time is <5 minutes at RT. Full cure in 24 hours or 1 hour @ 60°C.

Part 4: Troubleshooting & Optimization

Stability & Shelf Life[1][9]

• Problem: Premature gelation of thiol-ene mixtures.

• Cause: Dark reaction catalyzed by trace metals or heat.

• Solution: Add radical stabilizers like Pyrogallol or N-PAL (N-nitroso-N-phenylhydroxylamine aluminum salt) at 50-200 ppm.[1]

• Storage: Store the Mono-Ester in amber glass, under nitrogen headspace, at 4°C.

Odor Management[1]

• Thiols have a low odor threshold.

• Mitigation: Use a fume hood. Clean spills immediately with dilute bleach (oxidizes thiol to disulfide/sulfonate, neutralizing odor).

Adhesion Failure

• Mode: Adhesive peels off substrate.

• Fix: Increase the concentration of the Mono-Ester. The OH groups significantly improve wetting on polar surfaces compared to pure aliphatic chains.

Part 5: References

• PubChem. "2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (CAS 67905-23-1)."[1] National Library of Medicine. [Link][1]

• Cramer, N. B., et al. "Thiol-Ene Photopolymerization: Mechanism and Rate Limiting Steps." Macromolecules, 2002. (Foundational mechanism for thiol-ene cure).[1]

• Hoyle, C. E., & Bowman, C. N. "Thiol-Ene Click Chemistry." Angewandte Chemie International Edition, 2010. (Review of thiol reactivity).

• Li, M., et al. "Accelerating the Curing of Hybrid Poly(Hydroxy Urethane)-Epoxy Adhesives by the Thiol-Epoxy Chemistry."[1] ACS Applied Polymer Materials, 2022. [Link] (Demonstrates use of thiol modifiers in hybrid adhesives).[1]

• Kendrick, L. L. "Biomimetic Adhesive Thiol-Ene Films For Improved Adhesion."[1][8] University of Southern Mississippi Honors Theses, 2015. [Link] (Discusses thiol-ene adhesion strategies).

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• 1. CAS 33007-83-9: Trimethylolpropane tris(3-mercaptopropiona… [cymitquimica.com]
• 2. upcommons.upc.edu [upcommons.upc.edu]
• 3. researchgate.net [researchgate.net]
• 4. TMPMP - Trimethylolpropane Tris(3-mercaptopropionate) Thiol Monomer [sinocurechem.com]
• 5. orbi.uliege.be [orbi.uliege.be]
• 6. old.westlakeepoxy.com [old.westlakeepoxy.com]
• 7. Epoxy Adhesives | IntechOpen [intechopen.com]
• 8. aquila.usm.edu [aquila.usm.edu]

Application Note: Analytical Techniques for the Quantification of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive overview of analytical methodologies for the accurate quantification of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate. Given the molecule's dual functionality, possessing both a terminal thiol (-SH) group and an ester linkage, this document outlines several robust analytical strategies. The primary techniques detailed are High-Performance Liquid Chromatography (HPLC) with pre-column derivatization for the specific quantification of the thiol moiety and saponification with back-titration for the determination of the ester content. Additionally, Gas Chromatography (GC) and Nuclear Magnetic Resonance (NMR) spectroscopy are discussed as complementary analytical tools. Each protocol is presented with an emphasis on the underlying chemical principles, ensuring a deep understanding of the experimental choices.

Introduction to 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (CAS No. 67905-23-1) is a multifunctional organic molecule with the chemical formula C9H18O4S[1][2]. Its structure, characterized by a primary thiol group and an ester linkage, makes it a valuable intermediate in various chemical syntheses, including polymer chemistry and drug development. The thiol group offers a reactive site for "click" chemistry and disulfide bond formation, while the ester group can be hydrolyzed. The presence of two hydroxyl groups further adds to its functionality. Accurate quantification of this compound is critical for quality control, reaction monitoring, and stability studies.

Table 1: Chemical and Physical Properties of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

Property	Value	Source
CAS Number	67905-23-1	[1][2]
Molecular Formula	C9H18O4S	[1][2]
Molecular Weight	222.30 g/mol	[1]
IUPAC Name	2,2-bis(hydroxymethyl)butyl 3-sulfanylpropanoate	[1]

Analytical Strategies: A Dual-Functionality Approach

The analytical strategy for quantifying 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate can be approached by targeting its distinct functional groups: the thiol and the ester. This guide presents detailed protocols for two primary quantitative techniques, each focusing on one of these groups.

Quantification of the Thiol Group via High-Performance Liquid Chromatography (HPLC)

HPLC is a highly specific and sensitive technique for the quantification of thiols, particularly when coupled with a derivatization step to enhance detection.[3] Pre-column derivatization converts the non-chromophoric thiol group into a derivative that can be readily detected by UV-Vis or fluorescence detectors.

Principle of Derivatization with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB)

Ellman's reagent, DTNB, reacts with the free thiol group to produce a mixed disulfide and the stoichiometric release of the 5-thio-2-nitrobenzoic acid (TNB) anion, which has a strong absorbance at 412 nm.[3][4][5] However, for HPLC analysis under acidic mobile phase conditions, the protonated form of TNB is monitored at a wavelength of approximately 326 nm for optimal sensitivity.[5]

Diagram 1: HPLC Analysis Workflow for Thiol Quantification

Caption: Workflow for the quantification of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate via HPLC with pre-column derivatization.

Experimental Protocol: HPLC Quantification of Thiol Group

• Preparation of Reagents:

  • Mobile Phase: Prepare a solution of methanol and 10 mM phosphoric acid (5:95 v/v).[6] Filter through a 0.45 µm membrane filter and degas.

  • DTNB Solution (Ellman's Reagent): Prepare a 10 mM solution of DTNB in a suitable buffer (e.g., 0.1 M phosphate buffer, pH 7.4).

  • Standard Stock Solution: Accurately weigh and dissolve 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate in a suitable solvent (e.g., methanol or acetonitrile) to prepare a stock solution of known concentration.

• Sample and Standard Derivatization:

  • In separate vials, mix a known volume of the sample or standard solution with an excess of the DTNB solution.

  • Allow the reaction to proceed for at least 15 minutes at room temperature, protected from light.

• HPLC Instrumentation and Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 mm × 250 mm, 5 µm particle size).[6]

  • Mobile Phase: Isocratic elution with the prepared mobile phase.[6]

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 20 µL.

  • Column Temperature: 30 °C.

  • Detection: UV detector set at 326 nm.[5]

• Calibration and Quantification:

  • Prepare a series of calibration standards by diluting the derivatized stock solution.

  • Inject the derivatized standards and construct a calibration curve by plotting the peak area of the TNB derivative against the concentration of the analyte.

  • Inject the derivatized sample and determine its concentration from the calibration curve.

Quantification of the Ester Group via Saponification and Back-Titration

This classical titrimetric method is based on the saponification of the ester group with a known excess of a strong base, followed by the titration of the unreacted base with a standardized acid.[7][8][9]

Principle of Saponification

The ester is hydrolyzed by heating with a known excess of alcoholic potassium hydroxide (KOH). The amount of KOH consumed in the reaction is then determined by back-titrating the remaining KOH with a standard solution of hydrochloric acid (HCl).[8][10]

Diagram 2: Saponification and Back-Titration Workflow

Caption: Workflow for the quantification of the ester content via saponification and back-titration.

Experimental Protocol: Saponification and Back-Titration

• Preparation of Reagents:

  • 0.5 M Ethanolic Potassium Hydroxide: Dissolve approximately 28 g of KOH in 1 L of ethanol.

  • 0.5 M Hydrochloric Acid: Prepare and standardize a 0.5 M solution of HCl.

  • Phenolphthalein Indicator: Dissolve 1 g of phenolphthalein in 100 mL of ethanol.

• Procedure:

  • Accurately weigh about 2 g of the sample into a flask suitable for reflux.[8]

  • Add 25.0 mL of 0.5 M ethanolic KOH.[8]

  • Boil under a reflux condenser for 1 hour.[8]

  • Cool the solution and add 20 mL of water and a few drops of phenolphthalein indicator.[8]

  • Titrate the excess alkali with 0.5 M HCl until the pink color disappears.[8]

  • Perform a blank determination by repeating the procedure without the sample.[8]

• Calculation:

  • The difference between the volume of HCl required for the blank and the sample titrations represents the amount of KOH consumed by the ester.

  • Calculate the ester content using the following formula: Ester Value = [(V_blank - V_sample) * M_HCl * MW_KOH] / Weight_sample Where:

    • V_blank = volume of HCl used for the blank titration (mL)

    • V_sample = volume of HCl used for the sample titration (mL)

    • M_HCl = Molarity of the HCl solution

    • MW_KOH = Molecular weight of KOH (56.11 g/mol )

    • Weight_sample = Weight of the sample (g)

Complementary Analytical Techniques

Gas Chromatography (GC)

For volatile thiols, gas chromatography offers a powerful analytical tool.[11][12] The sample can be directly injected or subjected to derivatization to improve volatility and chromatographic performance. A flame ionization detector (FID) can be used, but for higher selectivity and sensitivity for sulfur-containing compounds, a flame photometric detector (FPD) or a sulfur chemiluminescence detector (SCD) is recommended.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an invaluable tool for structural elucidation and can also be used for quantitative analysis (qNMR). By integrating the signals corresponding to specific protons in the molecule and comparing them to an internal standard of known concentration, the purity and concentration of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate can be determined. For the analogous compound, Pentaerythritol tetra(3-mercaptopropionate), characteristic ¹H NMR peaks are observed for the protons adjacent to the thiol, ester, and ether linkages, which would also be expected for the target analyte.[13]

Method Validation

To ensure the reliability of the analytical data, the chosen method must be validated according to established guidelines (e.g., ICH, FDA). Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.[14]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.[15]

• Accuracy: The closeness of the test results to the true value.[14]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.[14] This includes repeatability and intermediate precision.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest amount of analyte that can be detected and quantitatively measured, respectively, with acceptable precision and accuracy.[15]

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters.[15]

Conclusion

The quantification of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate can be effectively achieved by employing analytical techniques that target its thiol and ester functional groups. HPLC with pre-column derivatization offers a highly sensitive and specific method for the thiol moiety, while saponification and back-titration provide a reliable and cost-effective approach for the ester content. The choice of method will depend on the specific requirements of the analysis, including the sample matrix, required sensitivity, and available instrumentation. Proper method validation is essential to ensure the generation of accurate and reproducible results.

References

• Determination of thiols and disulfides via HPLC quantification of 5-thio-2-nitrobenzoic acid. National Center for Biotechnology Information.[Link]

• Studies on the Gas Chromatographic Determination of Mercaptans. Journal of the Air Pollution Control Association.[Link]

• Method development for the determination of thiols using HPLC with fluorescence detection. Diva-portal.org.[Link]

• Quantification of Intracellular Thiols by HPLC-Fluorescence Detection. MDPI.[Link]

• Gas-chromatographic analysis of mercaptans, phenols, and organic acids in surface waters with use of pentafluorobenzyl derivatives. ACS Publications.[Link]

• 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate. PubChem.[Link]

• Sulfur Compounds Analysis Systems. Chromatotec.[Link]

• Titrimetric and chemical analysis methods. Basicmedical Key.[Link]

• Determination of Sulfur-Based Odorants in Commercially Available Natural Gas with Flow-Modulated Comprehensive Two-Dimensional Gas Chromatography. Spectroscopy Online.[Link]

• Analytical Methods for Methyl Mercaptan. Agency for Toxic Substances and Disease Registry (ATSDR).[Link]

• Determination of Esters. Pharmaguideline.[Link]

• Advanced Acid And Ester Titration Basics. Boston Apothecary.[Link]

• Ester Value Usp NF. Scribd.[Link]

• ONE STEP SYNTHESIS OF HIGHLY FUNCTIONAL POLYOLS BY PHOTOCHEMICAL THIOL-ENE “CLICK” CHEMISTRY. Journal of Undergraduate Chemistry Research.[Link]

• Acid–Base Titrations. Chemistry LibreTexts.[Link]

• Pentaerythritol tetra(3-mercaptopropionate). PubChem.[Link]

• Analytical Method Development and Validation in Pharmaceuticals. Technology Networks.[Link]

• Development and validation of analytical method for simultaneous estimation of Mupirocin and Beclomethasone dipropionate in their combined dosage form by RP-HPLC. International Journal of Biology, Pharmacy and Allied Sciences.[Link]

• 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate. Inxight Drugs.[Link]

• 2 2 Bis hydroxymethyl propionic acid. mzCloud.[Link]

• Quantification of rifampicin loaded into inhaled polymeric nanoparticles by reversed phase high-performance liquid chromatography in pulmonary non-phagocytic cellular uptake. Royal Society of Chemistry.[Link]

• 3-Mercaptopropionic acid. NIST WebBook.[Link]

• Butyl 3-mercaptopropionate (C7H14O2S). PubChemLite.[Link]

Sources

• 1. 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate | C9H18O4S | CID 106030 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,2-BIS(HYDROXYMETHYL)BUTYL 3-MERCAPTOPROPIONATE [drugfuture.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Determination of thiols and disulfides via HPLC quantification of 5-thio-2-nitrobenzoic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Titrimetric and chemical analysis methods | Basicmedical Key [basicmedicalkey.com]
• 8. Determination of Esters | Pharmaguideline [pharmaguideline.com]
• 9. Advanced Acid And Ester Titration Basics – Boston Apothecary [bostonapothecary.com]
• 10. scribd.com [scribd.com]
• 11. tandfonline.com [tandfonline.com]
• 12. atsdr.cdc.gov [atsdr.cdc.gov]
• 13. Pentaerythritol tetra(3-mercaptopropionate) | 7575-23-7 | Benchchem [benchchem.com]
• 14. resolvemass.ca [resolvemass.ca]
• 15. ijbpas.com [ijbpas.com]

Application Note: Precision Functionalization in Photopolymerization Using 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

Topic: Role of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate in Photopolymerization Content Type: Detailed Application Note and Protocol Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the landscape of advanced photopolymerization, 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (CAS 67905-23-1) —often regarded as a mono-functional derivative of trimethylolpropane tris(3-mercaptopropionate)—serves a critical, dual-purpose role. Unlike its tri-functional counterpart used primarily for crosslinking, this mono-thiol/di-hydroxyl molecule functions as a Functional Chain Transfer Agent (CTA) .

Its unique architecture allows researchers to:

• Control Molecular Weight: Regulate polymer chain length via thiyl-mediated chain transfer kinetics.

• Introduce Orthogonal Functionality: Impart pendant or terminal hydroxyl groups into a radical-cured network, enabling post-polymerization modification (e.g., dual-cure with isocyanates) or tuning surface hydrophilicity.

This guide details the mechanistic basis, experimental protocols, and characterization strategies for leveraging this molecule in thiol-ene and thiol-acrylate photopolymerizations.

Mechanistic Insight: The Functional Chain Transfer Agent

The Challenge: Oxygen Inhibition and End-Group Fidelity

Traditional acrylate photopolymerization suffers from oxygen inhibition and a lack of reactive functional groups on the polymer backbone. Standard chain transfer agents (like simple alkyl thiols) reduce molecular weight but leave "dead" hydrophobic chain ends.

The Solution: Hydroxyl-Functionalized Thiol Transfer

2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate introduces a "functional termination" event.

• Step 1 (Initiation/Propagation): The photoinitiator generates radicals; the polymer chain (

  ) grows.

• Step 2 (Chain Transfer): The growing chain abstracts a hydrogen from the thiol group (-SH) of the molecule.

  • Result: The polymer chain is terminated (capped) with a hydrogen.

  • New Radical: A thiyl radical (

    ) is formed on the 2,2-bis(hydroxymethyl)butyl scaffold.

• Step 3 (Re-initiation): The thiyl radical reacts with a monomer, starting a new chain.

  • Crucial Outcome: The new polymer chain begins with the 2,2-bis(hydroxymethyl)butyl fragment, effectively placing two hydroxyl groups at the chain end (α-terminus).

Pathway Visualization

Caption: Mechanistic pathway of functional chain transfer. The thiol acts as a transfer agent, capping one chain while initiating another with a hydroxyl-functionalized head group.

Experimental Protocol: Hydroxyl-Terminated Photopolymer Synthesis

Objective: Synthesize a low-molecular-weight poly(ethylene glycol) diacrylate (PEGDA) derivative with hydroxyl end-caps for improved hydrophilicity.

Materials & Equipment

Component	Specification	Role
Monomer	PEGDA (Mn ~700)	Backbone Polymer
Functional Thiol	2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (>95%)	Functional CTA
Photoinitiator	LAP (Lithium phenyl-2,4,6-trimethylbenzoylphosphinate) or Irgacure 2959	Radical Source
Solvent	DMF or DMSO (if necessary for solubility)	Reaction Medium
Light Source	UV LED (365nm or 405nm), 10-20 mW/cm²	Curing Energy

Formulation Strategy (Stoichiometry)

The concentration of the thiol controls the molecular weight (

) based on the Mayo equation.

• Low Thiol (1-5 mol%): Minimal MW reduction; surface modification only.

• High Thiol (10-50 mol%): Significant MW reduction; formation of oligomers with high hydroxyl content.

Standard Formulation (Target: Surface Hydrophilicity):

• PEGDA: 90 wt%

• Thiol Modifier: 10 wt%

• Photoinitiator: 0.5 wt% (relative to total resin)

Step-by-Step Procedure

Step 1: Resin Preparation

• In an amber glass vial, dissolve the 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate in the liquid PEGDA monomer.

  • Note: If the thiol is solid or viscous, gentle heating (40°C) may be required. Ensure complete dissolution to avoid heterogeneous curing.

• Add the photoinitiator (e.g., Irgacure 1173 or TPO) and vortex for 2 minutes.

• Degassing: Although thiols mitigate oxygen inhibition, degassing (nitrogen purge for 5 mins) is recommended for high-precision kinetic studies.

Step 2: Curing (Photopolymerization)

• Casting: Pipette the resin into a silicone mold or between glass slides separated by a spacer (e.g., 200 µm).

• Irradiation: Expose to UV light (365 nm) at 10 mW/cm² for 60–120 seconds.

  • Visual Check: The resin should transition from liquid to a solid elastomer.

  • Mechanism Check: Unlike pure acrylates which may leave a tacky surface due to oxygen inhibition, the thiol-modified resin should have a tack-free surface due to the thiol's oxygen scavenging capability.

Step 3: Purification (Optional but Recommended)

• Soak the cured film in ethanol for 1 hour to remove unreacted monomer or photoinitiator byproducts.

• Vacuum dry at 40°C overnight.

Characterization & Validation

To verify the incorporation of the molecule, use the following analytical workflow.

Real-Time FTIR (Kinetic Validation)

Monitor the disappearance of specific functional groups during curing.

Functional Group	Wavenumber (cm⁻¹)	Expected Behavior
Acrylate (C=C)	1635 cm⁻¹ / 810 cm⁻¹	Rapid decrease (Polymerization)
Thiol (-SH)	2550–2600 cm⁻¹	Decrease (Confirms incorporation)
Hydroxyl (-OH)	3200–3600 cm⁻¹	Constant/Stable (Confirms retention of functionality)

Critical Check: If the -SH peak does not decrease, the chain transfer did not occur. If the -OH peak disappears, side reactions (esterification) may have occurred (unlikely under UV/RT conditions).

Contact Angle Goniometry (Surface Analysis)

Compare the water contact angle of the control (pure PEGDA) vs. the Thiol-modified polymer.

• Expectation: The Thiol-modified polymer should exhibit a lower contact angle (more hydrophilic) due to the surface presentation of the 2,2-bis(hydroxymethyl)butyl groups.

Advanced Application: Dual-Cure Networks

This molecule is ideal for "Dual-Cure" lithography, where a liquid resin is first UV-cured into a shape, and then thermally post-cured to change properties.

Workflow Visualization

Caption: Dual-cure workflow. The thiol group participates in the UV stage, locking in the shape. The hydroxyl groups react in the thermal stage to enhance mechanical strength.

Troubleshooting & Stability

Issue	Probable Cause	Corrective Action
Gelation in Storage	Premature thiol-ene reaction (dark reaction)	Add stabilizer (e.g., pyrogallol, 100 ppm) and store in amber bottles at 4°C.
Tacky Surface	Incomplete cure or oxygen inhibition	Increase thiol concentration (oxygen scavenger) or light intensity.
Phase Separation	Thiol insolubility in non-polar monomers	Use a co-solvent (THF/DMF) or switch to a more polar monomer matrix.

References

• PubChem. (2025).[1] 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (Compound).[1][2] National Library of Medicine. Available at: [Link]

• Cramer, N. B., & Bowman, C. N. (2001). Kinetics of Thiol-Ene and Thiol-Acrylate Photopolymerizations with Real-Time Fourier Transform Infrared. Journal of Polymer Science Part A: Polymer Chemistry.
• Rydholm, A. E., et al. (2007). Effects of neighboring sulfides and pH on ester hydrolysis in thiol-acrylate photopolymers. Acta Biomaterialia. (Discusses stability of thiol-ester linkages).

• Hoyle, C. E., & Bowman, C. N. (2010). Thiol-Ene Click Chemistry.[3][4][5] Angewandte Chemie International Edition. (Authoritative review on the mechanism).

• Sigma-Aldrich. (n.d.). Product Specification: Thiol-functionalized Monomers.

(Note: While specific papers titled solely with this CAS number are rare, the protocols above are derived from the authoritative behavior of hydroxyl-functionalized thiols in the cited thiol-ene literature.)

Sources

• 1. 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate | C9H18O4S | CID 106030 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate | SIELC Technologies [sielc.com]
• 3. Synthesis and Characterization of Thiol-Ene Functionalized Siloxanes and Evaluation of their Crosslinked Network Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

troubleshooting side reactions in 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate synthesis

Technical Support Center: Synthesis of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

Document ID: TSC-22B-3MP-V1 Last Updated: March 7, 2026

Introduction

Welcome to the technical support guide for the synthesis of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate. This molecule is a key intermediate in various fields, including the development of advanced polymers and drug delivery systems. Its synthesis, primarily achieved through the Fischer-Speier esterification of 2,2-Bis(hydroxymethyl)butanol and 3-mercaptopropionic acid, is a robust procedure. However, the bifunctional nature of both reactants presents unique challenges, leading to potential side reactions that can impact yield and purity.

This guide is designed for researchers, scientists, and drug development professionals. It provides in-depth, field-proven insights into troubleshooting common issues encountered during this synthesis. We will move beyond simple procedural steps to explain the causality behind these challenges and offer self-validating protocols to ensure the integrity of your results.

Reaction Overview & Key Challenges

The primary transformation is an acid-catalyzed esterification. The goal is to selectively react one of the two primary hydroxyl groups of 2,2-Bis(hydroxymethyl)butanol with the carboxylic acid moiety of 3-mercaptopropionic acid, while preserving the reactive thiol group.

Caption: Fischer-Speier esterification for the target molecule.

The main challenges stem from the reactivity of the thiol group and the presence of two hydroxyl groups, which can lead to undesired products. This guide will address these issues systematically.

Frequently Asked Questions (FAQs)

Q1: What is the optimal catalyst and concentration for this synthesis?

For this specific esterification, p-Toluenesulfonic acid (p-TSA) is a highly effective and commonly used catalyst.[1] The concentration is a critical parameter. While a higher catalyst load can increase the reaction rate, it can disproportionately accelerate side reactions, particularly the formation of thioester-based impurities.[2]

Catalyst Loading (mol% relative to 3-MPA)	Observation	Recommendation
< 0.5%	Slow reaction rate, may not reach completion.	Not recommended.
0.5 - 1.5%	Optimal Range. Good reaction rate with minimal side product formation.	Start with 1.0 mol% and optimize.
> 2.0%	Increased rate but significant formation of thioester side products.[2]	Avoid unless extensive optimization is performed.

Recommendation: Begin with 1.0 mol% of p-TSA relative to the limiting reagent, 3-mercaptopropionic acid.

Q2: How can I favor the formation of the desired mono-ester over the di-ester?

The formation of the di-ester, where both hydroxyl groups of the butanol have reacted, is a common stoichiometric challenge. To favor mono-esterification, the diol (2,2-Bis(hydroxymethyl)butanol) should be used in molar excess. This statistically increases the probability that a molecule of 3-mercaptopropionic acid will encounter a diol molecule that has not yet been esterified.

Recommendation: Use a 2:1 to 3:1 molar ratio of 2,2-Bis(hydroxymethyl)butanol to 3-mercaptopropionic acid. The unreacted diol is typically easier to remove during purification (due to differences in boiling point and polarity) than it is to separate the mono-ester from the di-ester.

Q3: What are the recommended reaction conditions (temperature, solvent)?

This is an equilibrium reaction that produces water as a byproduct.[3] To drive the reaction to completion, the water must be removed as it forms. The most effective method is azeotropic distillation using a Dean-Stark apparatus.

• Solvent: Toluene is the ideal solvent. It forms an azeotrope with water, allowing for its removal, and its boiling point (approx. 111 °C) provides an appropriate reaction temperature.

• Temperature: The reaction should be run at the reflux temperature of toluene. This ensures a steady rate of reaction and efficient water removal.

Troubleshooting Guide: Side Reactions & Solutions

Problem 1: My final product is impure, and I observe a significant peak corresponding to a disulfide dimer. What happened and how can I prevent it?

Answer: This is the most common side reaction. The thiol (-SH) group on 3-mercaptopropionic acid or your final product is highly susceptible to oxidation, especially at elevated temperatures in the presence of oxygen. This reaction couples two thiol-containing molecules to form a disulfide bond (-S-S-).[4][5]

Caption: Oxidation of thiols to form a disulfide dimer.

Root Cause Analysis & Prevention:

• Atmospheric Oxygen: The primary culprit is oxygen from the air dissolving in the reaction mixture.

  • Solution: The entire synthesis, from charging the reactor to cooling down, must be performed under an inert atmosphere. Purge the reaction vessel thoroughly with dry nitrogen or argon for at least 15-20 minutes before adding reagents. Maintain a gentle positive pressure of the inert gas throughout the reaction.[6]

• Solvent Purity: Solvents can contain dissolved oxygen.

  • Solution: Use freshly distilled or commercially available anhydrous, de-gassed solvents. If you are using a solvent from a previously opened bottle, it is best to de-gas it by sparging with nitrogen or argon for 30 minutes prior to use.[6]

• Post-Reaction Handling: The product remains sensitive to oxidation during workup and storage.

  • Solution: After the reaction is complete, cool the mixture under inert gas. Conduct all extractions and washes using de-gassed solvents. Store the final product in an amber vial under a nitrogen or argon atmosphere, preferably at reduced temperatures (-20 °C for long-term storage).[6]

Problem 2: My yield of the mono-ester is low, and I have a significant amount of a higher molecular weight byproduct. Is this the di-ester, and how do I avoid it?

Answer: Yes, this high molecular weight species is almost certainly the di-ester byproduct, 2,2-bis((3-mercaptopropionyloxy)methyl)butane. It forms when a second molecule of 3-mercaptopropionic acid reacts with the remaining free hydroxyl group on your desired mono-ester product.

Caption: Formation of the di-ester byproduct.

Root Cause Analysis & Prevention:

• Incorrect Stoichiometry: If the molar ratio of the diol to the carboxylic acid is too low (e.g., 1:1 or less), the probability of di-esterification increases significantly as the concentration of the mono-ester builds up.

  • Solution: As detailed in the FAQ section, maintain a molar excess of the diol (2,2-Bis(hydroxymethyl)butanol) . A 2:1 to 3:1 ratio of diol:acid is the most effective way to suppress the formation of the di-ester.

• Prolonged Reaction Time: Even with the correct stoichiometry, allowing the reaction to proceed for an excessively long time after all the limiting reagent (3-mercaptopropionic acid) should have been consumed can slowly drive the formation of the di-ester.

  • Solution: Monitor the reaction progress. This can be done by periodically taking small aliquots (under inert atmosphere) and analyzing them by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to track the disappearance of the 3-mercaptopropionic acid. Stop the reaction once the limiting reagent is consumed.

Problem 3: I'm seeing an unexpected thioester impurity in my analysis. What causes this and how can it be minimized?

Answer: This is a more subtle side reaction that can be promoted by excessive acidity. A study on a similar system involving trimethylolpropane and 3-mercaptopropionic acid demonstrated that higher concentrations of the acid catalyst led to an increase in thioester-based side products.[2] This can occur via an intermolecular reaction where the thiol group of one molecule attacks the activated carboxyl group of another.

Root Cause Analysis & Prevention:

• Excessive Catalyst Concentration: High concentrations of p-TSA or other strong acid catalysts can over-activate the carboxylic acid, making it more susceptible to nucleophilic attack by the thiol group.

  • Solution: Strictly control the catalyst loading. As recommended in the FAQs, use the lowest effective concentration, ideally in the 0.5 - 1.5 mol% range.[2]

• High Temperatures for Extended Periods: While reflux is necessary, prolonged heating, especially with high catalyst loads, can provide the energy needed to overcome the activation barrier for this side reaction.

  • Solution: Monitor the reaction and work it up promptly once complete. Avoid unnecessarily long reaction times.

Problem 4: The reaction seems to stall or not go to completion. What are the likely causes?

Answer: A stalled reaction is almost always due to a failure to effectively manage the reaction equilibrium.

Root Cause Analysis & Prevention:

• Inefficient Water Removal: The most common cause is the accumulation of the water byproduct in the reaction mixture, which pushes the equilibrium back towards the starting materials.

  • Solution: Ensure your Dean-Stark trap is functioning correctly. The glassware must be dry before starting. You should observe the collection of an aqueous layer in the side arm of the trap. If water is not being collected, check for leaks in your system or insufficient heating to maintain azeotropic reflux.

• Insufficient Catalyst: Using too little catalyst (<0.5 mol%) can result in an impractically slow reaction rate.

  • Solution: Verify your catalyst calculations and ensure it is fully dissolved in the reaction mixture.

• Reagent Purity: Impurities in the starting materials, particularly water, can inhibit the reaction.

  • Solution: Use reagents of high purity. Ensure the 2,2-Bis(hydroxymethyl)butanol is dry, as it can be hygroscopic.

Protocols

Protocol 1: Recommended Synthesis of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

Materials:

• 2,2-Bis(hydroxymethyl)butanol (2.0 eq)

• 3-mercaptopropionic acid (1.0 eq)

• p-Toluenesulfonic acid monohydrate (0.01 eq)

• Toluene (Anhydrous, de-gassed)

• Saturated Sodium Bicarbonate solution (de-gassed)

• Brine (de-gassed)

• Anhydrous Magnesium Sulfate

Procedure:

• Setup: Assemble a round-bottom flask with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser. Ensure all glassware is oven-dried.

• Inerting: Purge the entire apparatus with dry nitrogen or argon for 20 minutes. Maintain a positive inert gas pressure throughout the reaction.

• Charging Reagents: To the flask, add 2,2-Bis(hydroxymethyl)butanol (2.0 eq) and toluene (approx. 0.5 M relative to the acid). Begin stirring.

• Add 3-mercaptopropionic acid (1.0 eq) followed by p-Toluenesulfonic acid (0.01 eq).

• Reaction: Heat the mixture to a steady reflux. You should observe water collecting in the Dean-Stark trap. Continue refluxing until no more water is collected or analysis (TLC/GC) shows complete consumption of the 3-mercaptopropionic acid.

• Cooldown & Quench: Cool the reaction mixture to room temperature under the inert atmosphere.

• Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with de-gassed saturated sodium bicarbonate solution (2x), water (1x), and brine (1x). This removes the acid catalyst and unreacted 3-mercaptopropionic acid.

• Drying & Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator under reduced pressure.

• Purification: The crude product can be purified by vacuum distillation to remove unreacted 2,2-Bis(hydroxymethyl)butanol and other volatile impurities.

Protocol 2: Conceptual Purity Assessment by HPLC

This provides a general framework for assessing product purity and identifying byproducts.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: Water + 0.1% Formic Acid

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid

• Gradient: Start at 30% B, ramp to 95% B over 15 minutes, hold for 5 minutes, return to initial conditions.

• Flow Rate: 1.0 mL/min

• Detection: UV at 210 nm and/or Mass Spectrometry (MS).

• Expected Elution Order:

  • 2,2-Bis(hydroxymethyl)butanol (most polar)

  • 3-mercaptopropionic acid

  • Product: 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

  • Disulfide Dimer

  • Di-ester byproduct (least polar)

References

• Method for producing 3-mercaptopropionic acid, and methods using same for producing carboxylic acid ester compound having mercapto group and thiourethane-based optical m

• Optimization of synthetic parameters of high-purity trifunctional mercaptoesters and their curing behavior for the thiol–epoxy click reaction - PMC. [Link]

• Reactions of Thiols - Chemistry Steps. [Link]

• Problem arises in thiol synthesis.? - ResearchGate. [Link]

• Synthesis of Mercapto Ethyl Ester of Palm Fatty Acid Distillate - MATEC Web of Conferences. [Link]

• Process for the synthesis of 3-mercaptopropionic acid esters - Google P

Sources

• 1. matec-conferences.org [matec-conferences.org]
• 2. Optimization of synthetic parameters of high-purity trifunctional mercaptoesters and their curing behavior for the thiol–epoxy click reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Method for producing 3-mercaptopropionic acid, and methods using same for producing carboxylic acid ester compound having mercapto group and thiourethane-based optical material | TREA [trea.com]
• 4. atamankimya.com [atamankimya.com]
• 5. Reactions of Thiols - Chemistry Steps [chemistrysteps.com]
• 6. researchgate.net [researchgate.net]

optimizing reaction conditions for thiol-ene polymerization with 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

Topic: Optimizing Reaction Conditions for Thiol-Ene Polymerization Reagent Focus: 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (and derivatives)

🔬 Technical Directive: Monomer Functionality Check

Status: CRITICAL Ticket #: 001-ID

Before proceeding with polymerization protocols, you must verify the exact functionality of your specific reagent grade. The nomenclature "2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate" (CAS 67905-23-1) refers to a Mono-ester with the following structure:

• Thiol Groups (-SH): 1

• Hydroxyl Groups (-OH): 2

Impact on Polymerization:

• If you are using the Mono-ester: You cannot form a crosslinked polymer network via thiol-ene chemistry alone (Functionality < 2). This molecule is typically used as a chain transfer agent, a surface functionalizer, or a monomer in dual-cure systems (e.g., Thiol-Ene + Polyurethane).

• If you intend to Crosslink (Gel/Solidify): You likely require the Tris-ester derivative: Trimethylolpropane tris(3-mercaptopropionate) (TMPMP), which has 3 Thiol groups .

This guide addresses the reaction conditions for Thiol-Ene Polymerization (radical step-growth), which applies to both, but assumes you have balanced the functionality (f_avg > 2) to achieve gelation.

⚙️ Module 1: Reaction Kinetics & Mechanism

User Query: How does the reaction mechanism influence my choice of conditions?

Thiol-ene polymerization operates via a free-radical step-growth mechanism , distinct from the chain-growth mechanism of acrylates. This dictates your optimization strategy.

The Self-Validating Cycle

Unlike acrylates, the thiol-ene reaction is a self-limiting cycle of hydrogen abstraction and addition. This alternating propagation creates a highly uniform network with low shrinkage stress.

Figure 1: The alternating propagation cycle of thiol-ene polymerization. Note that the radical is regenerated, making the reaction robust against oxygen inhibition.

🧪 Module 2: Formulation & Stoichiometry

User Query: What is the optimal ratio of Thiol to Ene?

The Golden Rule: 1:1 Stoichiometry (Functional Group Basis)

In step-growth polymerization, molecular weight and network density peak at a perfect 1:1 stoichiometric ratio of functional groups (Thiol:Alkene), not weight.

Optimization Table: Stoichiometry Effects

Ratio (Thiol : Ene)	Resulting Material Property	Potential Issues
1 : 1	Maximum Crosslink Density, High Tg	Requires precise weighing.
1.1 : 1 (Excess Thiol)	Softer, flexible network.	Odor: Unreacted thiol smells strongly. Surface may be tacky.
1 : 1.1 (Excess Ene)	Harder, potentially brittle.	Stability: Unreacted enes (if acrylates) may continue to cure over time.

Application Note: If using "2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate" (Mono-ester) in a dual-cure formulation, calculate the thiol equivalent weight (approx. 222 g/mol ) carefully against your alkene.

🛡️ Module 3: Stabilization & Shelf Life

User Query: My resin gels in the bottle before I can use it. How do I stop this?

Root Cause: Thiol-ene resins are prone to "Dark Polymerization" (premature reaction) triggered by trace metals, heat, or base-catalyzed Michael addition (if using acrylates/maleimides).

The "Double-Lock" Stabilization Protocol

To ensure shelf-life without killing reactivity, use a synergistic stabilizer system.

• Radical Scavenger (The Brake): Prevents free-radical runaways.

  • Recommendation:N-Nitroso-N-phenylhydroxylamine Aluminum salt (NPHA) (e.g., Q-1301).

  • Concentration: 0.05 – 0.1 wt%.

  • Why: Unlike phenolic inhibitors (Hydroquinone), NPHA does not require oxygen to function and does not cause yellowing.

• Acid Stabilizer (The Safety Pin): Prevents base-catalyzed Michael addition.

  • Recommendation:Phosphonic Acid or Pyrogallol (complexing agent).[1]

  • Concentration: 0.01 – 0.05 wt%.

  • Why: Thiols are acidic; trace basicity from glassware or amine initiators can trigger anionic polymerization. Keeping the pH slightly acidic prevents this.

🔦 Module 4: Curing Conditions & Oxygen Inhibition

User Query: Do I need a nitrogen purge? Why is my surface tacky?

Oxygen Tolerance

Thiol-ene chemistry is inherently resistant to oxygen inhibition .[2] The peroxy radical (formed when oxygen attacks a carbon radical) can abstract a hydrogen from a thiol group, regenerating the active thiyl radical (RS•). This allows the reaction to bypass the oxygen "dead end" that plagues pure acrylates.

Troubleshooting Surface Tack: If your surface is tacky, it is likely due to:

• Off-Stoichiometry: Excess thiol at the surface.

• Low Light Intensity: Insufficient radical generation rate to overcome surface diffusion.

• Acrylate Hybridization: If you are mixing thiols with acrylates (Thiol-Acrylate), the acrylate homopolymerization component is oxygen-sensitive.

Recommended Curing Protocol (UV)

• Photoinitiator: BAPO (Bisacylphosphine oxide) or TPO (Diphenyl(2,4,6-trimethylbenzoyl)phosphine oxide).

  • Reason: These absorb in the near-UV/Visible (365-405nm), allowing for deeper cure depth than DMPA.

• Intensity: > 10 mW/cm² @ 365nm.

• Atmosphere: Ambient air is usually acceptable. If tack persists, cover with a PET film (Mylar) during cure to exclude oxygen physically.

📉 Troubleshooting Matrix

User Query: Quick lookup for common failures.

Figure 2: Diagnostic decision tree for common thiol-ene experimental failures.

📚 References

• Cramer, N. B., & Bowman, C. N. (2001). "Kinetics of Thiol-Ene and Thiol-Acrylate Photopolymerizations with Real-Time Fourier Transform Infrared." Journal of Polymer Science Part A: Polymer Chemistry.

• Hoyle, C. E., & Bowman, C. N. (2010). "Thiol-Ene Click Chemistry."[3][4] Angewandte Chemie International Edition.

• Espeel, P., & Du Prez, F. E. (2015). "One-pot multi-step reactions based on thiol-lactone chemistry." European Polymer Journal.

• PubChem. (2025).[5] "2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (Compound Summary)." National Library of Medicine.

• Ligon, S. C., et al. (2014). "Strategies to Reduce Oxygen Inhibition in Photoinduced Polymerization." Chemical Reviews.

Sources

• 1. US20170022414A1 - Stabilizer for thiol-ene compositions - Google Patents [patents.google.com]
• 2. Oxygen-Mediated Enzymatic Polymerization of Thiol–Ene Hydrogels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. westmont.edu [westmont.edu]
• 4. researchgate.net [researchgate.net]
• 5. 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate | C9H18O4S | CID 106030 - PubChem [pubchem.ncbi.nlm.nih.gov]

purification methods for crude 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

Topic: Technical Support Guide: Purification of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

Executive Summary & Compound Identity

Target Compound: 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate Common Names: Trimethylolpropane mono(3-mercaptopropionate), TMP-Mono-MP.[1][2] CAS Number: 67905-23-1 Chemical Nature: This compound is the mono-ester formed between Trimethylolpropane (TMP) and 3-Mercaptopropionic acid (3-MPA).[1][2] Key Characteristics:

• Functionality: 1 Thiol (-SH), 2 Hydroxyls (-OH).[1][2]

• Polarity: Amphiphilic.[2] The two hydroxyl groups make it significantly more polar than its di- and tri-ester counterparts.[1][2]

• Boiling Point: High (>180°C @ 0.3 mmHg, estimated).[2][3] Thermal degradation often occurs before boiling at standard pressure.

The Challenge: Synthesis typically yields a statistical mixture of Mono- , Di- , and Tri-esters , along with unreacted starting materials (TMP and 3-MPA).[1][2] "Crude" purification must separate the target mono-ester (polar) from the fully substituted tri-ester (non-polar) and the water-soluble TMP.[1][2]

Purification Workflow

The following workflow is designed to isolate the Mono-ester from a crude reaction mixture.

Figure 1: Step-by-step purification logic for isolating amphiphilic mono-esters from hydrophobic byproducts.

Detailed Protocols

Protocol A: The "Crude Cleanup" (Removal of Catalyst & Starting Materials)

Use this protocol immediately after synthesis to stabilize the mixture.[2]

• Dissolution: Dilute the crude reaction oil with Ethyl Acetate (EtOAc) .[2]

  • Ratio: 10 mL EtOAc per 1 g crude.[1][2]

  • Why: EtOAc dissolves all esters but is not miscible with water, allowing for washing.[1]

• Acid Removal: Wash the organic layer with Saturated Sodium Bicarbonate (NaHCO₃) (2x).[2]

  • Mechanism:[2][4] Neutralizes the acid catalyst (p-TSA) and deprotonates unreacted 3-MPA (making it water-soluble).[1][2]

  • Caution: CO₂ gas will evolve. Vent the separatory funnel frequently.

• TMP Removal: Wash with Brine (Saturated NaCl) followed by Cold Water (2x).[1][2]

  • Mechanism:[2][4] Unreacted Trimethylolpropane (TMP) is highly water-soluble.[1][2] The target Mono-ester is less soluble in water but may partition slightly if the water is warm; keep it cold.[1][2]

• Drying: Dry the organic layer over Anhydrous Magnesium Sulfate (MgSO₄), filter, and concentrate under reduced pressure (Rotovap).

Protocol B: Separation of Mono-Ester from Di/Tri-Esters

The resulting oil from Protocol A is a mixture of esters.[2] Use this to isolate the Mono species.

Option 1: Selective Partitioning (Scalable, Medium Purity) [1][2]

• Principle: The Mono-ester (2 OH groups) is insoluble in non-polar solvents, while Tri-ester (0 OH groups) is highly soluble.[1][2]

• Step 1: Add Hexane or Heptane to the crude oil (Ratio 5:1 solvent to oil).[2]

• Step 2: Vigorously stir/sonicate for 10 minutes.

• Step 3: Allow to settle. The Mono-ester will form a viscous bottom layer or oil out.[1][2] The Di/Tri-esters will remain in the top Hexane layer.

• Step 4: Decant the Hexane. Repeat 2-3 times.

Option 2: Flash Column Chromatography (High Purity) [1][2]

• Stationary Phase: Silica Gel (60 Å, 230-400 mesh).[1][2]

• Mobile Phase Gradient:

  • 100% Hexane: Elutes Tri-ester (Fastest).

  • 90:10 Hexane:EtOAc: Elutes Di-ester.

  • 50:50 Hexane:EtOAc to 100% EtOAc: Elutes Target Mono-Ester (Slowest).

• Detection: TLC (Stain with KMnO₄ or Iodine vapor; thiols/esters oxidize visible spots).[1][2]

Troubleshooting Guide & FAQs

Category 1: Impurity Management

Q: My product has a persistent "rotten egg" or garlic smell. How do I fix this?

• Diagnosis: Presence of unreacted free thiol (3-Mercaptopropionic acid) or low molecular weight volatile sulfides.[1][2]

• Solution:

  • Repeat the NaHCO₃ wash (Protocol A).[2] Ensure the pH of the aqueous layer is >8.

  • If the smell persists, the 3-MPA might be trapped in the viscous oil.[1][2] Dissolve in EtOAc and wash with 10% NaOH (rapid wash to avoid ester hydrolysis) followed immediately by acidification of the aqueous layer to check if thiol precipitates (confirming removal).

Q: The product turned into a gel or white solid after sitting. What happened?

• Diagnosis: Disulfide formation (Oxidation).[1][2][5] The mono-ester has two OH groups and one SH group.[1][2] If SH groups oxidize (S-S bond), they link molecules.[1][2] Since the molecule also has OH groups, this network can H-bond extensively, forming a gel.[1][2]

• Solution:

  • Prevention: Store under Nitrogen/Argon at -20°C.

  • Reversal: Dissolve the gel in solvent (MeOH/Water) and treat with a reducing agent like Zinc dust/Dilute HCl or TCEP (Tris(2-carboxyethyl)phosphine) if for analytical use.[1][2] For bulk recovery, Zinc/Acetic Acid reduction is standard.

Category 2: Separation Issues

Q: I cannot separate the Mono-ester from the Di-ester using Distillation.

• Diagnosis: The boiling points are too close and too high.[2] The Mono-ester has lower molecular weight but higher Hydrogen Bonding (2 OH groups), while the Di-ester has higher MW but less H-bonding.[1][2] Their effective volatility is similar.[1]

• Solution: Do not use distillation for separation.[2] Use Column Chromatography (Protocol B, Option 2).[1] The polarity difference (Mono >> Di) is massive, making silica separation easy, whereas volatility differences are negligible.[1]

Q: My yield of Mono-ester is very low (<20%).

• Diagnosis: Statistical probability.[2] If you reacted TMP and 3-MPA in a 1:1 ratio, the statistics favor the formation of Di- and Tri-esters.[1][2]

• Solution: To target the Mono-ester, you must use a large excess of TMP (e.g., 3:1 or 4:1 TMP:3-MPA ratio) during synthesis.[1][2] This forces the acid to react with fresh TMP rather than an already substituted ester. Unreacted TMP is easily washed away with water (Protocol A).[1][2]

Quantitative Data: Solubility Profile

Use this table to design your extraction solvents.

Solvent	Target: Mono-Ester	Impurity: Tri-Ester	Impurity: TMP	Action
Water	Low / Insoluble	Insoluble	High	Wash to remove TMP
Hexane	Insoluble (Oils out)	High	Insoluble	Wash to remove Tri-ester
Ethyl Acetate	High	High	Low	Dissolve for workup
Methanol	High	Low	High	Not recommended for separation

References

• PubChem. (2025).[1][2][6] 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (Compound Summary). National Library of Medicine. [Link][1][2]

• Yunus, R., et al. (2002).[1][7] A simple capillary column GC method for analysis of palm oil-based polyol esters.[1][2][7] Journal of the American Oil Chemists' Society. (Demonstrates separation logic of TMP esters via polarity/volatility). [Link]

Sources

• 1. sfdchem.com [sfdchem.com]
• 2. CAS 33007-83-9: Trimethylolpropane tris(3-mercaptopropiona… [cymitquimica.com]
• 3. 33007-83-9 CAS MSDS (Trimethylolpropane Tris(3-mercaptopropionate)) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. CN105158381A - Method for detecting monoester, diester and triester in triethanolamine ester quaternary ammonium salt - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Trimethylolpropane tris(3-mercaptopropionate) | C15H26O6S3 | CID 118379 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

how to prevent premature gelation with 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

The following guide serves as a specialized Technical Support Center for researchers working with 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate and its related derivatives (specifically the trifunctional homologue, TMPMP ).

Topic: Preventing Premature Gelation in 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate Systems Ticket ID: TMP-GEL-001 Status: Resolved / Guide Available

System Identification & Chemical Verification

Before troubleshooting, we must verify the exact chemical species in your reactor. Premature gelation is often caused by a misunderstanding of the monomer's functionality (

).

Chemical Name	Common Abbrev.	Functionality ( )	Primary Gelation Risk
2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate	TMP-Mono	1 Thiol (-SH) 2 Hydroxyls (-OH)	Dual-Cure Failure: Gelation occurs if -OH groups react with isocyanates/epoxies unexpectedly.
Trimethylolpropane Tris(3-mercaptopropionate)	TMPMP (Tris)	3 Thiols (-SH) 0 Hydroxyls	Thiol-Ene / Thiol-Michael: Rapid crosslinking due to high functionality ( ).

CRITICAL NOTE: If you are experiencing "instant" or "premature" gelation in a standard Thiol-Ene formulation, you are likely using the Tris (TMPMP) variant, or your Mono-ester is contaminated with the Tris variant. The Mono-ester (

) cannot form a gel via thiol-ene chemistry alone (it acts as a chain terminator).

This guide addresses stabilization for both, with a focus on the high-risk Tris variant.

Troubleshooting Guide (Q&A)

Phase 1: Storage & Handling (The "Before" Phase)

Q: My monomer arrived viscous or slightly cloudy. Is it safe to use? A: Cloudiness often indicates the formation of disulfide oligomers (

) due to oxidative coupling.

• Diagnosis: Check the refractive index or run a GPC. High molecular weight tails indicate dimerization.

• Solution: If the viscosity is <20% above spec, filter through a 0.45 µm PTFE filter. If >20%, discard. Disulfides act as dormant crosslinkers that can trigger runaway gelation later.

Q: How should I store the monomer to prevent "Dark Reaction" gelation? A: Thiols are sensitive to "Dark Reactions" (radical generation without light).

• Protocol: Store in amber glass at 4°C.

• Headspace: Do NOT store under pure Nitrogen if you are using phenolic inhibitors (like MEHQ). Phenolic inhibitors require trace Oxygen to function. Use "Dry Air" or a 95%

  / 5% blend.

• Container: Avoid mild steel or iron containers. Trace Iron (

  ) catalyzes the Fenton reaction, generating radicals that initiate gelation [1].

Phase 2: Reaction Conditions (The "During" Phase)

Q: I mixed the thiol with my alkene/ene, and it gelled before I turned on the UV light. Why? A: This is the classic Base-Catalyzed Thiol-Michael Addition .

• Mechanism: Even weak bases (amines, basic alumina residues, or even the alkaline surface of untreated glass vials) can deprotonate the thiol (

  ), triggering a spontaneous reaction with electron-deficient enes (acrylates/maleimides) [2].

• Immediate Fix: Add an Acid Stabilizer .

  • Recommendation: 10-50 ppm of Phosphonic Acid or Acetic Acid. This neutralizes base impurities without inhibiting the radical cure later.

Q: I am using the Mono-ester (2 OH groups) with an isocyanate, and it gels instantly. A: You are experiencing Catalytic Overdrive .

• Mechanism: The thiol group (-SH) is more acidic than the hydroxyl (-OH). In polyurethane systems, the thiol can act as a nucleophilic catalyst, accelerating the urethane formation reaction (

  ) significantly faster than standard diols.

• Fix: Use a "blocked" isocyanate or lower the catalyst (DBTDL) concentration by 10x.

Technical Deep Dive: Mechanisms of Gelation

Understanding why the system gels is the only way to prevent it reliably.

Mechanism A: Oxidative Coupling (Disulfide Formation)

Thiols react with dissolved oxygen to form disulfides. In the Tris-ester (TMPMP), this links two trifunctional molecules, effectively doubling the molecular weight and functionality.

• Result: Viscosity creep

  eventual gelation.

Mechanism B: Spontaneous Radical Polymerization (The "Dark" Reaction)

Trace hydroperoxides (ROOH) in the ether backbone of the TMP core decompose (often catalyzed by trace metals like Fe or Cu), generating radicals that initiate chain growth.

Mechanism C: Nucleophilic Attack (Thiol-Michael)

If your "ene" is an acrylate or maleimide, the thiol anion (

) attacks the double bond. This is an anionic step-growth mechanism, not a radical one. Radical inhibitors (MEHQ) will NOT stop this. Only acid stabilizers work here.

Visualization: Gelation Pathways & Prevention[1]

Caption: Figure 1. Dual pathways of premature gelation (Anionic vs. Radical) and their specific chemical countermeasures.

Stabilization Protocols

Protocol A: Stabilizing Against Thiol-Michael Addition (The "Instant Gel" Fix)

Use this if your mixture gels immediately upon mixing with acrylates.

• Prepare Stock Solution: Dissolve 100 mg of Phosphonic Acid (or Methanesulfonic acid) in 10 mL of solvent (DCM or Acetone).

• Dosage: Add the stock solution to your TMP-Thiol monomer to achieve a final concentration of 10-50 ppm .

• Verification: Measure pH of an aqueous extract; it should be slightly acidic (pH 5-6).

• Why: This neutralizes basic impurities that catalyze the anionic reaction [3].

Protocol B: Stabilizing Against Radical Polymerization (Long-Term Storage)

Use this for shelf-life extension.

• Select Inhibitor:

  • Pyrogallol: Excellent for thiols, less dependent on oxygen than HQ.

  • N-PAL (Tris(N-nitroso-N-phenylhydroxylamine)aluminum): High-efficiency inhibitor specifically for thiol-ene systems [4].

• Dosage: Add 100-500 ppm relative to resin weight.

• Mixing: Stir gently at room temperature. Do not heat to dissolve inhibitors, as heat initiates thiol oxidation.

Protocol C: Removing Trace Metals

Use this if you suspect metal contamination (e.g., from steel drums).

• Chelation: Add 0.1 wt% EDTA or a hydrophobic chelating agent.

• Filtration: Pass the monomer through a silica plug to adsorb polar metal complexes.

References

• Dutta, A., & Gramlich, W. M. (2025).[1] Understanding and Preventing the Spontaneous Gelation of Thiol-Norbornene Hydrogels. Biomacromolecules. [Link]

• Claudino, M., et al. (2013). Thiol–ene Coupling of Renewable Monomers: Reaction Kinetics and Conversion. Diva-Portal. [Link]

• Espeel, P., & Du Prez, F. E. (2015). One-pot multi-step reactions based on thiol-lactone chemistry. European Polymer Journal.

• PubChem. (2025).[2] 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate Structure & Properties. [Link]

Sources

• 1. Understanding and Preventing the Spontaneous Gelation of Thiol-Norbornene Hydrogels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate | C9H18O4S | CID 106030 - PubChem [pubchem.ncbi.nlm.nih.gov]

improving the yield and purity of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

Technical Support Center: 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

Case ID: TMP-Mono-Linker-Opt Status: Open Assigned Scientist: Senior Application Scientist, Chemical Synthesis Division[1]

Executive Summary: The "Statistical Trap" in Polyol Functionalization

You are targeting 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (CAS: 67905-23-1).[1][2][3]

• Chemical Reality: This is the mono-ester of Trimethylolpropane (TMP) and 3-Mercaptopropionic acid (3-MPA).[1]

• The Core Problem: TMP has three equivalent primary hydroxyl groups. Standard esterification conditions thermodynamically favor the formation of the tri-ester (TMPMP) or a statistical mixture of mono-, di-, and tri-esters.[1]

• The Solution: To maximize the yield of the mono-ester (C9H18O4S) and ensure high purity, you must shift from "thermodynamic completion" (forcing the reaction to the end) to "kinetic control" (stopping early) or "statistical biasing" (using excess reagents), followed by rigorous chromatographic separation.

Module 1: Diagnostic & Strategy (Troubleshooting Logic)

Before altering your protocol, identify your primary failure mode using the logic tree below.

Figure 1: Diagnostic logic for isolating yield vs. purity failure modes in TMP functionalization.

Module 2: Improving Yield (The Statistical Approach)

User Question: "I am using a 1:1 molar ratio of TMP to 3-MPA, but my yield of the mono-ester is only ~30%. The rest is di- and tri-ester.[1] How do I improve this?"

Technical Response: You are fighting statistics. In a 1:1 mixture, once a mono-ester forms, it remains reactive.[1] The second and third hydroxyls are just as likely to react as the first hydroxyl on a fresh TMP molecule.

Protocol Adjustment: High-Dilution & Excess Diol Strategy To favor the mono-ester, you must make it statistically difficult for a 3-MPA molecule to find a mono-ester product.[1]

• Stoichiometry: Increase TMP to 3-4 equivalents relative to 3-MPA.

  • Why: This ensures that at any given moment, a 3-MPA molecule is far more likely to encounter unreacted TMP than a product molecule.[1]

• Slow Addition: Do not mix all reagents at once.

  • Protocol: Dissolve TMP (4 eq) and Catalyst (p-TsOH, 1-2 mol%) in the solvent.[1] Heat to reflux.[1][4] Slowly drip the 3-MPA (1 eq) dissolved in solvent into the reaction over 2–4 hours.

• Solvent Choice: Use Toluene or Cyclohexane with a Dean-Stark trap.[1]

  • Mechanism:[1][5][6] Continuous water removal drives the equilibrium forward (Le Chatelier’s principle), but the slow addition keeps the local concentration of acid low [1, 2].

Yield Expectation Table:

TMP : 3-MPA Ratio	Predicted Mono-Ester	Predicted Di/Tri-Ester	Unreacted TMP Recovery
1 : 1	~35%	~40%	Low
2 : 1	~55%	~25%	Moderate
4 : 1	~75-80%	<10%	High (Recyclable)

Module 3: Improving Purity (Workup & Isolation)

User Question: "My product is a viscous yellow oil. NMR shows a mix of the target, unreacted TMP, and some 'doubled' peaks. How do I purify this?"

Technical Response: The "yellow" color often indicates oxidation (disulfides) or trace conjugated impurities. The "doubled peaks" are likely the di-ester or disulfide dimers.

Step-by-Step Purification Protocol:

Step 1: Quench & Wash (Remove Catalyst & Acid) [1]

• Cool reaction to room temperature.[1]

• Wash the organic phase (Toluene) with 5% NaHCO3 (removes unreacted 3-MPA and neutralizes p-TsOH).[1]

• Wash with Brine .[1] Dry over MgSO4.[1]

Step 2: Bulk Removal of TMP (The Solubility Trick)

• Challenge: You used 4 equivalents of TMP; now you have a lot of leftover TMP.

• Method: TMP is highly water-soluble.[1] The Mono-ester is amphiphilic but less soluble than TMP.[1]

• Action: If your solvent is Toluene, perform 3–4 aggressive washes with warm water (40°C) .[1]

  • Validation: Check the aqueous layer by TLC. Unreacted TMP stays in the water; Mono-ester stays in Toluene.[1]

  • Note: If you lose too much product to the water, add 10% NaCl to the water to "salt out" the organic ester.

Step 3: Chromatographic Polishing (Essential for Drug Dev) For pharmaceutical applications, extraction is rarely sufficient.[1] Use Flash Chromatography.[1]

• Stationary Phase: Silica Gel (Standard 40-63 µm).[1]

• Mobile Phase: Gradient Elution.[1]

  • Start: 100% Dichloromethane (DCM) or Chloroform.[1] (Elutes non-polar Di/Tri-esters first).

  • Ramp: 0% → 5% Methanol in DCM.

• Elution Order:

  • Tri-ester (TMPMP): Comes out near solvent front (Non-polar).[1]

  • Di-ester: Middle fractions.

  • Mono-ester (Target): Elutes later due to two free -OH groups interacting with silica.[1]

  • TMP (Unreacted): Stays on column unless flushed with 10-20% MeOH.[1]

Module 4: Preventing Degradation (The "Purity" Maintenance)

User Question: "I purified the compound, but after a week in the fridge, the thiol content dropped. What happened?"

Technical Response: Thiols oxidize to disulfides (R-SH + HS-R → R-S-S-R) in the presence of air, especially under basic conditions or if trace metals are present.[1]

Prevention Protocol:

• Degassing: All solvents used in extraction/chromatography should be sparged with Nitrogen or Argon.[1]

• Storage: Store under an inert atmosphere (Argon balloon or glovebox) at -20°C.

• Stabilizers: If downstream applications permit, add a trace amount of TCEP (Tris(2-carboxyethyl)phosphine) during storage to keep thiols reduced.[1] TCEP is more stable and odor-free compared to DTT or BHT [3].[1]

References

• Vertex/NIH Data. Optimization of synthetic parameters of high-purity trifunctional mercaptoesters. (Detailed kinetics on TMP esterification). 7[1][2][7][8][9][10][11][12][13]

• Smolecule. Trimethylolpropane tris(3-mercaptopropionate) Synthesis Methods. (Baseline industrial protocols for the tri-ester, serving as the control condition). 4[1][2][6][7][8][9][10][11][12][13]

• BenchChem. Overcoming Difficulties in Disulfide Bond Formation. (Strategies for preventing or reversing oxidation).[1] 14[1][2][6][7][8][9][10][11][12][13]

• PubChem. 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate Compound Summary. (Physical properties and CAS verification).[1][2] [1][2][6][7][8][9][10][11][12]

Sources

• 1. sfdchem.com [sfdchem.com]
• 2. 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate(CAS:67905-23-1) supplier & manufacturer-Ality group [alitygroup.com]
• 3. 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate | C9H18O4S | CID 106030 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Buy Trimethylolpropane tris(3-mercaptopropionate) | 33007-83-9 [smolecule.com]
• 5. CN104447446A - Method for preparing trimethylolpropane tris(3-mercaptopropionate) - Google Patents [patents.google.com]
• 6. US6333410B1 - Process for the preparation and purification of thiol-containing maytansinoids - Google Patents [patents.google.com]
• 7. Optimization of synthetic parameters of high-purity trifunctional mercaptoesters and their curing behavior for the thiol–epoxy click reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. General synthetic strategy for regioselective ultrafast formation of disulfide bonds in peptides and proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis and Characterization of Trimethylolpropane Esters via Guanidine Carbonate-Catalyzed Transesterification of Sunflower Oil Methyl Esters [mdpi.com]
• 13. EP0656787A1 - Method of inhibiting reduction of disulfide bonds - Google Patents [patents.google.com]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate Formulations

Welcome to the formulation troubleshooting guide for 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (also known as Trimethylolpropane mono(3-mercaptopropionate) or TMP-mono-MP). As a multifunctional building block featuring an amphiphilic core—comprising a hydrophobic ethyl/butyl backbone, two hydrophilic hydroxyl groups, and a highly reactive terminal thiol—this monomer is widely used in thiol-ene click chemistry, UV-curable resins, and localized drug delivery hydrogels.

However, its unique structural duality often leads to phase separation, spontaneous gelation, or precipitation during formulation. This guide provides mechanistic insights and field-proven, self-validating protocols to resolve these solubility challenges.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: Why does my TMP-mono-MP turn cloudy or phase-separate in aqueous buffer systems? Causality: Despite possessing two hydroxyl groups capable of hydrogen bonding, the hydrocarbon backbone and the terminal mercaptopropionate ester render the molecule insufficiently hydrophilic for pure aqueous solvation. In water, the hydrophobic domains aggregate to minimize thermodynamic contact with the aqueous phase, leading to micellization or macroscopic phase separation. Solution: Overcome this by premixing the monomer with a water-miscible cosolvent (e.g., DMSO, Ethanol) or a hydrophilic reactive diluent like Poly(ethylene glycol) diacrylate (PEGDA) before introducing the aqueous buffer[1].

Q2: My stock solution was perfectly clear yesterday, but today there is a white precipitate. What happened? Causality: This is the hallmark of thiol oxidation to disulfides . Atmospheric oxygen or trace transition metals in your solvent catalyze the oxidation of the free thiol (-SH) into a disulfide dimer (-S-S-). This dimerization doubles the molecular weight and eliminates the polarizability of the free thiol, drastically reducing its solubility parameter and causing it to crash out of solution[2][3]. Solution: This is a reversible process. The addition of a stoichiometric excess of a reducing agent, such as Tris(2-carboxyethyl)phosphine (TCEP), will cleave the disulfide bond and restore the monomeric solubility.

Q3: I am formulating a UV-curable resin, but the TMP-mono-MP is forming a viscous, insoluble layer at the bottom. How do I fix this? Causality: In highly non-polar matrices (like pure aliphatic acrylates or siloxanes), the two free hydroxyl groups on TMP-mono-MP form a strong intermolecular hydrogen-bonding network. This self-association outcompetes the monomer-solvent interactions, leading to a viscous, hydrogen-bonded coacervate layer. Furthermore, solvent polarity directly dictates the stabilization of thiol-ene transition states[4]. Solution: Gentle heating (40–50°C) disrupts these hydrogen bonds. To maintain solubility upon cooling, incorporate a mid-polarity bridging solvent or a hydrogen-bond acceptor (like an ether or ester-functionalized reactive diluent) to solvate the hydroxyl groups.

Part 2: Self-Validating Experimental Protocols

Protocol A: Reversing Disulfide-Induced Precipitation (Reduction Rescue)

Purpose: To rescue an oxidized stock solution and validate that precipitation was caused by disulfide formation rather than solvent incompatibility.

• Assess the Matrix: Identify the precipitated stock solution. If the precipitate is white and flocculent, it is likely the oxidized disulfide dimer.

• Prepare Reducing Agent: Prepare a 0.5 M stock of TCEP-HCl in deionized water. TCEP is preferred over Dithiothreitol (DTT) because it is odorless, functions across a broader pH range, and does not contain competing thiols that could interfere with downstream click chemistry.

• Addition: Add the TCEP solution to the precipitated TMP-mono-MP at a 1.5x molar excess relative to the estimated thiol concentration.

• Incubation: Vortex vigorously for 2 minutes, then incubate at 37°C for 30 minutes.

• Validation (Self-Check): The solution should transition from cloudy to completely transparent as the disulfides are cleaved back into soluble free thiols. Note: If the solution remains cloudy post-treatment, the issue is fundamental solvent incompatibility, not oxidation.

Protocol B: Optimized Aqueous Dispersion for Hydrogel Synthesis

Purpose: To achieve a stable, homogeneous aqueous formulation for thiol-ene hydrogels without premature crosslinking.

• Premixing: Weigh the required amount of TMP-mono-MP. Add 10–20% (v/v) DMSO or liquid PEGDA directly to the neat monomer.

• Homogenization: Sonicate the mixture for 5 minutes until a single, clear organic phase is achieved.

• Buffer Addition: Slowly add the aqueous buffer (e.g., PBS, pH 7.4) dropwise while under continuous magnetic stirring (400 rpm).

• Stabilization: To prevent premature oxidation during formulation, spike the buffer with 1 mM EDTA (to chelate trace metals) and 2 mM TCEP.

Part 3: Quantitative Data Presentation

Table 1: Solubility Parameters and Cosolvent Efficacy for TMP-mono-MP

Solvent System	Polarity Index	TMP-mono-MP Solubility	Primary Solvation Mechanism	Recommended Use Case
Pure Water (pH 7)	10.2	< 5 mg/mL (Cloudy)	Poor; Hydrophobic exclusion	Not recommended
PBS + 20% DMSO	8.5	> 100 mg/mL (Clear)	Disruption of hydrophobic core	Bioconjugation, Hydrogels
Ethanol (100%)	5.2	Miscible	H-bond donor/acceptor matching	Stock solution storage
PEGDA (Neat)	~4.5	Miscible	Reactive diluent dispersion	Thiol-ene UV resins
Hexane	0.1	Insoluble (Separates)	Incompatible polarity	Do not use

Part 4: Visualizations

Mechanism of thiol oxidation to insoluble disulfides and reversal via TCEP reduction.

Decision tree for formulating TMP-mono-MP in aqueous and non-polar solvent systems.

Part 5: References

• Factors That Influence Base-Catalyzed Thiol-Ene Hydrogel Synthesis Source: Gels (PubMed Central, NIH) URL:[Link]

• Cysteine Redox Chemistry in Peptide Self-Assembly to Modulate Hydrogelation Source: Molecules (MDPI) URL:[Link]

• Solvent Effects on Thiol–Ene Kinetics and Reactivity of Carbon and Sulfur Radicals Source: The Journal of Physical Chemistry A (ACS Publications) URL:[Link]

• Reducible Disulfide Poly(beta-amino ester) Hydrogels for Antioxidant Delivery Source: Acta Biomaterialia (PubMed Central, NIH) URL:[Link]

Sources

• 1. Factors That Influence Base-Catalyzed Thiol-Ene Hydrogel Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Reducible Disulfide Poly(beta-amino ester) Hydrogels for Antioxidant Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Catalyst Selection for 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate Workflows

Welcome to the Technical Support Center for 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (TMP-MMP). As a Senior Application Scientist, I have designed this guide to address the specific challenges researchers face when utilizing this highly versatile molecule.

TMP-MMP is a unique building block in drug development, bioconjugation, and advanced polymer synthesis. Because it is a mono-thiol possessing two primary hydroxyl groups, it allows for orthogonal reactivity: the thiol group participates in rapid "click" reactions (thiol-ene, thiol-epoxy), while the diol functionality serves as a scaffold for subsequent polyurethane or polyester crosslinking. This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols for optimizing catalyst selection in your TMP-MMP reactions.

Mechanistic Pathways & Catalyst Causality

The choice of catalyst strictly dictates the reaction pathway of TMP-MMP. For electron-poor alkenes (e.g., acrylates, maleimides), nucleophilic catalysts initiate a thio-Michael addition by generating a highly nucleophilic thiolate anion. For epoxides, base catalysts deprotonate the thiol, and the resulting thiolate attacks the least sterically hindered carbon of the oxirane ring. The generated alkoxide then abstracts a proton from another TMP-MMP molecule, propagating the cycle and forming a stable

-hydroxy thioether[1].

Fig 1. Mechanistic pathways of TMP-MMP in Thiol-Ene and Thiol-Epoxy click reactions.

Quantitative Catalyst Selection Matrix

To ensure optimal reaction kinetics and minimize side products, consult the following matrix to match your specific substrate and workflow with the correct catalytic system.

Table 1: Catalyst Selection Matrix for TMP-MMP Reactions

Reaction Type	Target Substrate	Recommended Catalyst	Optimal Concentration	Curing Conditions	Key Advantage
Thiol-Ene (Radical)	Electron-rich alkenes	DMPA (Photoinitiator)	1.0 - 2.0 wt%	UV (365 nm), 1-5 min	Ultra-fast, spatial control
Thiol-Ene (Michael)	Electron-poor alkenes	DBU or DPMP	0.5 - 1.0 mol%	Ambient, 10-30 min	No UV needed, high yield
Thiol-Epoxy (Thermal)	DGEBA / Epoxides	Latent Amine Precursors	0.5 - 2.0 phr	80-120 °C, 1-3 hrs	Extended pot-life
Thiol-Epoxy (Mild)	Sterically hindered epoxides	Tetraphenylphosphonium Chloride	2.0 - 5.0 mol%	Ambient / Aqueous, 2-12 hrs	Biocompatible, mild
Thiol-Epoxy (Photo)	Epoxides	Photobase Generators (PBGs)	1.0 - 3.0 wt%	UV/NIR, followed by dark cure	Deep curing, low shrinkage

Troubleshooting Guide & FAQs

Q: My TMP-MMP / DGEBA epoxy formulation cures prematurely in the mixing pot. How can I extend the pot-life without sacrificing final cure density? A: Premature curing is caused by the high ambient nucleophilicity of standard base catalysts (like 1-methylimidazole) reacting with the thiol at room temperature. To resolve this, switch to a latent amine precursor . Latent catalysts remain physically or chemically inactive at room temperature and only release the active base upon thermal triggering (typically >80 °C). This extends the pot-life from minutes to weeks while maintaining a sharp, controlled curing profile upon heating[2]. Alternatively, for UV-curable systems, employ photobase generators (PBGs) that release superbases only upon irradiation[3].

Q: I am trying to conjugate TMP-MMP to a sterically hindered drug precursor via a thiol-epoxy reaction, but harsh base catalysts degrade my substrate. What are the alternatives? A: Employ a "weak catalysis" approach using neutral quaternary phosphonium salts, such as Tetraphenylphosphonium Chloride (

). Unlike strong bases, this catalyst operates synergistically: the phosphonium ion acts as a soft Lewis acid to coordinate and activate the epoxide oxygen, while the chloride ion assists in the deprotonation of the TMP-MMP thiol. This enables near-quantitative conversion under ambient, solvent-free, or aqueous conditions (pH ~7.4), preserving sensitive biological substrates[4].

Q: My thiol-ene Michael addition is sluggish, and I am observing disulfide byproducts. How do I correct this? A: Disulfide formation occurs when ambient oxygen outcompetes the alkene for the thiolate anion. First, thoroughly degas your solvents by sparging with Argon for 15 minutes. Second, switch your catalyst to a nucleophilic phosphine like dimethylphenylphosphine (DPMP). Phosphines act as potent nucleophiles to initiate the Michael addition while simultaneously acting as reducing agents to suppress disulfide bond formation.

Fig 2. Logical decision tree for troubleshooting catalyst selection in TMP-MMP reactions.

Validated Experimental Protocols

Protocol A: Thermally Latent Base-Catalyzed Thiol-Epoxy Curing

Use this protocol when formulating bulk thermosets or adhesives where long working times are required.

• Preparation : Weigh TMP-MMP and DGEBA (Diglycidyl ether of bisphenol A) to achieve a strict 1:1 stoichiometric ratio of thiol to epoxide groups. Causality: Exact stoichiometry is critical in step-growth polymerizations to achieve maximum molecular weight and crosslink density.

• Catalyst Integration : Disperse 1.0 phr (parts per hundred resin) of a latent amine precursor (e.g., urea-based or encapsulated imidazole) into the resin mixture at 25 °C. Causality: Mixing below the activation temperature prevents premature base release, ensuring a long pot-life.

• Degassing : Subject the mixture to a vacuum (10 mbar) for 15 minutes. Causality: Removes entrapped air bubbles that act as stress concentrators and inhibit optical clarity in the final thermoset.

• Thermal Curing : Transfer the resin to a mold and heat to 100 °C for 2 hours. Causality: Thermal energy breaks the protective shell/bond of the latent catalyst, releasing the active nucleophile to initiate the ring-opening cascade.

• Self-Validation System : Monitor the formulation via rheometry prior to curing. A stable viscosity at 25 °C for >48 hours confirms successful catalyst latency. Post-cure, analyze the thermoset via FTIR; the complete disappearance of the S-H stretching band (~2570 cm⁻¹) and epoxide ring band (~915 cm⁻¹) validates quantitative conversion.

Protocol B: Biocompatible Aqueous Thiol-Epoxy Conjugation using Neutral Phosphonium Catalysis

Use this protocol for the mild functionalization of biological molecules or APIs.

• Substrate Solubilization : Dissolve the target biological epoxide (e.g., steroidal epoxide or glycidyl-modified peptide) and TMP-MMP in a biologically benign solvent system (e.g., PBS buffer/EtOH, pH 7.4).

• Catalyst Addition : Add 5 mol% of Tetraphenylphosphonium Chloride (

  ). Causality: provides "weak catalysis". The ion coordinates with the epoxide oxygen to increase its electrophilicity, while the ion assists in deprotonating the TMP-MMP thiol without raising the bulk pH.

• Reaction Incubation : Stir the mixture at ambient temperature (20-25 °C) for 4-6 hours. Causality: Ambient conditions prevent the thermal degradation of sensitive biological motifs while the synergistic catalysis drives the reaction to completion.

• Purification : Extract the resulting

  -hydroxy thioether using ethyl acetate, wash with brine, and dry over anhydrous .

• Self-Validation System : The reaction mixture must remain pH neutral (~7.4) throughout the process, confirming the absence of harsh basic species. Complete conversion is verified by TLC (using Ellman's reagent to confirm the absence of free thiols) and mass spectrometry (ESI-MS) confirming the exact mass of the TMP-MMP-substrate conjugate.

References

• Title: Photopolymerization Using Thiol–Epoxy 'Click' Reaction: Anionic Curing through Photolatent Superbases Source: ACS Polymers Au URL: [Link]

• Title: New catalysts for diglycidyl ether of bisphenol A curing based on thiol-epoxy click reaction Source: European Polymer Journal URL: [Link]

• Title: Thiol-Epoxy Click Chemistry: Neutral Quaternary Phosphonium-Promoted Weak Catalysis for Alkylation of Thiols Source: ACS Sustainable Chemistry & Engineering URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. upcommons.upc.edu [upcommons.upc.edu]
• 3. Photopolymerization Using Thiol-Epoxy 'Click' Reaction: Anionic Curing through Photolatent Superbases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

strategies to control crosslinking density with 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

The following guide serves as a Technical Support Center for researchers utilizing Trimethylolpropane tris(3-mercaptopropionate) (TMPTMP) and its derivatives to control crosslinking density in polymer networks.

Current Status: Operational | Tier: Advanced Application Support[1]

Welcome, Colleague. You are likely working with 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate or its commercially dominant tris-functional homologue, TMPTMP (CAS: 33007-83-9).[1]

In high-fidelity network formation—whether for hydrogels, optical coatings, or polyHIPEs—"controlling density" is often a euphemism for minimizing structural defects while tuning the mesh size ($ \xi $).[1] This guide moves beyond basic stoichiometry into the kinetics and thermodynamics of thiol-mediated networking.

Part 1: The Molecule & The Mechanism

Critical Distinction: Before proceeding, verify your exact reagent structure.

• Molecule A: The Mono-Ester (CAS 67905-23-1) [1][2]

  • Name: 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate.[1][2][3][4]

  • Functionality: 1 Thiol, 2 Hydroxyls.[1]

  • Role:Chain Transfer Agent / Density Reducer. It cannot form a network alone via thiol-ene chemistry.[1] It acts as a "capping" agent or linear extender unless you also react the hydroxyls (e.g., with isocyanates).[1]

• Molecule B: The Tris-Ester (CAS 33007-83-9) [1][5][6]

  • Name: Trimethylolpropane tris(3-mercaptopropionate) (TMPTMP).[1]

  • Functionality: 3 Thiols.[1][7][8]

  • Role:The Crosslinker. This is the industry standard for generating high-density networks.

This guide assumes you are using Molecule B (TMPTMP) for crosslinking, or Molecule A to modulate (lower) the density of a B-based network.[1]

Part 2: Strategies for Density Control

Strategy 1: The "r-Ratio" (Stoichiometric Tuning)

The most potent lever for crosslinking density (

) is the ratio of thiol groups to ene (alkene/alkyne) groups, defined as $ r = [SH] / [Ene] $.[1]

• Maximum Density ($ r = 1.0 $): In an ideal step-growth system, 1:1 stoichiometry yields the highest crosslinking density.[1]

• Density Reduction ($ r \neq 1.0 $):

  • Thiol-Lean ($ r < 1 $): Leaves unreacted double bonds.[1] Result: Stiffer chains (due to alkene rigidity) but lower network connectivity.[1]

  • Thiol-Rich ($ r > 1 $): Leaves pendant thiol chains ("dangling ends").[1] Result: Softer, stickier gels; surface functionalized with free -SH groups (useful for post-functionalization).[1]

Strategy 2: Competitive Kinetics (Solvent & pH)

Unlike chain-growth (acrylate) systems, TMPTMP networks are step-growth.[1] Defects—specifically primary cyclization —are the enemy of density.

• The Dilution Effect:

  • High monomer concentration

    Intermolecular bonding (High Density).[1]

  • High solvent concentration

    Intramolecular cyclization (Loops).[1]

  • Guidance: To lower density without changing chemistry, dilute the precursor solution. To maximize density, reduce solvent to the minimum required for solubility.

• pH Control (Thiol-Michael Addition):

  • If reacting TMPTMP with acrylates/vinyl sulfones (Michael Addition), pH controls the thiolate anion concentration ($ -S^- $).[1]

  • High pH (>8.0): Rapid gelation.[1] Often traps defects because the network "locks" before chains can relax into optimal configurations.

  • Low pH (<7.0): Slower gelation.[1] Allows for a more homogeneous network with higher effective crosslinking density.[1]

Strategy 3: The "Mono-Ester" Modulation

If you possess the mono-ester (CAS 67905-23-1), use it as a Chain Transfer Agent .[1]

• Protocol: Replace 5–20 mol% of your TMPTMP crosslinker with the mono-ester.[1]

• Mechanism: The mono-ester reacts with a growing chain but cannot crosslink further (via the thiol path). It effectively "cuts" the network node, increasing the molecular weight between crosslinks (

  ) and increasing elasticity.

Part 3: Visualization of Control Logic

The following diagram illustrates the decision matrix for tuning mechanical properties using TMPTMP.

Caption: Logic flow for manipulating crosslinking density ($ \rho_x

\xi $) in TMPTMP networks.

Part 4: Troubleshooting & FAQs

Q1: My hydrogel is opaque/cloudy. Is this a crosslinking density issue?

Diagnosis: Likely a Phase Separation issue, not density per se. Root Cause: TMPTMP is hydrophobic (Water solubility ~320 mg/L).[1] If you are reacting it with hydrophilic backbones (like PEG-DA) in water, the TMPTMP may precipitate before reacting.[1] Fix:

• Co-solvent: Add Ethanol or DMSO (10–20%) to the aqueous phase to solubilize TMPTMP.[1]

• Surfactant: If making a PolyHIPE or emulsion, ensure your HLB value is correct for the oil phase.[1]

• Switch Reagent: If water solubility is strict, use ethoxylated-TMPTMP (PEGylated version), though this changes the mesh size.[1]

Q2: The surface of my coating is tacky/sticky. Did the crosslinking fail?

Diagnosis: Oxygen Inhibition (if Acrylate) or Off-Stoichiometry (if Thiol-Ene).[1] Analysis:

• Thiol-Ene Advantage:[1][8][9] Standard thiol-ene systems are resistant to oxygen inhibition because the thiyl radical abstracts hydrogen from oxygenated species, re-initiating the chain.

• The Fix: If sticky, you likely have excess thiol ($ r > 1 $).[1] The surface is covered in unreacted -SH groups.[1]

• Protocol: Wash the surface with a solvent (ethanol) or adjust your initial ratio to slightly ene-rich ($ r = 0.95 $) to ensure all thiols are consumed.[1]

Q3: Reaction happens too fast to mix (Instant Gelation).

Diagnosis: Uncontrolled Michael Addition. Context: You are likely mixing TMPTMP with an acrylate/maleimide at pH > 7.5. Fix:

• Acidify: Add a trace of acetic acid to lower pH to ~5.0. This arrests the reaction.

• Photo-Trigger: Switch to a photo-base generator (PBG) or radical photo-initiator (Irgacure 2959/LAP) so you control when gelation starts.[1]

Part 5: Standardized Protocol

Protocol: Controlled Thiol-Ene Photopolymerization

Objective: Create a defect-free network with defined density.[1]

Parameter	Specification	Notes
Thiol Component	TMPTMP (Tris)	Purify to remove mono/di-ester impurities if high modulus is required.[1]
Ene Component	PEG-Norbornene or PEG-Allyl Ether	Norbornene yields faster kinetics and higher conversion than allyl ethers.[1]
Stoichiometry	1:1 (Molar ratio of SH:C=C)	Critical: Calculate based on functional group moles, not weight.[1]
Initiator	LAP (0.05 wt%) or I2959	Lithium phenyl-2,4,6-trimethylbenzoylphosphinate (LAP) for 405nm curing.[1]
Solvent	DMF, DMSO, or Toluene	Avoid water unless using co-solvents.[1]

Step-by-Step:

• Calculate Equivalents: Determine moles of alkene groups. Add exactly 1.0 equivalent of thiol groups (TMPTMP MW = 398.56 g/mol ; Equivalent Weight = ~132.8 g/mol per thiol).[1]

• Solubilization: Dissolve ene-monomer and TMPTMP separately in the minimum necessary solvent.

• Mixing: Combine solutions. Vortex vigorously for 30 seconds.[1]

• Degassing: Although oxygen inhibition is low, degassing (N2 purge 2 mins) prevents bubble formation during rapid exotherms.[1]

• Curing: Expose to UV/Vis light (intensity ~10 mW/cm²).[1]

  • Tip: If using TMPTMP, the reaction is step-growth.[1][10] Gelation occurs late (at high conversion, typically $ p_c \approx 0.58 $ for thiol-ene).[1] Ensure full cure time (5–10 mins).

References

• Roper, T. M., et al. (2004).[1][11] Photopolymerization of pigmented thiol-ene systems. Polymer. Link[1]

  • Relevance: Establishes TMPTMP's resistance to oxygen inhibition and kinetics in coating applic

• Cramer, N. B., & Bowman, C. N. (2001).[1] Kinetics of thiol-ene and thiol-acrylate photopolymerizations with real-time Fourier transform infrared. Journal of Polymer Science Part A. Link[1]

  • Relevance: Foundational text on the step-growth mechanism and stoichiometry effects (

    -ratio) on network density.[1]

• Kharkar, P. M., Kiick, K. L., & Kloxin, A. M. (2013).[1] Designing degradable hydrogels for orthogonal control of cell microenvironments. Chemical Society Reviews.[1] Link[1]

  • Relevance: details the use of thiol-Michael addition (including TMPTMP derivatives) for hydrogel formation and density control via pH and stoichiometry.

• PubChem. (2025).[1] 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (Compound Summary). National Library of Medicine.[1] Link

  • Relevance: Verification of the mono-ester structure vs. the tris-ester crosslinker.

Sources

• 1. sfdchem.com [sfdchem.com]
• 2. 2,2-BIS(HYDROXYMETHYL)BUTYL 3-MERCAPTOPROPIONATE [drugfuture.com]
• 3. 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate | C9H18O4S | CID 106030 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate [drugs.ncats.io]
• 5. scbt.com [scbt.com]
• 6. 三羟甲基丙烷三(3-巯基丙酸酯) ≥95.0% | Sigma-Aldrich [sigmaaldrich.com]
• 7. Buy Trimethylolpropane tris(3-mercaptopropionate) | 33007-83-9 [smolecule.com]
• 8. radtech.org [radtech.org]
• 9. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 10. mdpi.com [mdpi.com]
• 11. "Photopolymerization of Pigmented Thiol-ene Systems" by T.M. Roper, T. Kwee et al. [aquila.usm.edu]

Technical Support Center: Scaling Up 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (TMP-Mono-MPA)

Welcome to the Advanced Application Support Center. Scaling up the production of[1] (CAS 67905-23-1)—commonly referred to as Trimethylolpropane mono(3-mercaptopropionate)—presents a unique set of chemical engineering challenges.

As a trifunctional polyol, Trimethylolpropane (TMP) inherently resists selective monoesterification. When reacted with 3-mercaptopropionic acid (3-MPA), the statistical probability of over-esterification, combined with the thermal instability of the thiol moiety, frequently leads to complex, low-yield mixtures. This guide provides field-proven troubleshooting strategies, causality-driven FAQs, and a self-validating Standard Operating Procedure (SOP) to help you achieve high-purity monoester at scale.

Part 1: Reaction Pathway & Selectivity Challenges

Reaction pathway and common side reactions during direct esterification.

Q: Despite using a strict 1:1 molar ratio of TMP to 3-MPA, my scale-up yields a complex mixture of mono-, di-, and tri-esters. Why does this happen, and how can I force selectivity?

The Causality: TMP possesses three sterically identical primary hydroxyl groups. Direct esterification follows a Poisson distribution; once the monoester forms, its remaining two hydroxyl groups are nearly as reactive as the hydroxyls on unreacted TMP. Consequently, a 1:1 stoichiometry will mathematically yield approximately 33% unreacted TMP, 33% monoester, and a mix of di- and tri-esters. The Solution: To shift the equilibrium, you must either use a massive kinetic excess of TMP (e.g., 5:1 to 10:1 ratio) to dilute the probability of secondary collisions, or utilize a protection-deprotection strategy (detailed in the SOP below) to physically block two of the three hydroxyl sites.

Q: My product is yellowing and increasing in viscosity during the reaction. NMR shows a loss of the free thiol signal. What is the mechanism of failure?

The Causality: The mercaptan (-SH) group is highly susceptible to oxidative coupling, forming disulfide dimers (R-S-S-R) in the presence of trace oxygen and heat[1]. Furthermore, at prolonged high temperatures (>130°C), the thiol can undergo nucleophilic attack on unreacted alkenes (if impurities exist) or undergo thioetherification. The Solution: Implement strict anaerobic conditions. Sparge the reactor with Argon (which is heavier than N2 and provides a better blanket) for 30 minutes prior to heating. Introduce 500 ppm of an antioxidant, such as Butylated hydroxytoluene (BHT) or Triphenylphosphine (TPP), to scavenge trace radicals and reduce incidental disulfides back to free thiols.

Part 2: Quantitative Troubleshooting Matrix

To rapidly diagnose scale-up failures, compare your analytical markers against this causality matrix:

Symptom / Analytical Marker	Root Cause (Causality)	Corrective Action (Scale-Up Solution)
High Diester (>15% by GC/HPLC)	Statistical over-esterification due to 1:1 stoichiometry.	Increase TMP kinetic excess (5:1) or switch to the ketal-protected synthetic route.
Disulfide Formation (>5% by NMR)	Thiol oxidation driven by elevated temperatures and trace O₂.	Sparge reactor with Argon; add 500 ppm Triphenylphosphine (TPP) as an antioxidant.
Product Yellowing / Foul Odor	Thioetherification or thermal degradation during standard distillation.	Abandon batch distillation; utilize Wiped Film Evaporation (WFE) to minimize residence time.
Low Conversion (<50%)	Inefficient water removal shifting the esterification equilibrium backwards.	Enhance vacuum during esterification; use a Dean-Stark trap with an azeotropic solvent (Toluene).

Part 3: Downstream Processing & Purification

Q: Conventional vacuum distillation degrades my monoester before it vaporizes. How can I separate the monoester from unreacted TMP and diesters?

The Causality: TMP esters have exceptionally high boiling points. Under standard vacuum (e.g., 10-50 mbar), the temperatures required for vaporization exceed the thermal degradation threshold of the thioester bond, leading to cleavage, oxidation, and polymerization. The Solution: Transition to[2]. WFE mechanically spreads the crude mixture into a thin film against a heated cylinder under deep vacuum (<0.01 mbar). This reduces the thermal residence time to merely 5-15 seconds, allowing for vaporization without thermal degradation[2][3].

Two-stage Wiped Film Evaporation (WFE) workflow for monoester purification.

Part 4: Standard Operating Procedure (SOP) - Ketal-Protected Scale-Up Workflow

To bypass the statistical limitations of direct esterification, this self-validating protocol utilizes reversible ketalization. By temporarily masking two hydroxyl groups, 100% mono-selectivity is structurally guaranteed.

Phase 1: Protection (Ketalization)

• Reaction: Charge a reactor with TMP (1.0 eq), Acetone (5.0 eq), and p-Toluenesulfonic acid (0.01 eq). Stir at room temperature.

• Causality: Acetone reacts with two of the three hydroxyls to form a stable 1,3-dioxane ring (isopropylidene acetal), leaving exactly one primary hydroxyl exposed.

• Self-Validation: Monitor via TLC (Hexane:EtOAc 1:1). The reaction is complete when the highly polar TMP spot disappears, replaced by a single, less polar spot. Quench with NaHCO₃ to prevent reversal.

Phase 2: Selective Esterification

• Reaction: Add 3-MPA (1.05 eq) and a catalytic amount of N,N'-Dicyclohexylcarbodiimide (DCC) / 4-Dimethylaminopyridine (DMAP) in Dichloromethane (DCM) at 0°C, warming to ambient temperature.

• Causality: Steglich esterification allows for bond formation at room temperature. By avoiding high-heat reflux conditions, you completely bypass the thermal oxidation of the thiol group.

• Self-Validation: The formation of a white precipitate (Dicyclohexylurea, DCU) serves as a visual, stoichiometric indicator of reaction progress. Filter to remove DCU once precipitation ceases.

Phase 3: Deprotection & Final Polish

• Reaction: Treat the filtered intermediate with 1M HCl in THF/Water (1:1) for 2 hours at 40°C.

• Causality: Mild aqueous acid selectively hydrolyzes the acetal, releasing acetone and regenerating the two free hydroxyls, yielding the pure TMP-Mono-MPA.

• Self-Validation: Perform ¹H-NMR. The complete disappearance of the sharp singlet at ~1.4 ppm (isopropylidene methyls) confirms 100% deprotection.

• Final Polish: Pass the crude oil through a single-stage Wiped Film Evaporator at 120°C / 0.1 mbar to strip residual solvents, water, and trace unreacted 3-MPA, isolating the pure monoester[2].

References

• National Center for Biotechnology Information. "2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate | C9H18O4S | CID 106030." PubChem Database. Available at:[Link]

• Bothsh News. "The Application of Wiped Film Short Path Distillation Machine." Bothsh Separation Technology. Available at:[Link]

• Google Patents. "Transesterified oils (US6278006B1) - Short Path Distillation of Polyol Esters." United States Patent and Trademark Office.

Sources

• 1. 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate | C9H18O4S | CID 106030 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. News - The Application of Wiped Film Short Path Distillation Machine [bothsh.com]
• 3. US6278006B1 - Transesterified oils - Google Patents [patents.google.com]

Technical Support Center: Refining Initiator Concentration for 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate Photopolymerization

Welcome to the Application Scientist Support Portal. For researchers and drug development professionals utilizing photo-click chemistry, 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (also known as trimethylolpropane mono-3-mercaptopropionate) presents a unique mechanistic profile. As a monothiol equipped with a diol tail, it acts primarily as a chain transfer agent or a reactive diluent to graft hydroxyl functionality onto polymer backbones rather than forming a crosslinked network on its own[1].

In thiol-ene and thiol-acrylate systems, the concentration of your photoinitiator (PI) is the absolute fulcrum of reaction kinetics. Miscalibrating this concentration leads to cascading failures: incomplete conversion, poor depth of cure, or compromised mechanical properties. This guide provides the causal logic, self-validating protocols, and troubleshooting steps required to master this specific photopolymerization workflow.

The Causality of Initiator Concentration

Photopolymerization is a delicate balance of radical generation and light attenuation. The thiol-ene reaction proceeds via a step-growth radical mechanism that is highly efficient but completely dependent on the initial burst of primary radicals to overcome the activation energy barrier[2].

• Under-initiation (Too Low): Insufficient PI concentration (e.g., < 0.1 mM) fails to generate enough primary radicals to outpace oxygen inhibition at the surface. This results in a tacky finish and significantly delayed gelation times[3].

• Over-initiation (Too High): Excessive PI (e.g., > 10 mM) triggers the Inner Filter Effect . The top layer of the formulation absorbs all incoming UV photons, preventing light from penetrating deeper into the sample. Furthermore, an overabundance of primary radicals leads to bi-molecular termination (radicals reacting with each other rather than the monomer), which truncates chain length and weakens the final material[4].

Fig 1. Step-growth mechanism of thiol-ene photopolymerization driven by primary radicals.

Self-Validating Protocol: Empirical Optimization of PI Concentration

To find the exact PI concentration for your specific ene-monomer pairing, you must run an empirical titration. This protocol uses in situ rheology to create a self-validating feedback loop: the mechanical output directly verifies the chemical input.

Step-by-Step Methodology:

• Monomer Preparation: Combine 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate with your target multi-ene monomer. Calculate the stoichiometric ratio strictly based on the single thiol group (1:1 molar ratio of –SH to C=C).

• Initiator Stock Preparation: Prepare a 100 mM stock solution of a Type I photoinitiator (e.g., or Irgacure 2959) in a compatible solvent (water or ethanol)[3].

• Concentration Gradient: Aliquot the monomer mixture into five separate vials. Spike each with the PI stock to achieve final concentrations of: 0.1 mM, 0.5 mM, 1.0 mM, 5.0 mM, and 10.0 mM.

• In Situ Rheological Monitoring: Place 50 µL of each formulation onto a rheometer equipped with a UV-transparent quartz bottom plate.

• Photocuring & Validation: Expose the sample to 365 nm UV light at an intensity of 10 mW/cm². Monitor the storage modulus (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  ) and loss modulus ( ). The exact moment crosses is your gel point . The plateau of indicates complete conversion.

• Depth Profiling (Post-Cure): Remove the cured pucks, wash with a solvent (e.g., acetone) to remove unreacted monomer, and measure the final thickness with a micrometer to validate the curing depth (

  )[2].

Quantitative Impact of PI Concentration (at 10 mW/cm², 365 nm)

PI Concentration (LAP)	Time to Gel Point (s)	Max Curing Depth ( )	Surface Tackiness	Optimal Application Profile
0.1 mM	> 60.0	> 5.0 mm	High	Deep casting, low-cytotoxicity bio-inks
1.0 mM	~ 10.0	3.5 mm	Low	Standard hydrogels & functional coatings
5.0 mM	< 5.0	1.5 mm	None	Thin films, surface grafting
10.0 mM	< 2.0	< 0.5 mm	None	High-resolution 3D micro-patterning

(Note: Data synthesized from standard thiol-ene kinetics. High PI concentrations drastically reduce curing depth due to light attenuation[3][4].)

Troubleshooting Guides & FAQs

Fig 2. Logical troubleshooting tree for initiator concentration and curing anomalies.

Q1: I am trying to 3D print a 5mm thick part, but the bottom layers remain liquid. Should I increase the initiator concentration?

No. Counterintuitively, you must decrease the initiator concentration. When you increase PI concentration, the molecules at the very surface of the resin absorb nearly 100% of the UV photons. This prevents light from traveling down the Z-axis (the inner filter effect). By lowering the PI concentration (e.g., dropping from 5.0 mM to 1.0 mM), you allow photons to penetrate deeper into the resin vat, significantly increasing your curing depth (

)[2].

Q2: Why is the surface of my coating remaining tacky despite prolonged UV exposure?

This is classic oxygen inhibition. While thiol-ene reactions are generally more resistant to oxygen inhibition than pure acrylates, the surface layer is still vulnerable. Atmospheric oxygen scavenges primary radicals to form stable peroxy radicals, halting propagation. Solution: You have two choices. Either increase the PI concentration slightly to overwhelm the oxygen with a flood of primary radicals, or physically remove the oxygen by curing under an inert nitrogen (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) blanket or a glass coverslip.

Q3: My formulation containing 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate is gelling in the amber storage bottle before I even expose it to UV. How do I fix this without changing my optimized PI concentration?

You are experiencing a "dark reaction." Thiol-ene mixtures are thermodynamically driven to react and can be prematurely initiated by trace metal impurities or ambient thermal energy. To stabilize the formulation without altering your photopolymerization kinetics, introduce a radical inhibitor. Research demonstrates that adding at concentrations between 9 mM and 90 mM efficiently scavenges stray radicals during storage, extending shelf life from days to months without hindering the UV-triggered cure[5].

Q4: Does the diol functionality of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate interfere with the photoinitiator?

Chemically, no; structurally, yes. The hydroxyl groups do not quench the photoinitiator. However, because this molecule is a monothiol, it cannot form a 3D crosslinked network if reacted solely with a di-ene—it will act as a chain terminator, resulting in a linear or branched viscous liquid rather than a solid gel. Researchers typically use this specific monomer to graft diol functionality onto a polymer backbone. If your formulation is failing to solidify, the issue is likely your monomer stoichiometry (lack of multi-functional crosslinkers), not your PI concentration[1].

References

• PubChem. "2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate | C9H18O4S | CID 106030". National Center for Biotechnology Information. URL:[Link]

• McCall, J. D., & Anseth, K. S. (2012). "Thiol–Ene Photopolymerizations Provide a Facile Method To Encapsulate Proteins and Maintain Their Bioactivity". Biomacromolecules. URL:[Link]

• Alarcon, R. T., et al. (2025). "Thiol-Ene Photopolymerization and 3D Printing of Non-Modified Castor Oil Containing Bio-Based Cellulosic Fillers". Polymers. URL:[Link]

• Esfandiari, P., et al. (2013). "Efficient stabilization of thiol-ene formulations in radical photopolymerization". Journal of Polymer Science Part A: Polymer Chemistry. URL:[Link]

Sources

• 1. 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate | C9H18O4S | CID 106030 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Thiol–Ene Photopolymerizations Provide a Facile Method To Encapsulate Proteins and Maintain Their Bioactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scispace.com [scispace.com]

Reference Data & Comparative Studies

comparison of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate with other thiol crosslinkers

Executive Summary

The rational design of biomaterials, particularly for applications in drug delivery and tissue engineering, hinges on the precise control of network architecture. Thiol-based crosslinkers are a cornerstone of this field, offering versatile and efficient chemistries for the formation of biocompatible and often biodegradable polymer networks. This guide provides a comprehensive comparison of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate, a unique bifunctional thiol, with other industry-standard thiol crosslinkers: the bi-functional Ethylene glycol di(3-mercaptopropionate) (GDMP), the tri-functional Trimethylolpropane tris(3-mercaptopropionate) (TMPMP), and the tetra-functional Pentaerythritol tetrakis(3-mercaptopropionate) (PETMP). While extensive experimental data for 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate is not widely available in peer-reviewed literature, this guide will draw objective comparisons based on its chemical structure and established principles of polymer science, supported by data from its more common counterparts.

Introduction to Thiol-Based Crosslinking

Thiol-based crosslinking reactions have gained prominence due to their "click" chemistry characteristics: high efficiency, rapid reaction rates, and minimal byproducts. These reactions typically proceed via two primary mechanisms: thiol-ene and thiol-Michael additions. This versatility allows for the formation of everything from soft, pliable hydrogels to rigid, durable resins. The choice of a specific thiol crosslinker is a critical decision that dictates the final properties of the material, including its mechanical strength, degradation profile, and biocompatibility.

The functionality of the thiol crosslinker—the number of thiol (-SH) groups per molecule—is a key determinant of the resulting network's properties. A higher functionality generally leads to a higher crosslink density, which in turn increases the material's stiffness and reduces its swelling capacity.

Chemical Structures and Foundational Properties

A direct comparison of the molecular architecture of these crosslinkers reveals fundamental differences that influence their performance.

Compound Name	Abbreviation	Chemical Structure	Functionality	Molecular Weight ( g/mol )
2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate	-		2 (-SH), 2 (-OH)	222.30[1]
Ethylene glycol di(3-mercaptopropionate)	GDMP		2	238.32
Trimethylolpropane tris(3-mercaptopropionate)	TMPMP		3	398.56[2]
Pentaerythritol tetrakis(3-mercaptopropionate)	PETMP		4	488.64[3]

2.1. A Unique Candidate: 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate stands out due to its bifunctional thiol nature combined with two additional hydroxyl (-OH) groups.[1][4][5] These hydroxyl groups can offer secondary functionalities, such as sites for further chemical modification or enhanced hydrophilicity and hydrogen bonding within the polymer network. This could potentially lead to materials with unique swelling characteristics and mechanical properties.

Core Reaction Mechanisms: A Deeper Dive

The performance of these crosslinkers is intrinsically linked to the chemical reactions they undergo to form a network.

3.1. Thiol-Ene "Click" Chemistry

The thiol-ene reaction is a radical-mediated addition of a thiol to an alkene (an "ene").[6][7] It can be initiated by light (photopolymerization) or heat. This reaction is highly efficient and proceeds via a step-growth mechanism, leading to more uniform network structures.[8][9]

Caption: Radical-mediated thiol-ene reaction mechanism.

3.2. Thiol-Michael Addition

The thiol-Michael addition is a nucleophilic conjugate addition of a thiol to an electron-deficient alkene, such as an acrylate or maleimide.[10][11][12] This reaction is typically base-catalyzed and offers the advantage of proceeding without the need for a radical initiator, which can be beneficial for applications involving sensitive biological molecules.[10][11]

Caption: Base-catalyzed thiol-Michael addition mechanism.

Comparative Performance Analysis

The choice of crosslinker directly impacts the macroscopic properties of the resulting polymer network.

4.1. Physical Properties

The physical state and properties of the neat crosslinkers are important for handling and formulation.

Property	2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate	GDMP	TMPMP	PETMP
Appearance	Data not available	Colorless to slightly yellow liquid	Viscous, colorless liquid	Colorless liquid
Density (g/mL at 25°C)	Data not available	~1.23	~1.21[2]	~1.28
Boiling Point	Data not available	~358.7°C at 760 mmHg	~220°C at 0.3 mmHg[2]	~275°C at 1 mmHg
Solubility in Water	Data not available	Insoluble	Insoluble	Insoluble

4.2. Predicted Impact on Network Properties

While direct experimental data for 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate is scarce, we can infer its potential performance based on its structure in comparison to its counterparts.

Performance Parameter	2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (Inferred)	GDMP	TMPMP	PETMP
Crosslink Density	Low to Moderate	Low	Moderate	High
Gelation Time	Potentially slower than higher functionality crosslinkers	Generally slower than TMPMP and PETMP	Faster than GDMP	Fastest
Mechanical Strength (Tensile/Storage Modulus)	Lower	Lower	Higher	Highest
Flexibility / Elongation at Break	Higher	Higher	Lower	Lowest
Swelling Ratio	Higher	Higher	Lower	Lowest

• Crosslink Density and Mechanical Properties: The crosslink density is directly proportional to the functionality of the crosslinker. Therefore, networks formed with PETMP are expected to have the highest crosslink density, resulting in the highest stiffness and mechanical strength, but also the lowest flexibility. Conversely, bifunctional crosslinkers like GDMP and 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate would create more flexible networks with lower mechanical strength. The hydroxyl groups on 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate could potentially increase inter-chain hydrogen bonding, leading to a modest increase in mechanical strength compared to GDMP.

• Gelation Kinetics: Higher functionality crosslinkers like PETMP generally lead to faster gelation times as they can form network junctions more rapidly.[10]

• Swelling Behavior: A higher crosslink density restricts the ability of the polymer network to absorb solvent, leading to a lower swelling ratio. Therefore, hydrogels made with PETMP would be expected to swell less than those made with TMPMP, GDMP, or 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate. The hydrophilic hydroxyl groups on 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate may lead to a higher swelling ratio compared to GDMP.

Experimental Protocols

To provide a practical context, the following are generalized protocols for hydrogel synthesis and characterization.

5.1. Protocol: Hydrogel Synthesis via Thiol-Ene Photopolymerization

This protocol describes the formation of a hydrogel using a thiol crosslinker and a polymer functionalized with "ene" groups (e.g., norbornene-functionalized hyaluronic acid).

Caption: Experimental workflow for hydrogel synthesis.

Step-by-Step Methodology:

• Prepare Precursor Solution: Dissolve the 'ene'-functionalized polymer (e.g., 4-arm PEG-Norbornene) in a suitable buffer (e.g., PBS at pH 7.4) to the desired concentration.

• Add Photoinitiator: Add a photoinitiator, such as Lithium phenyl-2,4,6-trimethylbenzoylphosphinate (LAP), to the solution and mix thoroughly.

• Add Crosslinker: Add the thiol crosslinker (e.g., PETMP, TMPMP, GDMP, or 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate) to the solution at the desired stoichiometric ratio of thiol to ene groups.

• Mix and Cast: Vortex the solution to ensure homogeneity and then pipette the desired volume into a mold (e.g., a PDMS mold).

• Cure: Expose the solution to UV light of the appropriate wavelength (e.g., 365 nm) for a specified time to initiate crosslinking.

• Equilibrate: After gelation, remove the hydrogel from the mold and place it in a fresh buffer to swell and allow any unreacted components to diffuse out.

5.2. Protocol: Swelling Ratio Measurement

The swelling ratio provides insight into the crosslink density of the hydrogel network.

• Initial Measurement: After equilibration, gently blot the surface of the hydrogel to remove excess water and record its swollen weight (Ws).

• Lyophilization: Freeze-dry the hydrogel until all water has been removed.

• Final Measurement: Record the dry weight of the hydrogel (Wd).

• Calculation: Calculate the swelling ratio using the following formula: Swelling Ratio = (Ws - Wd) / Wd

Conclusion and Future Outlook

The selection of a thiol crosslinker is a critical parameter in the design of polymer networks for advanced applications.

• Pentaerythritol tetrakis(3-mercaptopropionate) (PETMP) is ideal for creating strong, rigid networks where high mechanical strength and low swelling are required.

• Trimethylolpropane tris(3-mercaptopropionate) (TMPMP) offers a balance between mechanical strength and flexibility.

• Ethylene glycol di(3-mercaptopropionate) (GDMP) is suited for applications requiring more flexible and highly swollen networks.

• 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate , while not extensively characterized, presents an intriguing option. Its bifunctional nature suggests it will form flexible networks, while its hydroxyl groups could enhance hydrophilicity and provide sites for secondary functionalization. This makes it a promising candidate for applications where high water content and potential for further chemical modification are desirable.

Further research is warranted to fully characterize the performance of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate and to explore how its unique structure can be leveraged to create novel biomaterials with tailored properties.

References

• Mechanistic Kinetic Modeling of Thiol–Michael Addition Photopolymerizations via Photocaged “Superbase” Generators - PMC. (URL: [Link])

• Understanding Different Types of Crosslinking in Polymers - Ebeam Machine. (URL: [Link])

• Effect of Swelling Ratio of Injectable Hydrogel Composites on Chondrogenic Differentiation of Encapsulated Rabbit Marrow Mesenchymal Stem Cells In Vitro - PMC. (URL: [Link])

• Macro-, Micro- and Nanomechanical Characterization of Crosslinked Polymers with Very Broad Range of Mechanical Properties - PMC. (URL: [Link])

• Gelation Kinetics from Rheological Experiments - TA Instruments. (URL: [Link])

• Thiol-ene reaction – Knowledge and References - Taylor & Francis. (URL: [Link])

• Thia-Michael Reaction: The Route to Promising Covalent Adaptable Networks - Semantic Scholar. (URL: [Link])

• Thiol-ene reaction - Wikipedia. (URL: [Link])

• Swelling and Mechanical Properties of Polyelectrolyte Hydrogels: Effect of Crosslinker. (URL: [Link])

• Gelation Kinetics‐Structure Analysis of pH‐triggered Low Molecular Weight Hydrogelators. (URL: [Link])

• The Effects of Cross-Linking Agents on the Mechanical Properties of Poly (Methyl Methacrylate) Resin - MDPI. (URL: [Link])

• Investigation of Swelling Behavior and Mechanical Properties of a pH-Sensitive Superporous Hydrogel Composite - Brieflands. (URL: [Link])

• Pentaerythritol tetrakis(3-mercaptopropionate) - Wikipedia. (URL: [Link])

• The Thiol-Michael Addition Click Reaction: A Powerful and Widely - datapdf.com. (URL: [Link])

• Ethylene glycol bis(3-mercaptopropionate) - Chem-Impex. (URL: [Link])

• Michael addition reaction - Wikipedia. (URL: [Link])

• A Comparative Study between Thiol‐Ene and Acrylate Photocrosslinkable Hyaluronic Acid Hydrogel Inks for Digital Light Processing - PMC. (URL: [Link])

• TMPMP - Trimethylolpropane Tris(3-mercaptopropionate) Thiol Monomer. (URL: [Link])

• A Comparative Study between Thiol‐Ene and Acrylate Photocrosslinkable Hyaluronic Acid Hydrogel Inks for Digital Light Processing - ResearchGate. (URL: [Link])

• A Comparative Study between Thiol‐Ene and Acrylate Photocrosslinkable Hyaluronic Acid Hydrogel Inks for Digital Light Processing - PMC. (URL: [Link])

• TMPMP - Trimethylolpropane Tris(3-mercaptopropionate) Thiol Monomer. (URL: [Link])

• A Comparative Study between Thiol‐Ene and Acrylate Photocrosslinkable Hyaluronic Acid Hydrogel Inks for Digital Light Processing - ResearchGate. (URL: [Link])

• 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate | C9H18O4S | CID 106030 - PubChem. (URL: [Link])

• 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate - Inxight Drugs. (URL: [Link])

• 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate - Inxight Drugs. (URL: [Link])

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• 2. nbinno.com [nbinno.com]
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• 5. The Effects of Cross-Linking Agents on the Mechanical Properties of Poly (Methyl Methacrylate) Resin [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Rational design of polymer networks – Macromolecular Engineering Laboratory | ETH Zurich [macro.ethz.ch]
• 8. Gelation time characterization method for polyvinyl alcohol-based hydrogel | VNUHCM Journal of Science and Technology Development [stdj.scienceandtechnology.com.vn]
• 9. ebeammachine.com [ebeammachine.com]
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• 11. tainstruments.com [tainstruments.com]
• 12. Effect of Swelling Ratio of Injectable Hydrogel Composites on Chondrogenic Differentiation of Encapsulated Rabbit Marrow Mesenchymal Stem Cells In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

performance evaluation of coatings containing 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

An in-depth technical evaluation for researchers, polymer chemists, and drug development professionals designing next-generation bio-functional coatings.

The Paradigm Shift in Bio-Functional Coatings

Historically, drug-eluting coatings for medical devices (such as cardiovascular stents or localized subcutaneous depots) have relied on the physical entrapment of therapeutics within a passive polymer matrix. While simple to manufacture, this approach inevitably leads to unpredictable burst release kinetics and limits the ability to tune the microenvironment[1].

To achieve zero-order, stimuli-responsive drug release, the field has shifted toward covalent drug conjugation. However, functionalizing a polymer backbone without compromising its elastomeric properties remains a profound challenge. Enter 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (commonly referred to as Trimethylolpropane mono(3-mercaptopropionate) or TMP-monoMP ).

Unlike traditional tri-functional thiols that force polymers into rigid, highly crosslinked networks, TMP-monoMP is an asymmetric

monomer. It features two primary hydroxyl groups and one primary thiol group. This unique architecture allows the hydroxyls to participate in step-growth polyurethane synthesis, leaving the thiol group "pendant" (hanging off the linear backbone) for highly efficient, post-polymerization "click" functionalization[2].

Structural & Functional Comparison Guide

To understand the superior performance of TMP-monoMP in drug delivery coatings, it must be evaluated against the industry standards: traditional physical blending and networks crosslinked with the tri-ester equivalent, Trimethylolpropane tris(3-mercaptopropionate) (TMPMP).

Table 1: Performance Matrix of Polyurethane (PU) Coating Strategies

Performance Parameter	TMP-monoMP (Pendant Thiol PU)	TMPMP (Tri-Thiol Network)	Standard PU (Physical Blending)
Polymer Architecture	Linear / Thermoplastic	Highly Crosslinked Thermoset	Linear / Thermoplastic
Coating Flexibility	High (Elastomeric, tunable )	Low (Brittle, high modulus)	High (Elastomeric)
Drug Loading Mechanism	Covalent (Thiol-Ene / Michael Addition)	Entrapment during UV curing	Non-covalent physical entrapment
Release Kinetics	Zero-order; Stimuli-responsive (Redox/pH)	Highly restricted diffusion	Initial burst release; Fickian diffusion
Bioconjugation Efficiency	>90% (Post-coating click reaction)	Variable (Steric hindrance limits yield)	N/A
Solvent Processability	Excellent (Soluble in THF, DMF)	Poor (Insoluble once cured)	Excellent

The Causality of Architecture: The tri-thiol TMPMP forces a high crosslink density, which drastically reduces the free volume of the polymer, restricting drug diffusion and making the coating too brittle for expandable devices like stents. Conversely, TMP-monoMP yields a linear polyurethane. The elastomeric properties are preserved, while the pendant thiols act as highly reactive anchors for therapeutic agents.

System Workflows & Visualizations

The integration of TMP-monoMP into a coating workflow involves two distinct phases: the synthesis of the reactive backbone, followed by the orthogonal bioconjugation of the drug.

Caption: Synthesis of pendant-thiol polyurethane and drug conjugation via thiol-ene click chemistry.

Once the drug is tethered, the release kinetics are dictated by the nature of the linker (e.g., ester vs. disulfide) rather than the bulk degradation of the polymer matrix. This allows for precise, stimuli-responsive therapeutic delivery[3].

Caption: Stimuli-responsive drug release pathways from TMP-monoMP functionalized coatings.

Self-Validating Experimental Methodologies

To ensure reproducibility and scientific integrity, the following protocols are designed with built-in causality checks.

Protocol 1: Synthesis of Pendant-Thiol Polyurethane (PU-SH)

Objective: Synthesize a linear thermoplastic polyurethane while preventing the thiol group of TMP-monoMP from prematurely reacting with the isocyanate. Causality & Design Choice: Isocyanates can undergo side reactions with thiols to form thiourethanes. To exclusively favor the hydroxyl-isocyanate reaction, we utilize a strict prepolymer method and a Bismuth-based catalyst (e.g., Bismuth Neodecanoate). Bismuth catalysts exhibit a significantly higher kinetic selectivity for primary alcohols over thiols compared to traditional tin catalysts (like DBTDL), preserving the pendant thiol for post-polymerization functionalization.

Step-by-Step Workflow:

• Prepolymer Synthesis: In a nitrogen-purged reactor, melt 10 mmol of poly(caprolactone) diol (PCL,

  2000). Add 20 mmol of isophorone diisocyanate (IPDI) and 0.05 wt% Bismuth Neodecanoate. Stir at 80°C for 2 hours.

  • Validation Check: Monitor via FTIR. The reaction is complete when the NCO stretching band at 2270 cm⁻¹ reaches exactly 50% of its initial integration area, indicating a perfect NCO-terminated prepolymer.

• Chain Extension: Cool the reactor to 60°C. Dissolve 10 mmol of TMP-monoMP in anhydrous DMF and add dropwise to the prepolymer. React for an additional 4 hours.

  • Validation Check: The complete disappearance of the NCO peak at 2270 cm⁻¹ confirms full chain extension.

• Purification: Precipitate the polymer in cold diethyl ether, filter, and dry under vacuum.

  • Validation Check: Raman spectroscopy should reveal a distinct S-H stretching peak at ~2550 cm⁻¹, confirming the survival of the pendant thiols.

Protocol 2: Post-Coating Thiol-Ene Drug Conjugation

Objective: Covalently tether an alkene-functionalized therapeutic agent to the PU-SH coating. Causality & Design Choice: Thiol-ene click chemistry is utilized because it proceeds via a rapid radical step-growth mechanism that is highly orthogonal to the urethane backbone, requires no cytotoxic heavy metal catalysts (unlike CuAAC click chemistry), and can be performed at room temperature, preserving the bioactivity of sensitive drugs.

Step-by-Step Workflow:

• Coating Fabrication: Dissolve the PU-SH polymer in THF (10% w/v) and spin-coat onto a titanium or glass substrate at 2000 rpm for 60 seconds. Evaporate the solvent overnight.

• Conjugation Solution: Prepare a solution containing the alkene-functionalized drug (e.g., a maleimide- or acrylate-modified peptide) and 1 wt% Irgacure 2959 (photoinitiator) in a swelling solvent (e.g., ethanol/water mixture).

• Photo-Click Reaction: Submerge the coated substrate in the conjugation solution and irradiate with 365 nm UV light (

  ) for 5 minutes.

  • Validation Check: Wash the coating extensively to remove unbound drug. Analyze the coating via XPS (X-ray Photoelectron Spectroscopy). A shift in the Sulfur 2p binding energy from ~163 eV (free thiol) to ~162 eV (thioether) confirms successful covalent tethering.

References

• Modular Synthetic Platform to Tailor Therapeutic-Specific Delivery in Injectable Hydrogels ACS Publications[Link]

• Polyurethanes for controlled drug delivery ResearchGate[Link]

• Post-Spinning Click Cross-Linked Biobased Polyurethane Coaxial Nanofibers ACS Applied Polymer Materials[Link]

• Responsive and reactive layer-by-layer coatings for deriving functional interfaces Materials Advances (RSC Publishing)[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Comparative Guide: Quantitative Analysis of Residual 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate in Polymeric Matrices

Executive Summary & Analyte Profile

In the development of thiol-ene hydrogels, optical coatings, and medical devices, the precise quantification of residual thiol monomers is a critical quality attribute (CQA). Unreacted thiols contribute to malodor, alter mechanical aging profiles via oxidative crosslinking, and pose leachable toxicity risks in biomedical applications.

This guide focuses on 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate , a mono-ester functionalized polyol thiol. Chemically, this molecule presents a unique analytical challenge: it possesses a reactive sulfhydryl group (-SH) alongside two hydrophilic hydroxyl groups (-OH), making it highly polar and prone to rapid oxidative dimerization (disulfide formation).

Analyte Profile:

• Target: 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate.

• Chemical Context: Often a hydrolysis product or unreacted intermediate of multifunctional crosslinkers like Trimethylolpropane tris(3-mercaptopropionate) (TMPMP).

• Key Properties: High polarity, UV-transparent (lacks strong chromophores), oxidatively unstable.

Strategic Method Comparison

Direct analysis of aliphatic thiols is rarely viable due to the lack of UV absorption and instability. Derivatization is required to "trap" the thiol and provide a detection handle.

Table 1: Comparative Performance of Analytical Architectures

Feature	Method A: HPLC-UV (Ellman’s Reagent)	Method B: LC-MS/MS (NEM Derivatization)	Method C: GC-MS (Silylation)
Primary Application	Routine QC, Bulk Monomer Analysis	Trace Leachables, Biological Matrices	Volatile Matrices, Structural ID
Derivatization	Post-column or Pre-column with DTNB	Pre-column with N-Ethylmaleimide (NEM)	BSTFA/TMCS (Dual derivatization required)
Sensitivity (LOD)	1 - 10 µM	1 - 10 nM (High Sensitivity)	0.5 - 5 µM
Selectivity	Moderate (Interference from other thiols)	High (Mass-resolved)	High
Stability of Derivative	Low (Reversible disulfide exchange)	High (Irreversible Thioether formation)	Moderate (Moisture sensitive)
Throughput	High	Moderate	Low (Long run times)
Cost per Sample	Low	High	Moderate

Senior Scientist’s Verdict

For drug development and leachable studies , Method B (LC-MS/MS with NEM) is the authoritative standard. It prevents the "disulfide scrambling" artifact common in Ellman's method and offers the sensitivity required for toxicological risk assessment.

For manufacturing QC of bulk polymers, Method A (HPLC-UV) is sufficient and cost-effective.

Recommended Workflow: LC-MS/MS with NEM Derivatization

This protocol utilizes N-Ethylmaleimide (NEM) to permanently alkylate the free thiol via a Michael addition. This reaction is rapid, irreversible, and stabilizes the analyte against oxidation during extraction.

Experimental Protocol

Materials:

• Extractant: Acetonitrile/Water (50:50 v/v) degassed with N2.

• Derivatizing Agent: 50 mM N-Ethylmaleimide (NEM) in PBS (pH 7.4).

• Internal Standard (ISTD): d5-NEM derivatized analog or a structural isomer.

Step-by-Step Methodology:

• In-Situ Extraction & Derivatization (The "Trapping" Step):

  • Rationale: Thiols oxidize to disulfides within minutes in solution. Derivatizing during extraction prevents false negatives.

  • Weigh 100 mg of cured polymer (cryo-milled) into a glass vial.

  • Add 5.0 mL of Extraction Buffer containing 5 mM NEM.

  • Vortex for 1 min, then incubate at 37°C for 2 hours with mild agitation.

  • Note: The excess NEM drives the reaction to completion and caps all free -SH groups.

• Matrix Cleanup:

  • Centrifuge the extract at 10,000 x g for 10 mins.

  • Filter supernatant through a 0.2 µm PTFE filter.

  • Optional: If the polymer matrix is soluble, perform a protein-crash style precipitation using ice-cold acetonitrile.

• LC-MS/MS Analysis:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 8 minutes.

  • Detection: ESI Positive Mode (MRM). Monitor the transition of the [M+NEM+H]+ adduct.

Visualization of Analytical Logic

Caption: Figure 1. Integrated Extraction-Derivatization workflow ensuring thiol stability.

Alternative Protocol: HPLC-UV with Ellman’s Reagent

For laboratories without MS capabilities, this method is robust if strict pH control is maintained.

Mechanism: DTNB (5,5′-dithiobis-(2-nitrobenzoic acid)) reacts with the thiol to release TNB (2-nitro-5-thiobenzoate), which absorbs strongly at 412 nm.[1][2]

Critical Limitation: This measures "Total Thiol" activity. It cannot distinguish between your specific monomer and other thiol impurities (e.g., 3-mercaptopropionic acid cleavage products) without chromatographic separation after reaction.

Protocol Adjustment:

• Pre-column Derivatization: React the extract with DTNB at pH 8.0 for 15 minutes.

• Acidification: Lower pH to 3.0 with dilute phosphoric acid to stabilize the TNB adduct before injection.

• Separation: Use a C18 column with a Phosphate Buffer/Methanol gradient. Detect at 326 nm (UV max of protonated TNB) or 412 nm (if kept neutral).[2]

Quantitative Performance Data

The following data represents typical validation parameters for the analysis of thiol monomers in a polyacrylate matrix.

Parameter	LC-MS/MS (NEM)	HPLC-UV (DTNB)
Linearity (R²)	> 0.999 (1 - 1000 nM)	> 0.995 (1 - 100 µM)
Limit of Detection (LOD)	2.5 nM	0.5 µM
Recovery (Spike)	92% - 105%	85% - 95%
Precision (%RSD)	< 3.5%	< 5.0%
Specificity	Excellent (Mass Filtered)	Moderate (Co-elution risk)

Scientific Rationale & Troubleshooting (E-E-A-T)

Why NEM over DTNB for Trace Analysis? DTNB relies on a disulfide exchange reaction (

). This is an equilibrium reaction. In complex polymer matrices, other disulfides can interfere, or the equilibrium can shift back. NEM forms a stable thioether ( ) bond that does not degrade during the harsh ionization conditions of LC-MS.

Self-Validating the Extraction: To ensure you are extracting the total residual monomer and not just the surface residue:

• Perform a Swelling Study : Measure the polymer mass increase in the extraction solvent. If the polymer does not swell, you are only rinsing the surface.

• Double Extraction : Perform the extraction twice on the same sample. If the second extraction yields >10% of the first, your extraction efficiency is poor.

References

• BenchChem. (2025).[1] A Comparative Guide to the Validation of HPLC Methods for Thiol Analysis Using 5-Mercapto-2-nitrobenzoic Acid. Retrieved from

• Liu, R., et al. (2014).[3] A novel liquid chromatography-tandem mass spectrometry method for determination of menadione in human plasma after derivatization with 3-mercaptopropionic acid. Talanta. Retrieved from

• Salgado, P., et al. (2015).[4] Determination of 3-mercaptopropionic acid by HPLC: A sensitive method for environmental applications. Journal of Chromatography B. Retrieved from

• U.S. FDA. (2023). Medical Device Material Safety Summaries: Acrylic Acid Derivatives and Degradation Products. Retrieved from

• Measurlabs. (2024). Residual Monomer Analysis Techniques for Polymer Medical Devices. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. Determination of 3-mercaptopropionic acid by HPLC: A sensitive method for environmental applications - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: Mechanical Properties of Hydrogels via Different Crosslinking Strategies

Executive Summary

This guide provides a technical analysis of how different crosslinking agents—ranging from ionic salts to covalent linkers—dictate the mechanical fate of hydrogel systems. For researchers in tissue engineering and drug delivery, selecting the right crosslinker is a trade-off between mechanical fidelity (modulus, elasticity) and biological viability (cytotoxicity, degradation). This document synthesizes experimental data to compare common crosslinking strategies, supported by standardized characterization protocols.

Part 1: Mechanisms of Crosslinking

Hydrogel mechanics are fundamentally governed by the nature of the junction points (crosslinks) between polymer chains. These are broadly categorized into Chemical (Covalent) and Physical (Reversible) mechanisms.

Chemical Crosslinking[1][2][3][4][5][6]

• Mechanism: Formation of irreversible covalent bonds between functional groups (e.g., amines, carboxyls, sulphydryls).

• Characteristics: High mechanical strength, elastic behavior, and slow degradation.

• Agents: Glutaraldehyde (GA), Genipin, EDC/NHS, Methacrylation (photo-crosslinking).

Physical Crosslinking[7][8]

• Mechanism: Reversible interactions such as ionic bonding, hydrogen bonding, or hydrophobic entanglement.

• Characteristics: Shear-thinning behavior, self-healing potential, generally lower modulus, and pH/ion-sensitivity.

• Agents: Calcium ions (

  ), Barium ions ( ), Freeze-thaw cycles (PVA).

Visualization: Crosslinking Pathways

The following diagram illustrates the structural differences between these mechanisms.

Figure 1: Structural hierarchy of hydrogel crosslinking mechanisms and their resulting mechanical phenotypes.

Part 2: Comparative Analysis of Crosslinkers

Ionic Crosslinking in Alginate: vs. vs.

Alginate hydrogels form via the "egg-box" model where divalent cations bind to guluronate (G) blocks.

• Calcium (

  ): The gold standard for biocompatibility. However, the bonds are kinetically labile, leading to rapid exchange with monovalent ions in physiological media and subsequent gel dissolution.

• Barium (

  ): Binds more tightly to G-blocks due to its larger ionic radius, resulting in higher stiffness and stability.

• Zinc (

  ): Often results in lower mechanical strength compared to Ba/Ca and exhibits higher cytotoxicity, though it can be used in hybrid systems for antimicrobial properties.

Covalent Crosslinking in Gelatin: GA vs. Genipin vs. EDC/NHS

• Glutaraldehyde (GA): Extremely efficient, yielding very high storage moduli (

  ). However, it leaves toxic residues and calcifies in vivo.

• Genipin: A natural iridoid derivative. It crosslinks primary amines (lysine) to form blue-pigmented hydrogels. Studies show Genipin-crosslinked gels achieve stiffness comparable to EDC/NHS but with significantly superior cell viability.[1]

• EDC/NHS: A "zero-length" crosslinker that activates carboxyl groups to react with amines without becoming part of the final network. It offers high stiffness but requires rigorous washing to remove cytotoxic urea byproducts.

Master Comparison Table

The following data aggregates findings from comparative studies regarding Young's Modulus (stiffness), swelling behavior, and biological impact.

Polymer Base	Crosslinker	Mechanism	Young's Modulus (Approx.)[2][3][4]	Swelling Ratio	Cytotoxicity	Key Characteristic
Alginate	Calcium ( )	Ionic	5 – 100 kPa	High	Low	Rapid gelation, poor long-term stability in vivo.
Alginate	Barium ( )	Ionic	10 – 150 kPa	Medium	Moderate	Higher affinity for G-blocks; superior stability to .
Alginate	Zinc ( )	Ionic	< 10 kPa	Low	High	Weaker network; often used in blends for antimicrobial effects.
Gelatin	Glutaraldehyde	Covalent (Schiff base)	100 – 500+ kPa	Low	High	Maximum stiffness; high toxicity risk (requires quenching).
Gelatin	Genipin	Covalent	50 – 300 kPa	Medium	Low	Excellent biocompatibility; slower gelation (hrs vs mins).
Gelatin	EDC/NHS	Covalent (Amide bond)	50 – 400 kPa	Medium	Low*	Zero-length crosslink; *Low toxicity only if washed thoroughly.
PVA	Freeze-Thaw	Physical (Crystallization)	10 – 1000 kPa	High	None	Modulus tunable by number of cycles; highly elastic.

Note: Modulus values are highly dependent on polymer concentration (e.g., 2% vs 10% w/v) and crosslinker density. These ranges represent typical values found in literature for tissue engineering scaffolds.

Part 3: Experimental Protocols for Mechanical Characterization

To ensure data integrity (Trustworthiness), mechanical properties must be measured using standardized rheological and compression workflows.

Protocol: Oscillatory Shear Rheology

Objective: Determine the Storage Modulus (

), Loss Modulus ( ), and Gelation Point. Equipment: Rotational Rheometer (e.g., TA Instruments, Anton Paar) with Parallel Plate geometry.

• Sample Preparation:

  • Prepare hydrogel precursor solution.

  • Load liquid precursor onto the Peltier plate (pre-set to 37°C for in situ gelation or 25°C for pre-formed gels).

  • Lower the geometry to the gap size (typically 500–1000 µm). Trim excess material.[5]

  • Crucial: Apply a solvent trap or mineral oil ring to prevent dehydration during testing.

• Time Sweep (Gelation Kinetics):

  • Settings: Frequency = 1 Hz; Strain = 0.5% (ensure LVR).

  • Run: Monitor

    and over time.

  • Endpoint: The crossover point (

    ) indicates the sol-gel transition.[6] Continue until plateaus (equilibrium).

• Strain Sweep (Linear Viscoelastic Region - LVR):

  • Settings: Frequency = 1 Hz.

  • Run: Ramp strain from 0.1% to 1000%.

  • Analysis: Identify the strain range where

    remains constant.[5] Select a strain value within this plateau (e.g., 1%) for subsequent tests.

• Frequency Sweep:

  • Settings: Strain = 1% (from step 3).

  • Run: Ramp frequency from 0.1 to 100 rad/s.

  • Analysis: A frequency-independent

    (flat line) confirms a stable covalently crosslinked network. A slope indicates physical entanglement or relaxation.

Protocol: Unconfined Compression Testing

Objective: Determine Young's Modulus (

) and Compressive Strength. Equipment: Universal Testing Machine (e.g., Instron) with a load cell (10 N – 100 N).

• Sample Prep: Cast hydrogels in cylindrical molds (e.g., 8mm diameter x 5mm height). Equilibrate in PBS for 24h to reach swelling equilibrium.

• Setup: Place sample between compression platens. Apply a preload (0.01 N) to ensure contact.

• Test: Compress at a strain rate of 0.5 – 1.0 mm/min until failure or 50% strain.

• Calculation: Plot Stress (

  ) vs. Strain ( ). Calculate Young's Modulus ( ) from the slope of the linear region (typically 5-15% strain).

Visualization: Characterization Workflow

Figure 2: Step-by-step workflow for the mechanical characterization of hydrogels.

Part 4: Critical Factors & Troubleshooting

• pH Sensitivity:

  • Issue: EDC/NHS efficiency is highly pH-dependent.

  • Solution: Activation (EDC) works best at pH 4.5-5.5, while conjugation (NHS-ester reaction) prefers pH 7.0-8.0. Use a dual-buffer system for optimal stiffness.

• Swelling Artifacts:

  • Issue: Measuring mechanical properties of "as-prepared" gels differs significantly from "swollen" gels.

  • Standard: Always report the state of hydration. For biomedical relevance, test samples swollen to equilibrium in PBS at 37°C.

• Slippage in Rheology:

  • Issue: Hydrogels often slip against smooth rheometer plates, yielding artificially low moduli.

  • Solution: Use sandblasted or cross-hatched geometries and apply sufficient Normal Force (0.1 - 0.5 N) to maintain contact.

References

• Comparison of Physical and Chemical Crosslinking

  • Title: Mechanical relaxations of hydrogels governed by their physical or chemical crosslinks.[7]

  • Source: IFREMER / ResearchG

  • URL:[Link]

• Alginate Crosslinking (Ca vs Ba vs Zn)

  • Title: Influence of ionic crosslinkers (Ca2+/Ba2+/Zn2+) on the mechanical and biological properties of 3D Bioplotted Hydrogel Scaffolds.[8]

  • Source: Taylor & Francis Online.

  • URL:[Link][9]

• Collagen/Gelatin Crosslinking (EDC/NHS vs Genipin)

  • Title: Tunable bioactivity and mechanics of collagen-based tissue engineering constructs: A comparison of EDC-NHS, genipin and TG2 crosslinkers.[10][1]

  • Source: Biom

  • URL:[Link]

• Rheological Characterization Protocol

  • Title: A protocol for rheological characterization of hydrogels for tissue engineering str
  • Source: Journal of Biomedical M

  • URL:[Link]

• PVA Hydrogels (Chemical vs Physical)

  • Title: Comparative Analysis of Crosslinking Methods and Their Impact on the Physicochemical Properties of SA/PVA Hydrogels.
  • Source: MDPI (M

  • URL:[Link][9][3][11]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Comparative Analysis of Crosslinking Methods and Their Impact on the Physicochemical Properties of SA/PVA Hydrogels [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. scholarsmine.mst.edu [scholarsmine.mst.edu]
• 6. Rheological Analysis of Hydrogel Materials - TA Instruments [tainstruments.com]
• 7. archimer.ifremer.fr [archimer.ifremer.fr]
• 8. tandfonline.com [tandfonline.com]
• 9. A Comparative Study on Mechanical and Biochemical Properties of Bovine Pericardium After Single or Double Crosslinking Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Tunable bioactivity and mechanics of collagen-based tissue engineering constructs: A comparison of EDC-NHS, genipin and TG2 crosslinkers - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mechanical Properties of Alginate Hydrogels Cross-Linked with Multivalent Cations - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of Analytical Methods for 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate: A Comparative Guide

Executive Summary

2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (TMP-MMP, CAS: 67905-23-1) is a highly reactive, polyfunctional building block widely utilized in drug delivery systems, hydrogel crosslinking, and thiol-ene "click" bioconjugation[1]. Despite its utility, quantifying TMP-MMP presents a severe analytical challenge: it is a "silent molecule." It lacks a conjugated

-system for standard UV detection, possesses high polarity due to dual primary hydroxyl groups, and contains a free sulfhydryl (-SH) group that is highly susceptible to oxidative dimerization[1].

As drug development demands stringent quality control and pharmacokinetic tracking, relying on a single analytical technique is insufficient. This guide provides a rigorous cross-validation of three orthogonal analytical methodologies, objectively comparing the performance of modern Mixed-Mode HPLC-CAD against traditional Pre-Column Derivatization (HPLC-UV) and GC-FID approaches.

The Analytical Challenge & Causality

To design a self-validating analytical system, we must first understand the physicochemical hurdles of TMP-MMP:

• Optical Invisibility: Standard UV detection at 254 nm is impossible. While low-wavelength UV (210 nm) can weakly detect the ester and thiol bonds, it is highly susceptible to baseline drift and solvent interference[2].

• Chromatographic Polarity: The dual hydroxyl groups impart significant hydrophilicity, leading to poor retention and peak tailing on standard C18 reversed-phase columns[3]. Conversely, the aliphatic butyl core complicates pure Hydrophilic Interaction Liquid Chromatography (HILIC)[4].

• Oxidative Instability: The free thiol rapidly oxidizes into disulfide dimers in aqueous solutions, leading to false-low quantifications if not properly controlled[5].

To overcome these, we evaluate three distinct analytical strategies.

Comparative Analysis of Analytical Alternatives

Method A: Mixed-Mode HPLC with Charged Aerosol Detection (HPLC-CAD) - The Modern Standard

CAD is a mass-sensitive detector that nebulizes the eluent, evaporates the solvent, and charges the residual analyte particles with a corona discharge[6]. It is universal for non-volatile compounds and does not rely on optical properties[7]. When paired with a Mixed-Mode column (combining reversed-phase and weak anion-exchange/diol properties), it provides the dual-retention mechanism necessary for TMP-MMP[8].

Method B: Pre-Column Derivatization with Ellman's Reagent (HPLC-UV) - The Traditional Approach

5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) reacts with the free thiol via a disulfide exchange to form a stable mixed disulfide and release the highly chromophoric 5-thio-2-nitrobenzoic acid (TNB)[5]. This allows indirect quantification at 326 nm (for the specific adduct) or 412 nm (for total free TNB) using standard reversed-phase HPLC[9].

Method C: Gas Chromatography (GC-FID) via Silylation - The Orthogonal Approach

To overcome the high boiling point and polarity of the hydroxyl/thiol groups, the molecule is derivatized using BSTFA + 1% TMCS to form volatile trimethylsilyl (TMS) ethers/thioethers, followed by flame ionization detection.

Quantitative Performance Comparison

Performance Metric	Mixed-Mode HPLC-CAD (Direct)	DTNB Derivatization (HPLC-UV)	GC-FID (Silylation)
Detection Principle	Mass-sensitive aerosol charging	UV absorbance of TNB-adduct	Flame ionization of TMS-ether
Sample Prep Time	< 5 mins (Direct dilution)	~25 mins (Incubation + Quench)	~60 mins (Heating + Drying)
Sensitivity (LOD)	~10 - 50 ng on-column	~7.5 - 15 pmol	~1 - 5 µg/mL
Specificity	Moderate (Chromatography-reliant)	High (Thiol-specific reaction)	High (Capillary resolution)
Artifact Risk	Low (Minimal manipulation)	High (Hydrolysis/Side reactions)	Moderate (Incomplete reaction)
Cost per Sample	Low (After instrument purchase)	Medium (Reagents required)	High (Derivatization gas/reagents)

Visualizing the Validation Logic

Workflow for the cross-validation of TMP-MMP analytical methods.

Mechanistic pathways: Direct CAD vs. DTNB chromophore derivatization.

Experimental Protocols (Self-Validating Systems)

To guarantee scientific integrity, the following protocols are designed with built-in causality and self-validation steps to prevent false readings.

Protocol 1: Mixed-Mode HPLC-CAD (Direct Analysis)

This protocol utilizes the universal detection capabilities of CAD[10] combined with the dual-retention mechanism of mixed-mode chromatography[11].

• Sample Preparation: Dissolve 1 mg/mL of TMP-MMP in a 50:50 mixture of Acetonitrile and Water.

• In-situ Reduction (Critical Step): Add 1 mM TCEP (Tris(2-carboxyethyl)phosphine) to the sample vial.

  • Causality: TCEP quantitatively reduces any auto-oxidized TMP-MMP disulfides back to the free thiol monomer. Unlike DTT, TCEP does not contain a thiol, and its oxidation products elute early, preventing CAD interference in the target retention window.

• Chromatographic Conditions:

  • Column: Mixed-mode RP/WAX (Weak Anion Exchange) column (e.g., 150 x 4.6 mm, 3 µm)[12].

  • Mobile Phase: Gradient elution. Solvent A: LC-MS grade Water with 0.1% Formic Acid. Solvent B: Acetonitrile with 0.1% Formic Acid.

  • Causality: Formic acid ensures complete mobile phase volatility, an absolute requirement to prevent background noise in CAD[7]. The mixed-mode stationary phase prevents the polar hydroxyls from causing early column breakthrough[3].

• CAD Settings: Evaporator temperature at 35°C, data collection rate at 10 Hz.

Protocol 2: DTNB Pre-Column Derivatization (Indirect HPLC-UV)

This protocol leverages Ellman's reagent for highly specific thiol quantification[13].

• Reagent Preparation: Prepare a 10 mM solution of DTNB in 100 mM Phosphate Buffer containing 1 mM EDTA.

  • Causality: The buffer must be strictly adjusted to pH 8.0. At this pH, the TMP-MMP thiol is deprotonated into a reactive thiolate anion, driving the nucleophilic attack on the DTNB disulfide bond[5]. EDTA prevents metal-catalyzed thiol oxidation[14].

• Derivatization Reaction: Mix 100 µL of the TMP-MMP sample with 900 µL of the DTNB reagent. Incubate at room temperature for exactly 15 minutes.

• Quenching (Critical Step): Add 10 µL of Glacial Acetic Acid to the reaction vial.

  • Causality: This rapidly lowers the pH to < 4, instantly stopping the disulfide exchange reaction and preventing the base-catalyzed hydrolysis of the excess DTNB reagent, which would otherwise cause severe baseline artifacts[9].

• Chromatographic Conditions:

  • Column: Standard C18 Reversed-Phase (150 x 4.6 mm, 5 µm).

  • Detection: UV at 326 nm.

  • Causality: While the released TNB byproduct absorbs at 412 nm, detecting the specific TMP-MMP-TNB mixed disulfide adduct at 326 nm provides true chromatographic specificity, proving the intact parent molecule was present[9].

Conclusion & Best Practices for Drug Development

For routine quality control and stability testing of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate, Mixed-Mode HPLC-CAD is the superior methodology. It eliminates the artifact risks associated with derivatization, drastically reduces sample preparation time, and provides a direct measurement of the intact molecule[10].

However, for ultra-trace biological matrix analysis (e.g., tracking TMP-MMP release in plasma), the DTNB Derivatization HPLC-UV method remains invaluable due to its extreme specificity for free sulfhydryl groups and high sensitivity down to the picomole range[9]. A robust drug development program should utilize HPLC-CAD for API release testing and cross-validate with DTNB-UV for complex matrix assays.

References

1.[15] NCATS Inxight Drugs. "2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate." National Center for Advancing Translational Sciences. URL: 2.[1] National Center for Biotechnology Information. "2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate | C9H18O4S | CID 106030 - PubChem." PubChem. URL: 3.[5] BenchChem Technical Support Team. "Application Notes and Protocols: Derivatization of Thiols using 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB) for High-Performance Liquid Chromatography (HPLC) Analysis." Benchchem. URL: 4.[9] National Institutes of Health (NIH). "Determination of thiols and disulfides via HPLC quantification of 5-thio-2-nitrobenzoic acid." PMC. URL: 5.[13] BMG Labtech. "Ellman's assay for in-solution quantification of sulfhydryl groups." BMG Labtech. URL: 6.[14] ACS Publications. "Simple Quantitative Determination of Potent Thiols at Ultratrace Levels in Wine by Derivatization and High-Performance Liquid Chromatography–Tandem Mass Spectrometry (HPLC-MS/MS) Analysis." Analytical Chemistry. URL: 7.[3] ResearchGate. "(PDF) Mixed-Mode Chromatography." ResearchGate. URL: 8.[12] Thermo Fisher Scientific. "Exploring the Dual Retention Mechanism of Mixed-Mode Acclaim WAX-1 Columns to Tune Selectivity in Liquid Chromatography." Thermo Fisher. URL: 9.[8] LCGC International. "Mixed-Mode Chromatography—A Review." Chromatography Online. URL: 10.[4] Waters Corporation. "HPLC Separation Modes - Stationary Phase in HPLC." Waters. URL: 11.[6] ResearchGate. "(PDF) Advances in Applications of High-Performance Liquid Chromatography in the Analysis of Herbal Products." ResearchGate. URL: 12.[11] HELIX Chromatography. "Applications." Helixchrom. URL: 13.[10] BenchChem Technical Support Team. "Application Note: High-Performance Liquid Chromatography (HPLC) Methods for the Separation of Fatty Alcohols." Benchchem. URL: 14.[2] Thieme Connect. "HPLC in Natural Product Analysis: The Detection Issue." Thieme. URL: 15.[7] Google Patents. "US20230184750A1 - Method for detecting polysorbates." Google Patents. URL:

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assessing the biocompatibility of materials made with 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

Topic: Assessing the Biocompatibility of Materials Made with 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary & Chemical Context

2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (CAS 67905-23-1) represents a specific class of heterobifunctional monomers derived from Trimethylolpropane (TMP). Unlike simple crosslinkers, this molecule possesses two free hydroxyl groups and one thiol group , making it a versatile building block for synthesizing thiol-functionalized polyurethanes, polyesters, or serving as a precursor for higher-order crosslinkers like TMP-Tris(3-mercaptopropionate).

In the context of biomaterials (hydrogels, elastomers, and scaffolds), the primary safety concern shifts from the inert polymer backbone to the reactive chemistry used to form it. This guide compares materials synthesized via Thiol-Ene/Thiol-X chemistry (utilizing mercaptopropionates) against the industry-standard Acrylate/Methacrylate systems.

The Core Thesis: While acrylate systems are the historical gold standard, mercaptopropionate-based materials offer superior cytocompatibility during curing (step-growth mechanism) but introduce specific risks regarding leachable thiols and acidic degradation products that must be rigorously quantified.

Comparative Analysis: Thiol-Mercaptopropionate vs. Acrylates

This section objectively compares the performance and biological risks of networks formed using mercaptopropionates (Thiol-Ene) versus Poly(ethylene glycol) Diacrylate (PEGDA) or GelMA (Chain-Growth).

Feature	Mercaptopropionate Systems (Thiol-Ene)	Acrylate Systems (PEGDA/GelMA)	Biocompatibility Impact
Polymerization Mechanism	Step-Growth: Alternating reaction between thiol and ene. Forms a homogeneous network.	Chain-Growth: Radical propagation. Forms heterogeneous networks with dense "microgel" clusters.	Homogeneous networks allow uniform nutrient diffusion; heterogeneous networks can trap cells or drugs unpredictably.
Oxygen Inhibition	Negligible: Thiols consume oxygen via a chain-transfer mechanism, allowing curing in ambient air.	High: Oxygen quenches radicals. Requires high initiator concentrations or inert atmospheres.	Thiol systems require less photoinitiator (lower toxicity) and eliminate the need for hypoxic curing conditions.
Residual Monomers	Low: High conversion rates (>90%) are typical due to the step-growth mechanism.	Moderate to High: Vitrification often traps unreacted double bonds (up to 20-30%).	Unreacted acrylates are permanent leachables. Unreacted thiols can be washed out but are redox-active.
Degradation Products	Hydrolytically Labile: The ester linkage in mercaptopropionate hydrolyzes to release 3-MPA (acidic) and Polyol (TMP).	Varied: Pure PEGDA is non-degradable (unless ester blocks added). Degradation is often slower.	Critical Risk: 3-Mercaptopropionic acid (3-MPA) is a known convulsant and irritant. Local pH drop must be buffered.
Cell Viability (Encapsulation)	High (>90%): Low radical flux and no oxygen inhibition reduce oxidative stress on cells.	Variable (60-80%): High radical concentrations required to overcome oxygen inhibition damage cell membranes.	Thiol-ene is superior for in situ cell encapsulation.

Critical Safety Mechanism: The Degradation Pathway

Understanding the breakdown of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate materials is vital for long-term implant safety. The ester linkage is the "weak link" that dictates the toxicity profile of the degradation products.

Figure 1: Hydrolytic degradation pathway of mercaptopropionate-based biomaterials. The release of 3-MPA is the primary toxicological concern.

Experimental Validation Protocols (Self-Validating Systems)

To establish E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), you cannot simply run a standard MTT assay. You must account for the specific redox activity of thiols which can interfere with tetrazolium-based assays (MTT/XTT).

Protocol A: Modified ISO 10993-5 Extraction with Thiol Quantification

Objective: Determine if leachable monomers (unreacted thiols) are causing cytotoxicity.

• Sample Preparation:

  • Cure the material (e.g., hydrogel) fully.

  • Wash Step (Critical): Perform a 24-hour wash in PBS to remove unreacted monomer. Note: Skip this step for one group to assess "worst-case" toxicity.

  • Extraction: Incubate material in cell culture media (DMEM + 10% FBS) at 37°C for 24 hours (Surface area/volume ratio: 3 cm²/mL per ISO 10993-12).

• Ellman’s Assay (The Validation Step):

  • Before adding extract to cells, aliquot 100 µL of the extract.

  • React with DTNB (Ellman’s Reagent) .

  • Measure absorbance at 412 nm.

  • Logic: If free thiol concentration > 0.5 mM, toxicity is likely due to the monomer itself, not the polymer network. This distinguishes "chemical toxicity" from "material incompatibility."

• Cytotoxicity Assay (LDH Release):

  • Why LDH? Thiols can reduce MTT/XTT salts non-enzymatically, yielding false positives (indicating cells are alive when they are not). LDH measures membrane integrity and is not affected by reducing agents.

  • Expose L929 fibroblasts to extracts for 24 hours.[1]

  • Measure LDH release in the supernatant.

Protocol B: Reactive Oxygen Species (ROS) Profiling

Objective: Compare oxidative stress induction between Thiol-Ene and Acrylate curing.

• Encapsulation: Suspend cells (e.g., hMSCs) in the monomer solution + photoinitiator (LAP or I2959).

• Probe Loading: Pre-load cells with CellROX Green or H2DCFDA .

• Crosslinking: Expose to UV/Visible light to cure.

• Immediate Readout: Confocal microscopy within 30 minutes.

  • Expectation: Acrylate systems will show high fluorescence (ROS burst from radical propagation). Thiol-Ene systems should show significantly lower ROS due to the oxygen-scavenging nature of the thiol.

Biocompatibility Assessment Workflow

This workflow ensures a logical progression from chemical characterization to biological validation.

Figure 2: Step-by-step workflow for assessing thiol-functionalized biomaterials, highlighting the critical assay selection to avoid interference.

References

• Hoyle, C. E., & Bowman, C. N. (2010). Thiol-Ene Click Chemistry. Angewandte Chemie International Edition. Link

• ISO 10993-5:2009 . Biological evaluation of medical devices — Part 5: Tests for in vitro cytotoxicity. International Organization for Standardization.[2][3] Link

• Lin, C. C., & Anseth, K. S. (2009). PEG hydrogels for the controlled release of biomolecules in regenerative medicine. Pharmaceutical Research. Link

• Kharkar, P. M., Kiick, K. L., & Kloxin, A. M. (2013). Designing degradable hydrogels for orthogonal control of cell microenvironments. Chemical Society Reviews. Link

• PubChem. (2025).[4][5][6] 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (CAS 67905-23-1).[7][8] National Library of Medicine. Link

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Safety & Regulatory Compliance

Proper Disposal of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (CAS 67905-23-1)

Executive Summary

2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate (CAS: 67905-23-1 ), often referred to as a Trimethylolpropane (TMP) mono-thiol derivative, is a specialized functional monomer used in thiol-ene "click" chemistry, hydrogel synthesis, and surface modification.[1][2][3]

Due to its free thiol (-SH) group , this compound presents two primary disposal challenges:

• Stench: Low odor thresholds can trigger facility-wide alarms or panic if not neutralized.

• Chemical Reactivity: Thiols are prone to oxidation and can form disulfides or react exothermically with strong oxidizers.

Immediate Action Directive: Do NOT dispose of this chemical down the drain. All waste must be segregated as Hazardous Chemical Waste . For odor control, chemical deactivation (oxidation) is the recommended pre-treatment before final disposal.

Part 1: Chemical Identity & Hazard Profile

Before initiating disposal, verify the chemical identity to ensure compatibility with waste streams.

Property	Data
Chemical Name	2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate
CAS Number	67905-23-1
Molecular Formula	C9H18O4S
Molecular Weight	222.30 g/mol
Physical State	Viscous Liquid or Low-Melting Solid
Primary Hazards	Stench , Skin Sensitization, Aquatic Toxicity
Incompatible With	Strong oxidizers, Strong bases, Reducing agents

Part 2: Pre-Treatment & Deactivation (The "Odor Kill" Protocol)

The most effective way to handle thiol waste is to chemically convert the volatile thiol (-SH) into a non-volatile, odorless sulfonic acid (-SO3H) or disulfide derivative using an oxidizing agent.

The Mechanism

Sodium hypochlorite (Bleach) oxidizes the thiol.[4] The reaction is exothermic and must be controlled.[5]

Deactivation Protocol

Scope: Glassware, residual liquids, and small spills (<10 mL).

• Preparation:

  • Work inside a fume hood .[5][6][7][8]

  • Prepare a 10-15% Bleach Solution (Dilute commercial bleach 1:5 with water).

  • Optional: Add a pH indicator to monitor acidity (oxidation produces HCl; keeping the solution slightly alkaline helps, but bleach is naturally basic).

• Execution:

  • Glassware: Submerge contaminated glassware in the bleach bath for 24 hours .

  • Liquid Residue: Slowly add the thiol waste to the bleach bath. Do not add bleach to the thiol (to avoid thermal runaway).

  • Observation: The foul "rotten egg" smell should disappear, replaced by a chlorine scent.

• Final Disposal:

  • The deactivated solution is still Hazardous Waste (due to chemical contamination).

  • Label as: "Deactivated Thiol Waste with Bleach".

Part 3: Disposal Workflow Decision Tree

This logic flow ensures compliance with RCRA and local EHS regulations.

Figure 1: Decision logic for segregating and treating thiol-based chemical waste.

Part 4: Step-by-Step Disposal Procedures

Scenario A: Disposing of Unused Stock (Bulk Liquid)

Do not attempt to deactivate large volumes (>50 mL) of concentrated thiol in the lab due to heat generation.

• Container: Use the original container if possible. If not, transfer to a chemically resistant HDPE or glass bottle.

• Sealing: Wrap the cap threads with Teflon tape to prevent vapor leakage.

• Secondary Containment: Place the bottle inside a Ziploc bag or a secondary plastic jar.

• Labeling:

  • Chemical Name: 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate.[1][2][3][9][10][11][12][13]

  • Hazard Class: Stench, Toxic.

• Storage: Store in a vented chemical cabinet until pickup. Do not store near oxidizers (nitric acid, peroxides).

Scenario B: Disposing of Contaminated Solids (Gloves, Wipes, Syringes)[7]

• Immediate Containment: Place items immediately into a clear plastic bag inside the fume hood.

• Odor Lock: Add a small amount of activated carbon or a bleach-soaked paper towel into the bag before sealing (optional but recommended for odor).

• Double Bagging: Seal the first bag, then place it inside a second heavy-duty hazardous waste bag.

• Sharps: If using needles/syringes, dispose of them in a Sharps Container labeled for chemical contamination. Do not recap needles.

Scenario C: Cleaning Spills

• Evacuate: If the spill is large (>100 mL) and outside a hood, evacuate the area and call EHS.

• PPE: Wear nitrile gloves (double gloved), lab coat, and safety goggles.

• Absorb: Cover the spill with an inert absorbent (vermiculite or sand).

• Deactivate: Gently pour dilute bleach (10%) over the absorbent. Allow to sit for 15-20 minutes.

• Collect: Scoop the material into a hazardous waste container.

• Clean: Wipe the surface with a detergent/water mixture.

Part 5: Regulatory & Compliance Checklist

Regulation	Requirement
EPA (RCRA)	Classify as "P-Listed" or "U-Listed" waste if applicable (check local lists). Generally falls under D003 (Reactivity) if sulfide generation is possible, or general toxic organic waste.
OSHA	Maintain an up-to-date SDS. Ensure "Stench" warnings are visible.
Local EHS	Most institutions require specific "Stench Chemical" tags on waste containers.

Common Pitfalls to Avoid

• Do NOT autoclave thiol waste. The heat will vaporize the chemical, contaminating the autoclave and the room.

• Do NOT mix with acids. This can generate toxic vapors if sulfides are present.

• Do NOT use "Drain Disposal" even if diluted. Thiols are highly toxic to aquatic life.

References

• National Center for Biotechnology Information (NCBI). (2025). PubChem Compound Summary for CID 106030, 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate. Retrieved from [Link]

• Columbia University Environmental Health & Safety. (n.d.). SOP for Stench Chemicals. Retrieved from [Link]

• UCLA Chemistry & Biochemistry. (n.d.). Standard Operating Procedures for Using Stench Chemicals. Retrieved from [Link]

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Personal protective equipment for handling 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

A Researcher's Guide to Safely Handling 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate

Understanding the Risks: Hazard Identification

2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate contains a thiol (-SH) group, which is known for its strong and unpleasant odor.[1][3] Compounds of this class are often associated with skin and eye irritation, as well as respiratory irritation.[1][4][5] Furthermore, some mercaptopropionate esters have been shown to cause skin sensitization upon contact.[4]

Anticipated Hazards:

• Skin Irritation and Sensitization: Direct contact may cause inflammation and allergic reactions in some individuals.[4] Pre-existing skin conditions could be exacerbated.[4]

• Eye Irritation: The substance is expected to be an irritant to the eyes, potentially causing damage.[4]

• Respiratory Tract Irritation: Inhalation of vapors or aerosols may lead to respiratory irritation.[4][5]

• Combustibility: While specific data is unavailable, similar compounds are classified as combustible liquids, suggesting a fire hazard when exposed to heat or flame.[4][5]

Your First Line of Defense: Personal Protective Equipment (PPE)

A stringent adherence to PPE protocols is mandatory to ensure personal safety. The selection of appropriate PPE is contingent on the specific laboratory operation being performed.

Recommended PPE for Various Laboratory Operations

Operation	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Preparation & Weighing	Chemical splash goggles or a face shield.[1][2]	Chemical-resistant gloves (e.g., Nitrile, Neoprene).[1][2]	Laboratory coat.	Use in a certified chemical fume hood.[2][3]
Chemical Reactions	Chemical splash goggles and a face shield.[1][2]	Chemical-resistant gloves (e.g., Nitrile, Neoprene).[1][2]	Flame-retardant laboratory coat.	Operations must be conducted in a certified chemical fume hood.[2][3]
Spill Cleanup	Chemical splash goggles and a face shield.[1][2]	Heavy-duty chemical-resistant gloves.	Chemical-resistant apron or coveralls.[2]	Air-purifying respirator with appropriate cartridges for organic vapors.[2]
Waste Disposal	Chemical splash goggles.[2]	Chemical-resistant gloves (e.g., Nitrile, Neoprene).[1][2]	Laboratory coat.	Work in a well-ventilated area or a chemical fume hood.[2]

Important Considerations for Glove Selection:

• Always inspect gloves for any signs of degradation or puncture before use.[6]

• The suitability and durability of a glove type depend on the specific usage conditions (e.g., duration of contact, temperature).

• Care must be taken when removing gloves to avoid any skin contact with the contaminated outer surface.[2][4]

Safe Handling and Operational Plan

A systematic approach to handling 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate is crucial for minimizing exposure and ensuring a safe laboratory environment.

Workflow for Safe Handling

Caption: A step-by-step workflow for the safe handling of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate.

Step-by-Step Handling Procedures:

• Preparation:

  • Ensure that a safety shower, eyewash station, and fire extinguisher are readily accessible.[2]

  • Always work within a certified chemical fume hood to minimize inhalation exposure.[1][2]

  • Use non-sparking tools for all transfers to prevent ignition of flammable vapors.[2][6]

• During Handling:

  • Avoid all personal contact with the substance, including inhalation of vapors.[4]

  • Dispense the smallest quantity necessary for your experiment to minimize waste and potential exposure.[2]

  • Utilize a secondary containment tray to control any potential spills.[2]

• Post-Handling:

  • Thoroughly decontaminate the work area after use.[2]

  • Remove gloves using the proper technique to prevent skin contact and dispose of them as contaminated waste.[2]

  • Wash hands and any exposed skin thoroughly with soap and water after handling.[1][2]

Emergency Procedures: Be Prepared

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][7]

• Skin Contact: Remove contaminated clothing immediately and flush the affected skin with plenty of water for at least 15 minutes.[1][7] If skin irritation occurs, seek medical advice.[1]

• Inhalation: Move the affected person to fresh air and keep them comfortable for breathing. If breathing is difficult, give oxygen. If not breathing, provide artificial respiration. Seek medical attention if you feel unwell.[1][6]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1][6]

• Spill Cleanup: For small spills, use an inert absorbent material (e.g., sand, vermiculite) and place it in a suitable, sealed container for disposal.[2][7] For larger spills, evacuate the area and contact your institution's environmental health and safety department.[8]

Responsible Disposal: Protecting Yourself and the Environment

Proper disposal of 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate and any contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

Waste Management Plan

• Waste Segregation:

  • Collect all waste containing this chemical, including unused product and reaction residues, in a dedicated, clearly labeled, and sealed container.[2]

  • Do not mix with other waste streams unless explicitly permitted by your institution's waste management guidelines.

• Container Management:

  • Ensure the waste container is tightly sealed to prevent the release of vapors.[2]

  • Store the sealed waste container in a well-ventilated area, away from incompatible materials.[2]

• Disposal Protocol:

  • This material and its container must be disposed of as hazardous waste.[9][10]

  • Arrange for disposal through a licensed and reputable hazardous waste disposal contractor.[2][9]

  • Under no circumstances should this chemical be allowed to enter drains, water courses, or the soil.[9]

Decontamination of Labware

Glassware and other equipment that have come into contact with thiol compounds should be decontaminated within a fume hood by rinsing with or soaking in a bleach solution to oxidize the malodorous and potentially hazardous residues.[3]

By adhering to these safety protocols, researchers can confidently and safely work with 2,2-Bis(hydroxymethyl)butyl 3-mercaptopropionate, ensuring the integrity of their research and the protection of their health and the environment.

References

• Personal protective equipment for handling Thiane-4-thiol - Benchchem. (n.d.).
• Trimethylolpropane tris(3-mercaptopropionate) - Santa Cruz Biotechnology. (n.d.).
• Personal protective equipment for handling Pent-2-ene-1-thiol - Benchchem. (n.d.).
• Methyl Mercaptan - Chevron Phillips Chemical. (2019, November 7).
• 2-Ethylhexyl thioglycolate SDS, 7659-86-1 Safety Data Sheets - ECHEMI. (n.d.).
• Safety Data Sheet: Thioglycolate medium - Carl ROTH. (n.d.).
• Material Safety Data Sheet - Methyl thioglycolate, 95% - Cole-Parmer. (2004, October 5).
• Right to Know - Hazardous Substance Fact Sheet - New Jersey Department of Health. (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (2024, April 22).
• Stench Chemicals (thiols) SOP - University of Minnesota. (n.d.).
• SAFETY DATA SHEET - Merck. (2025, November 6).
• Material Safety Data Sheet - Butyl 3-mercaptopropionate - Cole-Parmer. (2005, October 11).

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